Magnesium aluminometasilicate

• CAS: 12408-47-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Fundamental Properties of Magnesium Aluminometasilicate for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium aluminometasilicate is a synthetic, amorphous, multifunctional excipient that has garnered significant attention in the pharmaceutical industry for its versatile applications in solid dosage form development.[1][2][3][4] This guide provides an in-depth exploration of its core properties, offering a technical resource for researchers and formulation scientists. A widely recognized brand of synthetic amorphous magnesium aluminometasilicate is Neusilin®.[1][2][3][4]

Chemical and Physical Properties

Magnesium aluminometasilicate is characterized by its unique chemical structure and physical attributes that underpin its functionality as a pharmaceutical excipient.

2.1 Chemical Composition and Structure

The empirical formula for a common type of magnesium aluminometasilicate is Al₂O₃·MgO·1.7SiO₂·xH₂O.[1][2][4][5] Structurally, it is an amorphous material composed of tetrahedrons of silicon and octahedrons of aluminum and magnesium, which are randomly linked to form a complex, three-dimensional porous structure.[1][3][4][5] This amorphous nature is critical to its performance, as it lacks a defined crystalline lattice and does not have repeating monomeric units.[1][3][4][5]

2.2 Physical Appearance and Solubility

Magnesium aluminometasilicate typically presents as a white to off-white, odorless, and tasteless fine powder or granules.[2][3][6] It is practically insoluble in water and ethanol.[7][8] Unlike some other silicates, it does not form a gel in aqueous solutions, a property that enhances its versatility in various formulation processes.[2][4]

Quantitative Properties of Different Grades

Magnesium aluminometasilicate is available in several grades, each with distinct physical properties tailored for specific formulation needs. The following tables summarize the quantitative data for various grades of Neusilin®.

Table 1: General Properties of Neusilin® Grades [1]

Property	S1	S2	UFL2	US2
Appearance	White granule	White granule	White powder	White granule
pH (4% slurry)	8.5 - 10.0	8.5 - 10.0	6.0 - 8.0	6.0 - 8.0
Loss on Drying (%)	13 - 20	<5	<7	<7
Average Particle Size (μm)	112	115	3.1	106

Table 2: Density and Flowability Properties of Neusilin® Grades [1]

Property	S1	S2	UFL2	US2
Loose Bulk Density (g/mL)	0.30 - 0.37	0.29 - 0.37	0.06 - 0.11	0.13 - 0.18
Tapped Bulk Density (g/mL)	0.36 - 0.43	0.34 - 0.42	0.10 - 0.17	0.16 - 0.22
Angle of Repose (°)	30	30	45	30

Table 3: Adsorption and Surface Properties of Neusilin® Grades [1][7]

Property	S1	S2	UFL2	US2
Specific Surface Area (m²/g)	110	110	300	300
Oil Adsorbing Capacity (mL/g)	1.3	1.4	2.7 - 3.4	2.7 - 3.4
Water Adsorbing Capacity (mL/g)	1.0	1.2	2.4 - 3.1	2.4 - 3.1

Key Functional Properties in Pharmaceutical Formulations

The unique physicochemical characteristics of magnesium aluminometasilicate translate into several key functionalities that are highly valued in pharmaceutical development.

4.1 High Porosity and Adsorption Capacity

Its exceptionally high specific surface area and porous structure give it a remarkable capacity to adsorb oils, liquid drug substances, and solutions.[2][3][4] This property is instrumental in converting oily or liquid active pharmaceutical ingredients (APIs) into free-flowing powders suitable for solid dosage form manufacturing.[7][9]

4.2 Enhanced Flowability and Compressibility

As a glidant, it improves the flow properties of powder blends, which is crucial for high-speed tableting processes.[10] The particles of certain grades can adhere to the surface of other excipients, acting as microscopic roller bearings to reduce inter-particulate friction.[11] Furthermore, it exhibits superior compressibility, enabling the formation of hard tablets at low compression forces.[2][3][7]

4.3 Role as a Binder and Disintegrant

Magnesium aluminometasilicate also functions as a binder, contributing to the mechanical strength of tablets. Concurrently, it can act as a disintegrant, facilitating the rapid breakup of the tablet upon contact with physiological fluids, which is essential for drug release.

4.4 Stabilization of Amorphous APIs

Its porous network can physically confine drug molecules, inhibiting their recrystallization and thereby enhancing the stability of amorphous solid dispersions.[12] This is particularly beneficial for improving the solubility and bioavailability of poorly water-soluble drugs.

Experimental Protocols

This section outlines detailed methodologies for key experiments used to characterize the fundamental properties of magnesium aluminometasilicate.

5.1 Determination of Angle of Repose

This method assesses the flowability of the powder.

• Apparatus: Funnel with a controlled orifice, a flat circular base of a known diameter, and a stand to hold the funnel at a fixed height.

• Procedure:

  • A sufficient quantity of the magnesium aluminometasilicate powder is allowed to flow freely through the funnel onto the center of the flat base.

  • The powder forms a conical pile. The height of the cone (h) and the radius of the base of the pile (r) are measured.

  • The angle of repose (θ) is calculated using the formula: θ = tan⁻¹(h/r).[13][14]

• Interpretation: A lower angle of repose indicates better flowability.[14]

5.2 Measurement of Oil Adsorption Capacity

This protocol quantifies the ability of the material to adsorb oily liquids.

• Apparatus: Analytical balance, glass plate or marble slab, spatula, and a burette or dropper for controlled oil delivery.[15]

• Reagent: Linseed oil or another suitable oil.[15]

• Procedure:

  • A pre-weighed amount of magnesium aluminometasilicate powder is placed on the glass plate.

  • Linseed oil is added dropwise from the burette onto the powder.

  • After each addition, the oil is thoroughly mixed with the powder using the spatula until a stiff, coherent paste is formed that does not break or separate upon rolling.[15]

  • The amount of oil added is determined by weight difference.

  • The oil adsorption capacity is expressed as the volume of oil adsorbed per unit weight of the powder (mL/g).[9]

5.3 Tablet Hardness Testing

This test measures the mechanical strength of tablets formulated with magnesium aluminometasilicate.

• Apparatus: A calibrated tablet hardness tester.[16][17]

• Procedure:

  • A tablet is placed diametrically between the two platens of the hardness tester.[18]

  • The tester applies a compressive force to the tablet at a constant rate until the tablet fractures.[17][19]

  • The force required to break the tablet is recorded. This is repeated for a statistically relevant number of tablets from a batch.

• Units: The hardness is typically reported in Newtons (N), kiloponds (kp), or Strong-Cobb units (SCU).[16]

5.4 In Vitro Dissolution Testing

This method evaluates the release of an API from a solid dispersion formulated with magnesium aluminometasilicate.

• Apparatus: USP Type 2 (paddle) dissolution apparatus.[8][20]

• Dissolution Medium: Typically 0.1 N HCl or another physiologically relevant buffer.[20]

• Procedure:

  • The dissolution vessel is filled with a specified volume of the dissolution medium and maintained at 37 ± 0.5 °C.

  • A tablet or a specified amount of the solid dispersion powder is introduced into the vessel.

  • The paddle is rotated at a constant speed (e.g., 50 or 75 rpm).[8][20]

  • At predetermined time intervals, aliquots of the dissolution medium are withdrawn and filtered.

  • The concentration of the dissolved API in the samples is determined using a suitable analytical method, such as HPLC.[20]

Visualization of Application Workflow

As magnesium aluminometasilicate's function is primarily physicochemical, a logical workflow for its application in pharmaceutical formulation is more pertinent than a signaling pathway. The following diagram illustrates the decision-making process for utilizing this excipient in tablet development.

Figure 1: Decision workflow for utilizing Magnesium Aluminometasilicate in tablet formulation.

Conclusion

Magnesium aluminometasilicate is a highly versatile and functional excipient with a unique combination of properties that address numerous challenges in pharmaceutical formulation. Its high porosity, excellent flowability and compressibility, and its ability to stabilize amorphous APIs make it an invaluable tool for the development of robust solid dosage forms. A thorough understanding of its fundamental properties, as detailed in this guide, is essential for its effective application in modern drug development.

References

• 1. neusilin.jp [neusilin.jp]
• 2. A concise summary of powder processing methodologies for flow enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. torontech.com [torontech.com]
• 4. CD Formulation: How to Select Pharmaceutical Excipients [clinicalresearchnewsonline.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. particletechlabs.com [particletechlabs.com]
• 7. chempoint.com [chempoint.com]
• 8. ijpsr.com [ijpsr.com]
• 9. biozoomer.com [biozoomer.com]
• 10. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 11. Neusilin [neusilin.com]
• 12. dva.com [dva.com]
• 13. Angle of Repose - overview (definition, formula, calculation Excel, table, measure, application) [powderprocess.net]
• 14. copleyscientific.com [copleyscientific.com]
• 15. Oil Adsorption (Spatula) - OLAD [digitalfire.com]
• 16. Hardness Testing: Basic Principles and Methods | Teledyne LABS [teledynelabs.com]
• 17. raiselabequip.com [raiselabequip.com]
• 18. acumenbiopharma.com [acumenbiopharma.com]
• 19. engsys.co.uk [engsys.co.uk]
• 20. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to Synthetic Magnesium Aluminometasilicate: History, Discovery, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Synthetic magnesium aluminometasilicate is a versatile inorganic polymer with significant applications in the pharmaceutical industry, primarily as an excipient. Its unique porous structure, high surface area, and adsorptive capacity make it an invaluable tool for enhancing drug solubility, stability, and bioavailability. This technical guide provides an in-depth exploration of the history, discovery, synthesis, and characterization of synthetic magnesium aluminometasilicate, with a particular focus on its role in modern drug development.

History and Discovery

The journey of synthetic magnesium aluminometasilicate as a pharmaceutical material began in post-war Japan. In 1951, Fuji Chemical Industries Co., Ltd. initiated research to develop a novel antacid.[1] This endeavor culminated in the successful development of Neusilin® in 1954, a synthetic, amorphous form of magnesium aluminometasilicate.[1][2] Neusilin® quickly gained recognition in the Japanese pharmaceutical industry as an effective antacid with minimal side effects.[1]

Fuji Chemical began mass production and sales of Neusilin® in 1954 and subsequently filed for patents in the United States, Germany, and the United Kingdom in 1957.[1] The company received awards for its invention from the Director of the Patent Office in Japan in 1960 and the Minister of International Trade and Industry in 1961.[1] The introduction of spray drying technology in 1965 further enhanced the manufacturing process of Neusilin® and other pharmaceutical products.[1][3]

Initially utilized for its antacid properties, the applications of synthetic magnesium aluminometasilicate have expanded significantly over the decades. It is now widely employed as a multifunctional excipient to improve the quality of various dosage forms, including tablets, powders, granules, and capsules.[2][4][5]

Physicochemical Properties and Grades

Synthetic magnesium aluminometasilicate is an amorphous powder with the general chemical formula Al₂O₃·MgO·1.7SiO₂·xH₂O.[4][5][6] It is characterized by its large specific surface area, high porosity, and significant oil and water adsorption capacity.[2] Various grades of synthetic magnesium aluminometasilicate are commercially available, differing in their bulk density, particle size, water content, and pH.[2] These variations allow formulators to select the most appropriate grade for a specific application.

A summary of the typical physicochemical properties of different grades of Neusilin®, a prominent commercial brand of synthetic magnesium aluminometasilicate, is presented in the tables below.

Table 1: General Properties of Neusilin® Grades

Property	Grade S1 (Granule)	Grade FH2 (Powder)	Grade US2 (Granule)	Grade UFL2 (Powder)
Loss on Drying (%)	16.0	2.8	1.4	1.8
Bulk Density - Loose (g/mL)	0.33	0.31	0.15	0.08
Bulk Density - Tapped (g/mL)	0.40	0.43	0.19	0.13
True Specific Gravity (g/mL)	2.0	2.2	2.2	2.2
BET Specific Surface Area (m²/g)	110	110	300	300
Mean Particle Size (μm)	70 - 110	10 - 20	60 - 120	2 - 8
Angle of Repose (Degrees)	30	45	30	45
Oil Adsorbing Capacity (mL/g)	1.3	1.5	3.2	3.2
pH of 5% Slurry	9.4	9.7	7.4	7.4

Table 2: Pharmacopeial Specifications for Magnesium Aluminometasilicate

Parameter	Specification
Aluminum Oxide (Al₂O₃) (dried basis)	29.1% - 35.5%
Magnesium Oxide (MgO) (dried basis)	11.4% - 14.0%
Silicon Dioxide (SiO₂) (dried basis)	29.2% - 35.6%
Loss on Drying	≤ 20.0%
Soluble Salts	≤ 1.6%
Alkalinity	Varies by type
Chloride	≤ 0.053%
Sulfate (B86663)	≤ 0.480%
Iron	≤ 0.03%
Arsenic	≤ 3 µg/g

Experimental Protocols

Synthesis of Synthetic Magnesium Aluminometasilicate

The synthesis of magnesium aluminometasilicate typically involves the reaction of soluble aluminum and magnesium salts with a silicate (B1173343) solution under controlled conditions. The following is a representative experimental protocol derived from patent literature.

Materials:

• Magnesium Sulfate (pharmaceutical grade)

• Aluminum Sulfate (pharmaceutical grade)

• Sodium Silicate

• Sodium Hydroxide

• Calcium Chloride (or hard water)

• Purified Water

Procedure:

• Preparation of Solution A: Dissolve a calculated amount of magnesium sulfate and aluminum sulfate in lukewarm purified water in a stainless-steel tank with stirring. Ensure complete dissolution and filter the solution to remove any impurities.

• Preparation of Solution B: Prepare an aqueous solution of sodium silicate and sodium hydroxide.

• Precipitation: While stirring, introduce Solution B into Solution A. A precipitate of magnesium aluminosilicate (B74896) will form.

• Addition of Calcium Chloride: To the suspension, add an aqueous solution of calcium chloride and continue stirring. Alternatively, hard water can be used in the manufacturing process and for washing.

• Filtration and Washing: Harvest the precipitate by filtration and wash it thoroughly with purified water to remove soluble byproducts.

• Drying: Dry the resulting filter cake at a temperature below 100°C to obtain the final synthetic magnesium aluminometasilicate powder.

Characterization Methods

The physicochemical properties of synthetic magnesium aluminometasilicate are crucial for its performance as a pharmaceutical excipient. The following are key characterization techniques:

• X-ray Powder Diffraction (XRPD): To confirm the amorphous nature of the material.

• Differential Scanning Calorimetry (DSC): To assess the thermal properties and the physical state of the drug within a solid dispersion.

• Scanning Electron Microscopy (SEM): To visualize the particle morphology and surface texture.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area.

• Particle Size Analysis: Using techniques such as laser diffraction to determine the particle size distribution.

• Fourier Transform Infrared (FTIR) Spectroscopy: To identify functional groups and potential interactions between the material and active pharmaceutical ingredients (APIs).

Mechanisms of Action and Applications

Antacid Activity

As an antacid, synthetic magnesium aluminometasilicate neutralizes excess stomach acid, thereby increasing the pH of the gastric contents. This action helps to alleviate the symptoms of heartburn and indigestion. The mechanism involves a chemical reaction between the basic magnesium and aluminum oxides and the hydrochloric acid in the stomach.

Caption: Mechanism of action of synthetic magnesium aluminometasilicate as an antacid.

Pharmaceutical Excipient

The primary role of synthetic magnesium aluminometasilicate in modern pharmaceuticals is as a multifunctional excipient. Its key applications include:

• Carrier for Solid Dispersions: It is widely used to convert liquid or poorly soluble drugs into a solid, amorphous form, thereby enhancing their solubility and bioavailability.[5] The high surface area allows for the adsorption of the API onto the carrier, preventing crystallization.

• Adsorbent: Its porous nature makes it an excellent adsorbent for oils and liquids, enabling the formulation of solid dosage forms from oily or liquid APIs.

• Binder and Disintegrant: It can act as a binder in tablet formulations, contributing to tablet hardness, and also as a disintegrant, aiding in the rapid breakdown of the tablet upon ingestion.

• Flow Enhancer: In powder formulations, it can improve flowability, which is crucial for efficient manufacturing processes like tableting and capsule filling.

The following workflow illustrates the preparation of a solid dispersion using synthetic magnesium aluminometasilicate.

Caption: General workflow for preparing a solid dispersion using magnesium aluminometasilicate.

Conclusion

From its origins as a novel antacid in the 1950s, synthetic magnesium aluminometasilicate has evolved into a cornerstone excipient in the pharmaceutical industry. Its well-characterized physicochemical properties and multifunctional nature provide formulators with a powerful tool to address challenges in drug delivery, particularly for poorly soluble compounds. Continued research into novel grades and modifications of this versatile material is expected to further expand its applications in the development of advanced drug delivery systems.

References

• 1. fujichemical.co.jp [fujichemical.co.jp]
• 2. fujichemical.co.jp [fujichemical.co.jp]
• 3. fujichemical.co.jp [fujichemical.co.jp]
• 4. CH639630A5 - Synthetic magnesium aluminium silicate, process for its manufacture and pharmaceutical compositions comprising it - Google Patents [patents.google.com]
• 5. Magnesium Aluminometasilicate [benchchem.com]
• 6. US20100196475A1 - Controlled release tablet formulation containing magnesium aluminometasilicate - Google Patents [patents.google.com]

Crystalline vs. Amorphous Magnesium Aluminometasilicate: A Technical Guide for Pharmaceutical Development

For Immediate Release

This technical guide provides an in-depth analysis of the structural and functional differences between crystalline and amorphous forms of magnesium aluminometasilicate. Designed for researchers, scientists, and drug development professionals, this document elucidates the critical role of this versatile excipient in modern pharmaceutical formulations. The guide details the physicochemical properties, characterization methodologies, and functional implications of selecting either the crystalline or amorphous state, enabling informed decisions in drug manufacturing and development.

Introduction

Magnesium aluminometasilicate (MAS), with the general chemical formula Al₂O₃·MgO·1.7SiO₂·xH₂O, is a synthetic, multifunctional excipient widely utilized in the pharmaceutical industry.[1] It is available in two primary forms: a highly ordered crystalline structure and a disordered amorphous structure. The arrangement of the silicate, aluminum, and magnesium tetrahedra and octahedra dictates the material's macroscopic properties and, consequently, its performance in a drug product.[1] While the amorphous form, commercially known as Neusilin®, is more common in pharmaceutical applications, understanding the characteristics of the crystalline form is crucial for specialized applications and comprehensive material science.[1][2]

The amorphous variant is celebrated for its exceptional porosity and high specific surface area, which contribute to its utility as a carrier for liquid formulations, a stabilizer for amorphous solid dispersions, and a flowability enhancer.[2][3][4] Conversely, the synthesis of crystalline MAS, often achieved through methods like hydrothermal treatment, results in a more defined, less porous structure.[4] This guide will explore the nuanced differences between these two forms, providing the technical data and experimental context necessary for advanced formulation development.

Physicochemical Properties: A Comparative Analysis

The choice between crystalline and amorphous magnesium aluminometasilicate hinges on the specific requirements of the pharmaceutical formulation. The distinct structural arrangements of these forms give rise to significant differences in their physical and chemical properties. A summary of these key differences is presented in the table below.

Property	Crystalline Magnesium Aluminometasilicate	Amorphous Magnesium Aluminometasilicate (Neusilin®)	Significance in Pharmaceutical Formulation
Structure	Ordered, repeating three-dimensional lattice of silicate, aluminate, and magnesium units.	Disordered, random arrangement of silicate, aluminate, and magnesium units, forming a complex 3D structure.[1]	The amorphous structure provides a high internal surface area and porosity, crucial for adsorption and stabilization of amorphous APIs.[3][4]
Specific Surface Area	Generally lower due to the compact crystal lattice.	Exceptionally high, contributing to its high oil and water adsorption capacity.[1][2]	A high surface area is advantageous for loading liquid or oily drugs and for creating solid dispersions with enhanced dissolution.[3][5]
Porosity	Typically non-porous or has very low porosity.	Highly porous with a large internal pore volume.[2]	Porosity allows for the physical entrapment of drug molecules, preventing their recrystallization and enhancing stability.[4][6]
Density	Higher bulk and tapped densities due to efficient packing of the crystal structure.	Lower bulk and tapped densities.[7]	Lower density can be beneficial in formulations where a lighter, more voluminous powder is desired.
Solubility	Practically insoluble in water and organic solvents.[8]	Practically insoluble in water and organic solvents; does not form a gel in aqueous solutions.[1][9]	Insolubility is a key feature for an inert carrier, ensuring it does not interfere with the drug's chemical properties. The non-gelling nature of the amorphous form is a distinct advantage over other silicates.[1]
Flowability	Variable, dependent on crystal habit and size.	Generally excellent, acting as a glidant to improve the flow of powder mixtures.[2][4]	Good flowability is essential for efficient tablet compression and capsule filling processes.[2]
Compressibility	Dependent on crystal morphology.	Exhibits good compressibility, enabling the formation of hard tablets at low compression forces.[1]	Good compressibility is vital for the direct compression of tablets, a cost-effective manufacturing method.

Experimental Protocols for Structural Characterization

The differentiation between the crystalline and amorphous forms of magnesium aluminometasilicate relies on several key analytical techniques. The following sections provide detailed methodologies for these essential experiments.

X-ray Diffraction (XRD)

X-ray diffraction is the definitive method for distinguishing between crystalline and amorphous materials. Crystalline materials produce a series of sharp, well-defined peaks in the diffraction pattern, corresponding to the regular arrangement of atoms in the crystal lattice. In contrast, amorphous materials lack long-range order and therefore produce a broad, diffuse halo with no sharp peaks.

Experimental Protocol:

• Sample Preparation: A small amount of the magnesium aluminometasilicate powder is gently packed into a sample holder. Ensure a flat, even surface for analysis. For oriented film analysis to determine specific lattice spacings, a slurry of the material can be prepared and dried on a glass slide.[10]

• Instrument Setup:

  • X-ray Source: Typically Cu Kα radiation (λ = 1.5406 Å).

  • Voltage and Current: Set to appropriate values for the instrument (e.g., 40 kV and 40 mA).

  • Scan Range (2θ): A wide range, such as 5° to 80°, is scanned to detect all relevant diffraction peaks.

  • Scan Speed: A slow scan speed (e.g., 1-2°/minute) is used to ensure good signal-to-noise ratio.

• Data Acquisition: The sample is irradiated with X-rays, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffractogram is analyzed. The presence of sharp peaks indicates crystallinity, while a broad halo is characteristic of an amorphous structure. For crystalline materials, the d-spacing can be calculated using Bragg's Law (nλ = 2d sinθ).[11]

Scanning Electron Microscopy (SEM)

Scanning electron microscopy provides high-resolution images of the material's surface morphology and particle shape. This technique can reveal differences in the external structure between the crystalline and amorphous forms.

Experimental Protocol:

• Sample Preparation:

  • A small amount of the powder is mounted on an aluminum stub using double-sided carbon adhesive tape.[12]

  • To ensure a uniform monolayer of particles and minimize agglomeration, the "flick method" or "dish method" can be employed.[13]

  • Excess powder is removed using a gentle stream of compressed gas to prevent contamination of the SEM chamber.[13][14]

  • For non-conductive samples like magnesium aluminometasilicate, a thin conductive coating (e.g., gold or carbon) is applied using a sputter coater to prevent charging effects during imaging.[15]

• Instrument Setup:

  • Accelerating Voltage: Typically in the range of 5-20 kV.

  • Working Distance: Optimized to achieve the desired magnification and depth of field.

  • Detector: A secondary electron (SE) detector is commonly used for topographical imaging.

• Imaging: The electron beam is scanned across the sample surface, and the emitted secondary electrons are collected to form an image.

• Image Analysis: The SEM images are examined for differences in particle shape, size distribution, and surface texture. Crystalline materials may exhibit well-defined geometric shapes, whereas amorphous particles are often more irregular and may show a porous surface structure.[15]

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. This technique is used to determine thermal transitions such as melting, crystallization, and glass transition.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the powder (typically 3-10 mg) is hermetically sealed in an aluminum DSC pan. An empty pan is used as a reference.

• Instrument Setup:

  • Temperature Program: The sample is subjected to a controlled temperature program. A typical program involves heating the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range.

  • Purge Gas: An inert gas, such as nitrogen, is passed through the DSC cell to provide a stable thermal environment.

• Data Acquisition: The differential heat flow between the sample and the reference is recorded as a function of temperature.

• Data Analysis: The resulting thermogram is analyzed for thermal events. A crystalline material will show a sharp endothermic peak corresponding to its melting point.[16] An amorphous material will not exhibit a melting endotherm but may show a subtle change in the baseline corresponding to its glass transition temperature (Tg).[16][17] The absence of a melting peak for the amorphous form confirms its non-crystalline nature.[18]

Functional Implications in Pharmaceutical Formulations

The structural differences between crystalline and amorphous magnesium aluminometasilicate have profound implications for their functionality in pharmaceutical dosage forms.

Amorphous Magnesium Aluminometasilicate (Neusilin®)

The high porosity and large surface area of amorphous MAS make it an exceptionally versatile excipient.[2]

• Carrier for Liquid and Oily Drugs: It can adsorb large quantities of oils, liquid drugs, and self-emulsifying drug delivery systems (SEDDS), transforming them into free-flowing powders suitable for tableting or capsule filling.[3][5]

• Stabilization of Amorphous Drugs: Amorphous MAS is highly effective at converting crystalline active pharmaceutical ingredients (APIs) into a more stable amorphous form, often through co-milling.[19][20][21] The porous structure physically confines the drug molecules, preventing their recrystallization and thereby enhancing the physical stability of the amorphous API.[4][6] This is particularly beneficial for poorly water-soluble drugs (BCS Class II and IV), where the amorphous form exhibits higher solubility and bioavailability.[4]

• Improved Flowability and Compressibility: It acts as a glidant, improving the flow properties of powder blends, and its inherent compressibility allows for the production of robust tablets.[2][4]

Crystalline Magnesium Aluminometasilicate

While less common in pharmaceutical formulations, the crystalline form of MAS could be advantageous in specific scenarios.

• Inert Filler: Due to its lower surface area and reactivity, crystalline MAS could serve as a highly inert filler in formulations where interactions between the excipient and the API are a concern.

• Controlled Release Applications: The defined structure of crystalline MAS might be explored for creating controlled-release matrices, although this is not a current mainstream application.

Visualization of Key Concepts

To further elucidate the concepts discussed, the following diagrams illustrate the structural differences and a logical workflow for selecting the appropriate form of magnesium aluminometasilicate.

Fig. 1: Crystalline vs. Amorphous Structure.

Fig. 2: MAS Selection Workflow.

Conclusion

Magnesium aluminometasilicate is a powerful tool in the pharmaceutical formulator's arsenal. The amorphous form, in particular, offers a unique combination of properties that address many of the challenges associated with modern drug development, especially for poorly soluble compounds. Its ability to enhance stability, improve solubility, and facilitate the manufacturing of solid dosage forms from liquids makes it an invaluable excipient. While the crystalline form is less utilized, a thorough understanding of its properties is essential for a comprehensive approach to material selection. By leveraging the appropriate analytical techniques to characterize the structure of magnesium aluminometasilicate, researchers and drug development professionals can harness its full potential to create more effective and stable pharmaceutical products.

References

• 1. fujichemical.co.jp [fujichemical.co.jp]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. pharmafocusasia.com [pharmafocusasia.com]
• 4. Magnesium Aluminometasilicate [benchchem.com]
• 5. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isolation and Physical Property Optimization of an Amorphous Drug Substance Utilizing a High Surface Area Magnesium Aluminometasilicate (Neusilin(®) US2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. phexcom.com [phexcom.com]
• 9. neusilin.jp [neusilin.jp]
• 10. Magnesium Aluminum Silicate [drugfuture.com]
• 11. rigaku.com [rigaku.com]
• 12. researchgate.net [researchgate.net]
• 13. nanoscience.com [nanoscience.com]
• 14. vaccoat.com [vaccoat.com]
• 15. thesolubilitycompany.com [thesolubilitycompany.com]
• 16. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 17. Characterization Of Amorphous Pharmaceuticals By DSC Analysis [pharmaceuticalonline.com]
• 18. mdpi.com [mdpi.com]
• 19. Formation of physically stable amorphous drugs by milling with Neusilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. fujichemical.co.jp [fujichemical.co.jp]
• 21. researchgate.net [researchgate.net]

An In-depth Technical Guide to Magnesium Aluminometasilicate for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Magnesium Aluminometasilicate, a multifunctional excipient pivotal in modern pharmaceutical formulations. This document delves into its chemical identity, physicochemical properties, synthesis, and its versatile applications in drug delivery systems, with a focus on enhancing bioavailability and stability of active pharmaceutical ingredients (APIs).

Chemical Identity and Physicochemical Properties

Magnesium Aluminometasilicate is a synthetic, amorphous, porous material with a composition that can vary, leading to different grades with distinct properties. This variability is reflected in the multiple CAS numbers and chemical formulas reported in the literature. It is crucial for researchers to consider the specific grade of Magnesium Aluminometasilicate as its properties can significantly impact formulation performance.

CAS Numbers and Chemical Formulas

The complex and variable nature of Magnesium Aluminometasilicate results in several identifiers. The most frequently cited CAS numbers include 12511-31-8 and 1327-43-1 .[1][2] Other reported CAS numbers are 12408-47-8 and 71205-22-6.[3] This variation arises from the different ratios of its core components: magnesium oxide (MgO), aluminum oxide (Al₂O₃), and silicon dioxide (SiO₂).

The chemical formula is often represented in a generalized form, such as Al₂O₃·MgO·1.7SiO₂·xH₂O or Al₂O₃·MgO·2SiO₂·xH₂O , indicating the presence of water of hydration.[4][5] A simpler representation is AlMgO₄Si+ .[6] The specific ratio of the oxides defines the grade and, consequently, the physicochemical properties of the material.

Physicochemical Properties of Different Grades

Commercially available grades of Magnesium Aluminometasilicate, such as the Neusilin® series, offer a range of properties tailored for specific pharmaceutical applications. The following tables summarize key quantitative data for different types of Magnesium Aluminometasilicate.

Table 1: General Properties of Pharmaceutical Grade Magnesium Aluminometasilicate

Property	Value	References
Appearance	White to off-white, odorless, tasteless powder or granules	[2]
Solubility	Practically insoluble in water and ethanol	[2]
pH (of a 4-5% aqueous suspension)	Typically ranges from 6.0 to 10.5, depending on the grade	[2]
Loss on Drying	≤ 20%	[7]
Acid Consuming Capacity	≥ 210 mL of 0.1 N HCl per gram	[2]

Table 2: Comparative Properties of Different Neusilin® Grades

Property	Neusilin® UFL2	Neusilin® US2	Neusilin® S2
pH (4% slurry)	6.0 - 8.0	6.0 - 8.0	9.0 - 10.5
Average Particle Size (μm)	50	106	100
Specific Surface Area (m²/g)	300	300	110
Oil Adsorption Capacity (mL/g)	3.2	3.2	1.8
Water Adsorption Capacity (mL/g)	3.2	3.2	1.8
Loose Bulk Density (g/mL)	0.08 - 0.13	0.13 - 0.18	0.20 - 0.28
Tapped Bulk Density (g/mL)	0.10 - 0.16	0.16 - 0.22	0.25 - 0.35

Synthesis of Magnesium Aluminometasilicate

Magnesium Aluminometasilicate is synthetically produced, allowing for controlled properties. The most common method is hydrothermal synthesis, which involves the reaction of magnesium and aluminum salts with a silicate (B1173343) source in an aqueous solution under controlled temperature and pH.

Experimental Protocol: Hydrothermal Synthesis

This protocol describes a general method for the laboratory-scale synthesis of Magnesium Aluminometasilicate.

Materials:

• Magnesium salt (e.g., Magnesium Chloride or Magnesium Sulfate)

• Aluminum salt (e.g., Aluminum Sulfate or Aluminum Chloride)

• Silicate source (e.g., Sodium Silicate solution)

• Deionized water

• Hydrochloric acid or Sodium Hydroxide for pH adjustment

Procedure:

• Preparation of Salt Solution: Dissolve equimolar amounts of the magnesium salt and aluminum salt in deionized water with stirring to create a homogeneous mixed salt solution.[8]

• Preparation of Silicate Solution: In a separate vessel, dilute the sodium silicate solution with deionized water.[8]

• Reaction: Slowly add the mixed salt solution to the silicate solution under vigorous stirring.[8]

• pH Adjustment: Adjust the pH of the resulting slurry to a desired range (typically neutral to slightly alkaline) using hydrochloric acid or sodium hydroxide.[8]

• Hydrothermal Treatment: Transfer the slurry to a sealed reactor and heat to a temperature between 100°C and 200°C for several hours to facilitate the crystallization of the Magnesium Aluminometasilicate.[8]

• Filtration and Washing: After cooling, filter the precipitate and wash it thoroughly with deionized water to remove any unreacted salts and impurities.[8]

• Drying: Dry the washed product in an oven at 105-110°C until a constant weight is achieved.[8]

• Milling: If necessary, mill the dried product to obtain a fine powder with a uniform particle size.[8]

References

• 1. dva.com [dva.com]
• 2. chempoint.com [chempoint.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. phexcom.com [phexcom.com]
• 5. US20100196475A1 - Controlled release tablet formulation containing magnesium aluminometasilicate - Google Patents [patents.google.com]
• 6. Self-microemulsifying drug delivery system (SMEDDS) for improved oral delivery and photostability of methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fujichemical.co.jp [fujichemical.co.jp]
• 8. en.888chem.com [en.888chem.com]

A Technical Guide to Hydrothermal Synthesis of Crystalline Magnesium Aluminometasilicate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hydrothermal synthesis routes for producing crystalline magnesium aluminometasilicate. This guide details the experimental protocols, key synthesis parameters, and resulting material properties, offering valuable insights for researchers and professionals in materials science and drug development.

Introduction

Crystalline magnesium aluminometasilicate, a material with a diverse range of applications, is notable for its layered structure and high surface area. Its synthesis, particularly through hydrothermal methods, allows for precise control over its physicochemical properties, making it a subject of significant scientific interest. Hydrothermal synthesis is a versatile and widely employed technique for crystallizing materials from aqueous solutions under conditions of high temperature and pressure.[1][2] This method is particularly advantageous for producing finely-controlled crystalline structures of magnesium aluminometasilicate, such as saponite (B12675438) and cordierite (B72626), by manipulating parameters like temperature, pressure, pH, and reaction duration.[3][4]

Hydrothermal Synthesis Methodologies

The hydrothermal synthesis of crystalline magnesium aluminometasilicate typically involves the reaction of magnesium, aluminum, and silicon precursors in an aqueous solution within a sealed autoclave reactor. The process leverages elevated temperatures and autogenous pressures to facilitate the dissolution of reactants and subsequent crystallization of the desired product.

A general workflow for the hydrothermal synthesis process is outlined below:

Caption: General experimental workflow for hydrothermal synthesis.

Synthesis of Saponite

Saponite, a trioctahedral smectite clay, is a common crystalline form of magnesium aluminometasilicate synthesized hydrothermally. The process typically involves the crystallization from an amorphous gel of ideal saponite composition.[5]

Experimental Protocol:

A typical synthesis involves preparing a gel with a stoichiometric mixture of silica, aluminum, and magnesium salts, along with a source of interlayer cations (commonly sodium).[3]

• Precursor Gel Preparation: A stoichiometric gel is prepared, for instance, with a theoretical formula of M₀.₆Mg₃Al₀.₆Si₃.₄O₁₀(OH)₂, where M represents the interlayer cation.[6]

• Hydrothermal Treatment: The gel is then subjected to hydrothermal treatment in a Teflon-lined stainless-steel autoclave.[7]

• Reaction Conditions: The reaction is carried out under autogenous water pressure at temperatures ranging from 150°C to 450°C for a duration that can vary from minutes to several months.[3]

• Product Recovery: After the reaction, the crystalline product is cooled, separated from the hydrothermal fluid, washed with distilled water to remove any soluble salts, and subsequently dried.[6]

The crystallization of saponite is influenced by temperature, with rapid crystallization occurring between 75°C and 200°C.[6]

Synthesis of Cordierite

Cordierite (Mg₂Al₄Si₅O₁₈) is another important crystalline phase of magnesium aluminometasilicate known for its excellent thermal shock resistance and low thermal expansion.[8] Hydrothermal synthesis of cordierite often involves a sol-gel precursor followed by a high-temperature hydrothermal treatment.

Experimental Protocol:

• Precursor Gel Synthesis: A cordierite gel is synthesized from starting materials such as silicon tetrachloride (SiCl₄), aluminum hydroxide (B78521) (Al(OH)₃), and magnesium chloride (MgCl₂·6H₂O).[9]

• Hydrothermal Treatment: The prepared gel is then subjected to hydrothermal treatment.

• Phase Transformation: The resulting product is often a metastable µ-cordierite, which can be transformed into the stable α-cordierite phase through subsequent calcination at temperatures between 1200°C and 1300°C.[9]

The logical relationship for the formation of α-cordierite via a hydrothermal route followed by calcination is depicted below.

Caption: Pathway for α-cordierite formation.

Key Synthesis Parameters and Their Effects

The properties of the final crystalline magnesium aluminometasilicate product are highly dependent on the synthesis parameters.

Parameter	Range	Effect on Product
Temperature	90°C - 550°C	Influences the crystalline phase, crystallinity, and reaction kinetics. Higher temperatures can lead to the formation of different phases like talc (B1216) and phlogopite from saponite above 450°C.[5] For cordierite, temperatures of 900-1200°C can yield the metastable μ-phase, which transforms to α-cordierite at higher temperatures.[9]
Pressure	Autogenous - 1 kbar	Affects the solubility of precursors and the stability of crystalline phases. Saponite crystallization has been reported at 1 kbar.[5]
Reaction Time	Minutes - Months	Determines the extent of crystallization and crystal growth. Saponite can crystallize within 7 days.[5] Longer durations can lead to phase transformations.
pH	Alkaline	The pH of the reaction medium is a critical factor, influencing the dissolution of precursors and the nucleation and growth of crystals.[1]
Precursor Composition	Stoichiometric Ratios	The molar ratios of Si, Al, and Mg in the initial gel determine the stoichiometry of the final product and can influence the formation of secondary phases.[10]

Characterization of Crystalline Magnesium Aluminometasilicate

A variety of analytical techniques are employed to characterize the synthesized materials to determine their crystalline structure, morphology, and physicochemical properties.

Technique	Information Obtained
X-ray Diffraction (XRD)	Crystalline phase identification, crystallinity, and crystallite size.[9][11]
Fourier Transform Infrared (FTIR) Spectroscopy	Identification of functional groups and confirmation of the silicate (B1173343) network structure.[11]
Scanning Electron Microscopy (SEM)	Visualization of particle morphology, size, and aggregation.[9]
Transmission Electron Microscopy (TEM)	Detailed imaging of crystal structure and morphology at the nanoscale.[11]
N₂ Physisorption	Determination of specific surface area and pore volume.[3]

Conclusion

Hydrothermal synthesis is a powerful and versatile method for the preparation of crystalline magnesium aluminometasilicate with tailored properties. By carefully controlling the synthesis parameters such as temperature, pressure, reaction time, and precursor composition, it is possible to produce specific crystalline phases like saponite and cordierite. The detailed experimental protocols and understanding of the influence of key parameters provided in this guide serve as a valuable resource for researchers and professionals engaged in the synthesis and application of these advanced materials.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrothermal synthesis as a route to mineralogically-inspired structures - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. CN110092385B - A kind of preparation method of magnesium aluminum silicate hydrogel - Google Patents [patents.google.com]
• 5. Hydrothermal Reactivity of Saponite | Clays and Clay Minerals | Cambridge Core [resolve.cambridge.org]
• 6. Spectroscopic Studies of Synthetic and Natural Saponites: A Review [mdpi.com]
• 7. Facile Synthesis and Characterization of Novel Analcime/Sodium Magnesium Aluminum Silicon Silicate Nanocomposite for Efficient Removal of Methylene Blue Dye from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. thaiceramicsociety.com [thaiceramicsociety.com]
• 9. researchgate.net [researchgate.net]
• 10. Kinetics of Mg-Ni saponite crystallization from precursor mixtures | Clays and Clay Minerals | Cambridge Core [cambridge.org]
• 11. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

Sintering process for Magnesium aluminometasilicate glass-ceramic fabrication.

An In-depth Technical Guide to the Sintering Process for Magnesium Aluminometasilicate Glass-Ceramic Fabrication

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and methodologies involved in the fabrication of magnesium aluminometasilicate (MAS) glass-ceramics via the sintering route. This advanced material is of significant technological interest due to its unique combination of properties, including excellent machinability, high electrical insulation, ultra-high vacuum compatibility, and robust thermal and mechanical stability.[1][2][3] Such characteristics make it a prime candidate for specialized applications, including high-voltage insulators, components for nuclear technology, and implantable medical devices.[1][2]

The fabrication of MAS glass-ceramics is a multi-stage thermal process that begins with a carefully selected composition of precursor materials. The subsequent sintering process, involving controlled heating schedules, is critical for achieving the desired microstructure, which is typically characterized by an interlocking array of plate-like mica crystals dispersed within a glass matrix.[4] This unique microstructure is the primary reason for the material's notable machinability.

This guide will detail the experimental protocols for the key characterization techniques, present quantitative data from various studies in a clear, tabular format, and provide visualizations of the experimental workflows and the relationships between processing parameters and material properties.

Core Sintering Process

The sintering of MAS glass-ceramics is typically a three-stage process involving calcination, nucleation, and crystallization.[1][3][5][6] A nucleating agent, commonly magnesium fluoride (B91410) (MgF₂), is often incorporated to facilitate controlled crystallization.[1][2][3][4][5]

Experimental Workflow

The general workflow for the fabrication of MAS glass-ceramics via the sintering route is depicted below.

Figure 1: Experimental workflow for MAS glass-ceramic fabrication.

Quantitative Data

The following tables summarize the quantitative data from various studies on the sintering of MAS glass-ceramics.

Table 1: Composition of Starting Materials

Component	Weight Percentage (%)	Reference
SiO₂	45 - 50	[2]
Al₂O₃	15 - 18	[2]
MgO	17 - 20	[2]
K₂O	8 - 10	[2]
B₂O₃	6 - 10	[2]
MgF₂ (Nucleating Agent)	4 - 7	[1][2]

Table 2: Sintering Process Parameters

Parameter	Value	Reference
Calcination Temperature	950 °C	[1][2]
Calcination Time	24 h	[1][2]
Nucleation Temperature	600 - 630 °C	[1][2]
Nucleation Time	2 - 4 h	[1][2]
Crystallization/Sintering Temperature	950 - 1080 °C	[1][2]
Heating Rate to Sintering Temperature	15 - 60 °C/h	[1][2]
Compaction Pressure	~200 kg/cm ²	[2]

Table 3: Physical and Mechanical Properties

Property	Value	Sintering Conditions	Reference
Sintered Density	2.35 g/cm³	1040 °C	[1]
Theoretical Density Achieved	96%	1040 °C	[1]
Porosity	3-4%	Not specified	[3][5]
High Voltage Breakdown Strength	160 kV/cm	Not specified	[2][7]
Outgassing Rate	10⁻⁹ Torr l·s⁻¹ cm⁻²	Not specified	[2][7]
Median Particle Size (pre-sintering)	~5.3 µm	N/A	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in the literature are provided below.

Thermal Analysis (TG/DTA)

Thermogravimetric (TG) and Differential Thermal Analysis (DTA) are employed to determine the thermal stability and transformation temperatures of the MAS material.

• Instrumentation: A Netzsch STA-409 thermoanalyzer or similar instrument can be used.[1]

• Sample Preparation: A small amount of the powdered MAS sample is placed in an alumina (B75360) pan.[8]

• Procedure: The sample is heated from room temperature to a temperature above the expected crystallization temperature (e.g., 900°C or higher) at a controlled heating rate (e.g., 5 to 50 °C/min) in an air or inert atmosphere.[1][8]

• Data Analysis: The TG curve provides information on weight loss as a function of temperature, indicating dehydration or decomposition.[1] The DTA curve shows endothermic and exothermic peaks corresponding to glass transition and crystallization events, respectively.[1]

X-ray Diffraction (XRD)

XRD is used to identify the crystalline phases present in the sintered glass-ceramic.

• Instrumentation: A Rigaku Geiger flux instrument with CuKα radiation or a similar diffractometer is suitable.[1]

• Sample Preparation: The sintered MAS specimen is typically polished to obtain a flat surface.[1]

• Procedure: The sample is mounted in the diffractometer, and the X-ray beam is directed at the surface. The diffracted X-rays are detected as a function of the diffraction angle (2θ).

• Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is compared with standard diffraction patterns from databases (e.g., JCPDS) to identify the crystalline phases such as fluorophlogopite, norbergite, and cordierite.[1][3][9]

Scanning Electron Microscopy (SEM)

SEM is utilized to observe the microstructure, including grain size, shape, distribution, and porosity of the sintered samples.

• Instrumentation: A LEO 4401 SEM or a similar instrument can be used.[1]

• Sample Preparation: The specimen is fully polished and may be etched to reveal the grain boundaries. It is then mounted on an aluminum stud and coated with a thin conductive film (e.g., gold) to prevent charging.[1]

• Procedure: A focused beam of high-energy electrons is scanned across the sample surface. The signals produced by the interaction of the electron beam with the sample (e.g., secondary electrons, backscattered electrons) are used to generate an image.

• Data Analysis: The SEM images provide a visual representation of the microstructure, allowing for the assessment of crystal morphology, porosity, and the overall homogeneity of the material.[1]

Density and Porosity Measurement

• Instrumentation: An Ultra Pycnometer 1000 (Quantachrome) or a similar instrument for density measurement. Radiographic techniques can be used for porosity measurement.[1]

• Procedure for Density: The pycnometer measures the true volume of the sample by gas displacement, which is then used to calculate the density.

• Procedure for Porosity: Radiographic techniques can provide a non-destructive evaluation of the internal porosity of the sintered compacts.[1]

Process-Property Relationships

The final properties of the MAS glass-ceramic are intricately linked to the sintering parameters. The following diagram illustrates these key relationships.

Figure 2: Relationship between processing parameters and material properties.

Conclusion

The fabrication of magnesium aluminometasilicate glass-ceramics through a sintering route offers a versatile method for producing a high-performance material with a unique set of properties. A thorough understanding and precise control of the multi-stage sintering process, from the initial chemical composition to the final heat treatment schedule, are paramount to achieving the desired microstructure and, consequently, the exceptional machinability and electrical insulation properties of the final product. The experimental protocols and quantitative data presented in this guide serve as a valuable resource for researchers and professionals working on the development and application of these advanced ceramic materials.

References

• 1. materialsscience.pwr.wroc.pl [materialsscience.pwr.wroc.pl]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. barc.gov.in [barc.gov.in]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. mdpi.com [mdpi.com]

The Catalyst for Crystallization: A Technical Guide to Nucleating Agents in Magnesium Aluminometasilicate Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of nucleating agents in the synthesis of magnesium aluminometasilicate (MAS) glass-ceramics. The controlled crystallization of MAS glasses is paramount in tailoring their final properties for a range of high-technology applications, from electronic substrates and dental restorations to drug delivery systems. Nucleating agents are the cornerstone of this control, dictating the nucleation and growth of crystalline phases within the amorphous glass matrix. This document provides a comprehensive overview of common nucleating agents, their mechanisms of action, and their quantitative impact on the synthesis process and final material characteristics. Detailed experimental protocols and visual representations of key processes are included to facilitate understanding and application in a research and development setting.

The Role and Mechanism of Nucleating Agents

A nucleating agent is a minority component added to a glass composition to promote internal nucleation, leading to the controlled precipitation of desired crystal phases.[1][2] These agents function by lowering either the thermodynamic or kinetic barrier for nucleation, or a combination of both.[1][3] In the context of magnesium aluminometasilicate synthesis, nucleating agents are instrumental in transforming the amorphous glass into a fine-grained, uniform glass-ceramic with enhanced mechanical, thermal, and dielectric properties.[4][5]

The general mechanism involves the initial formation of finely dispersed crystalline nanoparticles of the nucleating agent or a compound it forms within the glass matrix upon heating. These nanoparticles then act as heterogeneous nucleation sites for the primary crystalline phases of the MAS system, such as cordierite (B72626) or forsterite. This controlled, heterogeneous nucleation leads to a much finer and more uniform microstructure than what would be achieved through spontaneous, homogeneous nucleation.

Common Nucleating Agents for Magnesium Aluminometasilicate

Several oxides and fluorides have been successfully employed as nucleating agents in the synthesis of MAS glass-ceramics. The choice of agent significantly influences the crystallization behavior and the final properties of the material.

Titanium Dioxide (TiO₂)

Titanium dioxide is one of the most effective and widely studied nucleating agents for aluminosilicate (B74896) glasses.[2][5] Its high ionic field strength promotes phase separation within the glass, creating titania-rich regions that serve as precursors for nucleation.[5] TiO₂ can decrease the crystallization temperature and promote the formation of a uniform, fine-grained microstructure.[5][6] In some systems, TiO₂ can lead to the formation of crystalline phases like magnesium titanate (MgTiO₃) which then act as nucleation sites.

Zirconium Dioxide (ZrO₂)

Zirconium dioxide is another highly effective nucleating agent, known for its ability to induce the precipitation of tetragonal ZrO₂ nanocrystals at the nucleation stage.[7][8] These nanocrystals then serve as potent sites for the heterogeneous nucleation of the primary MAS crystalline phases.[9] ZrO₂ is particularly effective in producing transparent glass-ceramics with high mechanical strength.[9][10] The addition of ZrO₂ can also enhance the thermal stability of the resulting glass-ceramic.[9][11]

Magnesium Fluoride (B91410) (MgF₂)

Magnesium fluoride has been utilized as a nucleating agent in the sintering route for producing MAS glass-ceramics.[12][13] Its addition can lead to the formation of various crystalline phases, including fluorophlogopite, which can impart unique properties like machinability to the glass-ceramic.[12][13]

Other and Combined Nucleating Agents

Researchers have also explored other nucleating agents and combinations to achieve specific material properties.

• Niobium Pentoxide (Nb₂O₅): Has been shown to be a successful nucleating agent, leading to transparent glass-ceramics with good crack resistance and hardness.[14]

• Composite Nucleating Agents: Combinations such as TiO₂ and ZrO₂ are often used to leverage the synergistic effects of both agents, leading to improved crystallization behavior.[15][16] More complex systems, for instance using SnO₂ + ZrO₂ + Ta₂O₅ as a multi-component nucleating agent, have been successful in synthesizing chemically strengthened, transparent MAS glass-ceramics.[10]

Quantitative Impact of Nucleating Agents

The concentration and type of nucleating agent have a direct and measurable impact on the physical and mechanical properties of the resulting magnesium aluminometasilicate glass-ceramic.

Nucleating Agent(s)	Concentration (wt. %)	Key Effects	Resulting Properties
MgF₂	4 - 7	Promotes formation of fluorophlogopite phase.	Good machinability and thermal stability.[12][13]
Nb₂O₅	1.0 (molar %)	Achieves up to 20% crystalline volume fraction while maintaining transparency.	High transparency (~70%), crack resistance, and hardness.[14]
TiO₂	2 - 10	Decreases transition temperature, promotes high-density nucleation and uniform crystal size.	Significant improvement in hardness.[5]
ZrO₂	5	Enhances fluorophlogopite crystallization and creates an interlocked mica microstructure.	Increased glass transition temperature and softening point.[11]
SnO₂ + ZrO₂	Not specified	Leads to the formation of spinel, gahnite, and zirconia phases.	High microhardness (9.3 GPa) and bending strength (170 MPa).[9]
SnO₂ + ZrO₂ + Ta₂O₅	Ta₂O₅: 0 - 0.5 (mol%)	Decreases the exothermic peak temperature of crystallization.	Vickers hardness up to 875 Hv and flexural strength up to 350 MPa with high transparency (81.5%).[10]

Experimental Protocols

The synthesis of magnesium aluminometasilicate glass-ceramics typically involves a multi-stage heat treatment process. The specific temperatures and durations are critical and are influenced by the glass composition and the nucleating agent used.

General Synthesis via Melt-Quench and Sintering Routes

Melt-Quench Method:

• Batching and Mixing: High-purity raw materials (e.g., MgO, Al₂O₃, SiO₂) and the desired nucleating agent are weighed and thoroughly mixed.

• Melting: The mixture is melted in a platinum or alumina (B75360) crucible at high temperatures, typically in the range of 1450-1550 °C, for a duration sufficient to achieve a homogeneous melt (e.g., 1-2 hours).[11][13]

• Quenching: The molten glass is rapidly cooled to room temperature, often by pouring it onto a steel plate or into water, to form a bulk amorphous glass.

• Heat Treatment (Crystallization): The glass is subjected to a two-stage heat treatment:

  • Nucleation: The glass is held at a temperature near the glass transition temperature (Tg) for a specific period (e.g., 2-48 hours) to induce the formation of nuclei.[14]

  • Crystallization: The temperature is then raised to a higher crystallization temperature for a period (e.g., 2-10 hours) to promote the growth of crystals on the formed nuclei.[9][14]

Sintering Route:

• Mixing and Calcination: The raw materials are mixed and calcined at a high temperature (e.g., 950 °C for 24 hours).[12]

• Milling: The calcined charge is mixed with the nucleating agent (e.g., MgF₂) and milled to a fine powder.[12]

• Pressing: The fine powder is pressed into the desired shape.

• Sintering and Crystallization: The pressed body is subjected to a controlled heating schedule to achieve sintering and crystallization.

Characterization Techniques

• Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg), crystallization onset temperature (Tc), and peak crystallization temperature (Tp), which are crucial for designing the heat treatment schedule.[11][12]

• X-Ray Diffraction (XRD): To identify the crystalline phases present in the glass-ceramic after heat treatment.[11][12]

• Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM): To observe the microstructure, including the size, morphology, and distribution of the crystalline phases.[10]

• Mechanical Testing: To measure properties such as Vickers hardness and flexural strength.[9][10]

Visualizing the Process

Diagrams created using Graphviz (DOT language) illustrate key workflows and relationships in the synthesis and characterization of magnesium aluminometasilicate.

Caption: Workflow for the synthesis of MAS glass-ceramics via the melt-quench method.

Caption: Mechanism of heterogeneous nucleation induced by a nucleating agent.

Conclusion

The selection of an appropriate nucleating agent is a critical decision in the synthesis of magnesium aluminometasilicate glass-ceramics. As demonstrated, agents such as TiO₂, ZrO₂, and MgF₂, as well as their combinations, profoundly influence the nucleation kinetics, crystalline phase assemblage, and ultimately, the macroscopic properties of the final material. A thorough understanding of the mechanisms of these agents, coupled with precise control over the heat treatment process, allows for the rational design and fabrication of MAS glass-ceramics with tailored properties for advanced applications. The data and protocols presented in this guide serve as a valuable resource for researchers and professionals engaged in the development of these versatile materials.

References

• 1. researchgate.net [researchgate.net]
• 2. ceramics.org [ceramics.org]
• 3. pure.psu.edu [pure.psu.edu]
• 4. Nucleation Agents in Glass: Enhancing Crystallization for Better Quality [safecoze.com]
• 5. journals.uniosun.edu.ng [journals.uniosun.edu.ng]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. iucr2017.org [iucr2017.org]
• 12. materialsscience.pwr.wroc.pl [materialsscience.pwr.wroc.pl]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

The Influence of Templating Agents on the Morphology of Magnesium Aluminometasilicate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role of templating agents in controlling the morphology and physicochemical properties of synthetic magnesium aluminometasilicate. Magnesium aluminometasilicate, a versatile material with applications in pharmaceuticals as an excipient and drug carrier, can be engineered with specific properties by employing structure-directing agents during its synthesis. This guide details the experimental protocols, presents quantitative data, and illustrates the underlying mechanisms of templated synthesis.

Introduction to Templating Agents in Material Synthesis

Templating agents, or structure-directing agents (SDAs), are organic molecules that serve as scaffolds around which inorganic precursors self-assemble to form porous materials with controlled architectures. The template molecules organize into micelles or other supramolecular structures in the reaction mixture. The inorganic species then hydrolyze and condense around these structures. Subsequent removal of the organic template, typically through calcination or solvent extraction, leaves behind a porous inorganic framework with a morphology and pore structure that is a negative replica of the template assembly.

Commonly used templating agents include:

• Surfactants: Cationic (e.g., Cetyltrimethylammonium Bromide - CTAB), anionic, and non-ionic surfactants.

• Polymers: Block copolymers (e.g., Pluronics like P123 and F127) and other polymers like polyethylene (B3416737) glycol (PEG).

• Other organic molecules: Amines and quaternary ammonium (B1175870) hydroxides.

The choice of templating agent, its concentration, and the synthesis conditions (e.g., pH, temperature, and reaction time) are critical parameters that dictate the final properties of the magnesium aluminometasilicate, such as its surface area, pore size and volume, particle size, and overall morphology. These properties, in turn, significantly influence its performance in applications like drug delivery, where they affect drug loading capacity and release kinetics.

Experimental Protocols for Templated Synthesis

This section provides detailed methodologies for the synthesis of magnesium aluminometasilicate using different types of templating agents.

Hydrothermal Synthesis using a Non-ionic Polymer Template: Polyethylene Glycol (PEG) 400

This protocol is based on the successful synthesis of a sodium magnesium aluminum silicate (B1173343) nanocomposite with enhanced morphological and adsorption properties.[1]

Materials:

• Sodium Silicate (Na₂SiO₃·5H₂O)

• Aluminum Nitrate Nonahydrate (Al(NO₃)₃·9H₂O)

• Magnesium Nitrate Hexahydrate (Mg(NO₃)₂·6H₂O)

• Polyethylene Glycol 400 (PEG 400)

• Distilled Water

• Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment (if necessary)

Procedure:

• Preparation of Precursor Solutions:

  • Solution A: Dissolve 20 g of Na₂SiO₃·5H₂O in 50 mL of distilled water.

  • Solution B: Dissolve 6 g of Al(NO₃)₃·9H₂O and 6 g of Mg(NO₃)₂·6H₂O in 50 mL of distilled water.

• Mixing: Combine Solution A and Solution B under continuous stirring for 30 minutes.

• Addition of Templating Agent: To the resulting mixture, add 10 mL of polyethylene glycol 400 and continue stirring for an additional 30 minutes.

• Hydrothermal Treatment: Transfer the final mixture to a 170 mL Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it at 180 °C for 12 hours.

• Product Recovery: After cooling the autoclave to room temperature, collect the precipitate by centrifugation or filtration.

• Washing: Wash the product repeatedly with distilled water and ethanol (B145695) to remove any unreacted precursors and the templating agent.

• Drying: Dry the final product in an oven at a suitable temperature (e.g., 80-100 °C).

• Calcination (Optional but recommended for template removal): Calcine the dried powder in a furnace at a temperature sufficient to remove the PEG 400 template (e.g., 500-600 °C) for several hours.

Control (Non-Templated) Synthesis: For comparison, the same procedure can be followed without the addition of polyethylene glycol 400.

Generalized Sol-Gel Synthesis using a Cationic Surfactant Template: Cetyltrimethylammonium Bromide (CTAB)

This generalized protocol is based on methodologies for synthesizing other mesoporous silicates and can be adapted for magnesium aluminometasilicate.

Materials:

• Silicon source (e.g., Tetraethyl Orthosilicate - TEOS or Sodium Silicate)

• Aluminum source (e.g., Aluminum Isopropoxide or Aluminum Nitrate)

• Magnesium source (e.g., Magnesium Nitrate or Magnesium Ethoxide)

• Cetyltrimethylammonium Bromide (CTAB)

• Solvent (e.g., Ethanol, Water)

• Catalyst (e.g., Ammonia (B1221849) solution or Hydrochloric Acid)

Procedure:

• Template Solution Preparation: Dissolve CTAB in a mixture of water and ethanol under stirring.

• Addition of Catalyst: Add the catalyst (e.g., ammonia solution for basic synthesis) to the template solution and stir until a homogeneous solution is obtained.

• Precursor Addition: Slowly add the silicon precursor (e.g., TEOS) to the template solution under vigorous stirring.

• Addition of Metal Precursors: Subsequently, add the aluminum and magnesium precursors to the reaction mixture. The order of addition may vary depending on the specific precursors used.

• Gelation: Continue stirring for several hours at a controlled temperature to allow for hydrolysis, condensation, and gel formation.

• Aging: Age the resulting gel in the mother liquor for a period of 24-48 hours at a specific temperature (e.g., room temperature or elevated temperature).

• Product Recovery and Washing: Filter the solid product, wash it thoroughly with water and ethanol to remove the template and unreacted chemicals.

• Drying: Dry the product in an oven.

• Template Removal (Calcination): Calcine the dried powder at a high temperature (typically 550-600 °C) in air to completely remove the CTAB template.

Generalized Sol-Gel Synthesis using a Block Copolymer Template: Pluronic P123

This generalized protocol is based on established methods for synthesizing mesoporous materials like SBA-15 and can be adapted for magnesium aluminometasilicates.

Materials:

• Silicon source (e.g., TEOS)

• Aluminum source (e.g., Aluminum Isopropoxide)

• Magnesium source (e.g., Magnesium Nitrate)

• Pluronic P123 (EO₂₀PO₇₀EO₂₀)

• Acidic solution (e.g., HCl in water)

• Ethanol (optional)

Procedure:

• Template Solution Preparation: Dissolve Pluronic P123 in an acidic aqueous solution (e.g., 2 M HCl) with stirring at a controlled temperature (e.g., 35-40 °C).

• Precursor Addition: Once the template is fully dissolved, add the silicon precursor (TEOS) dropwise to the solution while stirring vigorously.

• Addition of Metal Precursors: Add the aluminum and magnesium precursors to the reaction mixture.

• Stirring and Aging: Stir the mixture for several hours (e.g., 24 hours) at the same temperature to facilitate the self-assembly process.

• Hydrothermal Treatment: Transfer the mixture to an autoclave and heat it at a higher temperature (e.g., 100 °C) for 24-48 hours.

• Product Recovery and Washing: Filter the solid product and wash it with water and ethanol.

• Drying: Dry the product at room temperature or in an oven at a low temperature.

• Template Removal (Calcination): Calcine the as-synthesized material at a high temperature (e.g., 550 °C) to burn off the Pluronic P123 template.

Quantitative Data Presentation

The use of templating agents leads to significant changes in the physicochemical properties of magnesium aluminometasilicate. The following tables summarize the quantitative data from a comparative study of a sodium magnesium aluminum silicate nanocomposite synthesized with and without a polyethylene glycol 400 template.[1]

Table 1: Effect of PEG 400 Template on Crystallite Size and Surface Properties

Property	Without Template (Z1)	With PEG 400 Template (Z2)
Average Crystallite Size (nm)	75.30	60.27
BET Surface Area (m²/g)	84.73	123.16
Adsorption Capacity (Qₘₐₓ, mg/g)	230.95	290.69

Table 2: Effect of PEG 400 Template on Elemental Composition (Atomic %)

Element	Without Template (Z1)	With PEG 400 Template (Z2)
Oxygen (O)	59.3%	55.2%
Sodium (Na)	8.1%	11.5%
Magnesium (Mg)	8.6%	6.0%
Aluminum (Al)	3.4%	4.9%
Silicon (Si)	20.6%	22.4%

The data clearly demonstrates that the use of PEG 400 as a template leads to a smaller crystallite size, a significantly higher surface area, and an enhanced adsorption capacity.[1] The changes in elemental composition suggest that the template influences the incorporation and distribution of elements within the nanocomposite structure.[1]

Visualization of Templating Effect and Synthesis Workflow

Conceptual Diagram of Templating Mechanism

The following diagram illustrates the general mechanism by which templating agents direct the formation of porous magnesium aluminometasilicate.

Caption: General mechanism of templated synthesis of porous materials.

Experimental Workflow for Templated Hydrothermal Synthesis

The following diagram outlines the key steps in the hydrothermal synthesis of magnesium aluminometasilicate using a templating agent.

Caption: Workflow for hydrothermal synthesis of templated magnesium aluminometasilicate.

Conclusion

The use of templating agents is a powerful strategy for tailoring the morphological and physicochemical properties of magnesium aluminometasilicate. As demonstrated, the introduction of a polymer template like polyethylene glycol 400 during hydrothermal synthesis can lead to the formation of smaller, more uniform particles with a higher surface area and enhanced functional properties such as adsorption capacity. While detailed comparative studies across a wide range of templating agents for magnesium aluminometasilicate are still emerging, the principles and generalized protocols outlined in this guide provide a solid foundation for researchers and drug development professionals. By carefully selecting the templating agent and optimizing the synthesis conditions, it is possible to design and fabricate magnesium aluminometasilicate-based materials with desired characteristics for advanced pharmaceutical applications, including the development of novel drug delivery systems with improved performance. Further research into the systematic comparison of different classes of templating agents will undoubtedly unlock the full potential of this versatile material.

References

• 1. Facile Synthesis and Characterization of Novel Analcime/Sodium Magnesium Aluminum Silicon Silicate Nanocomposite for Efficient Removal of Methylene Blue Dye from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Role of Magnesium Aluminometasilicate in Primary Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Magnesium aluminometasilicate, a synthetic, amorphous silicate (B1173343), has emerged as a versatile and indispensable excipient in pharmaceutical research and development. Its unique physicochemical properties, including a large specific surface area, high porosity, and exceptional adsorption capacity, have positioned it as a critical tool for overcoming complex formulation challenges. This technical guide delves into the primary research applications of magnesium aluminometasilicate, providing a comprehensive overview of its functionalities, supported by quantitative data, detailed experimental protocols, and visual representations of key mechanisms and workflows.

Core Applications and Mechanisms of Action

Magnesium aluminometasilicate, commercially available under trade names like Neusilin®, serves a multitude of functions in oral solid dosage form development.[1][2][3][4] Its primary applications stem from its ability to act as a carrier for active pharmaceutical ingredients (APIs), enhance stability, and improve the manufacturability of challenging formulations.

Solubility and Bioavailability Enhancement of Poorly Soluble Drugs

A significant challenge in drug development is the poor aqueous solubility of many new chemical entities, which often leads to low bioavailability. Magnesium aluminometasilicate addresses this issue by enabling the formation of amorphous solid dispersions (ASDs).[5][6][7][8][9]

Mechanism: By adsorbing a drug onto its porous surface, magnesium aluminometasilicate facilitates the conversion of the crystalline drug into a more soluble, amorphous state.[5][6][7] The high surface area of the silicate ensures a large contact area for dissolution, while the mesoporous structure can physically confine drug molecules, preventing their recrystallization and thereby enhancing the physical stability of the amorphous form.[5][7] This leads to improved dissolution rates and, consequently, enhanced bioavailability of BCS Class II and IV drugs.[5][7]

Experimental Workflow: Preparation of Amorphous Solid Dispersion via Hot-Melt Extrusion (HME)

Caption: Workflow for preparing amorphous solid dispersions using HME.

Solidification of Liquid and Oily APIs

The conversion of liquid or oily APIs into free-flowing powders is a common requirement for their formulation into solid dosage forms like tablets and capsules. Magnesium aluminometasilicate, particularly grades with high oil and water adsorption capacity, excels in this application.[1][3][10][11][12]

Mechanism: The porous structure and large surface area of magnesium aluminometasilicate allow it to adsorb significant quantities of liquids while maintaining good flow properties.[1][5] This transforms oily or sticky substances into dry, compressible powders, facilitating easier handling and processing during manufacturing.[11] This is particularly valuable for the solidification of self-emulsifying drug delivery systems (SMEDDS), converting them into solid-SMEDDS (S-SMEDDS) which offer improved stability and processability.[1][5][10][13]

Logical Relationship: Solidification of Liquid Formulations

Caption: Conversion of liquid APIs to solid powders using magnesium aluminometasilicate.

Tablet Binding and Hardness Enhancement

Magnesium aluminometasilicate contributes significantly to the mechanical properties of tablets. It acts as a binder, improving tablet hardness even at low compression forces.[1][3][10] This is advantageous for creating robust tablets that can withstand the rigors of handling and transportation. Furthermore, it can improve the hardness of other fillers and binders when used in combination.[1]

Disintegration and Controlled Release

While some forms of magnesium aluminum silicate are used as disintegrants, certain grades of magnesium aluminometasilicate, when used at sufficient concentrations (minimum of 15% w/w), can surprisingly function as a controlled-release excipient without the need for traditional water-swellable polymers.[14][15] This dual functionality, where it can act as a disintegrant or a release-controlling agent depending on the formulation context, highlights its versatility.[14][15][16]

Stability Modification and Moisture Protection

The hygroscopic nature of many APIs can lead to degradation and reduced shelf life. Magnesium aluminometasilicate helps to stabilize moisture-sensitive APIs by adsorbing excess moisture within the formulation.[1][10] Its inert nature and ability to physically separate drug molecules can also reduce drug-excipient interactions and prevent desorption into packaging materials.[5]

Flow Enhancement (Glidant)

Good powder flow is crucial for uniform die filling and consistent tablet weight. Magnesium aluminometasilicate can act as a glidant, improving the flowability of powder mixtures.[5][7] Unlike some traditional glidants, it can enhance flow without negatively impacting tablet strength.[7] Interestingly, its function can switch from a glidant at low pressures to a binder at higher pressures, a phenomenon described as "function switching".[17]

Taste Masking

The unpleasant taste of certain APIs is a significant barrier to patient compliance, especially in pediatric and geriatric populations. Magnesium aluminometasilicate can be used to mask the bitter taste of drugs.[18][19][20][21]

Mechanism: The drug is adsorbed onto the silicate carrier, which physically prevents it from interacting with taste buds in the oral cavity.[21] The drug is then released in the lower pH environment of the stomach.[21] This is often achieved through wet granulation of the API with magnesium aluminometasilicate.[19]

Signaling Pathway: Taste Masking Mechanism

Caption: Mechanism of taste masking by magnesium aluminometasilicate.

Quantitative Data Summary

The following tables summarize the key quantitative properties and application-specific data for various grades of magnesium aluminometasilicate, primarily focusing on the Neusilin® series.

Table 1: Physicochemical Properties of Different Grades of Magnesium Aluminometasilicate (Neusilin®)

Property	Neusilin® US2	Neusilin® UFL2	Neusilin® S1
Appearance	White granules	Fine white powder	Fine white powder
Average Particle Size (μm)	106	-	-
Specific Surface Area (m²/g)	300	-	-
Loose Bulk Density (g/mL)	0.13 - 0.18	-	-
Tapped Bulk Density (g/mL)	0.16 - 0.22	-	-
Oil Adsorption Capacity (mL/g)	2.7 - 3.4	Higher than MCC & Colloidal Silica	-
Water Adsorption Capacity (mL/g)	2.4 - 3.1	-	-
pH (4% slurry)	6.0 - 8.0 (Neutral)	-	-
Chemical Formula	Al₂O₃·MgO·1.7SiO₂·xH₂O	Al₂O₃·MgO·1.7SiO₂·xH₂O	Al₂O₃·MgO·1.7SiO₂·xH₂O

Data compiled from multiple sources.[1][10]

Table 2: Application-Specific Quantitative Data

Application	Key Finding	Drug/System	Reference
Amorphous Solid Dispersion	Achieved up to 40% drug loading of an amorphous drug with 15% Neusilin® US2.	Ezetimibe	[6]
Tablet Hardness	High-quality tablets with a load of up to 30% Vitamin E can be prepared.	Vitamin E	[1][10]
Flowability Improvement	A 0.5% addition of Neusilin® UFL2 vastly improves the flowability of potato starch.	Potato Starch	[1]
Liquid-Loaded Tablets	Tablets with up to 80% porosity can be prepared for subsequent liquid loading.	Cyclosporine SMEDDS	[13]
Controlled Release	A minimum of 15% w/w is required to exhibit controlled-release properties.	General	[15]
Solubility Enhancement	SFN-SSD showed more than a 20-fold improvement in sorafenib (B1663141) tosylate solubility.	Sorafenib Tosylate	[22]

Key Experimental Protocols

Protocol 1: Preparation of Surface Solid Dispersion (SSD) by Modified Solvent Evaporation

This protocol is based on the methodology for enhancing the solubility of Sorafenib Tosylate.[22]

• Preparation of the Drug Solution: Dissolve the active pharmaceutical ingredient (e.g., Sorafenib Tosylate) and a surfactant (e.g., sodium dodecyl sulphate) in a suitable organic solvent.

• Adsorption: Add the adsorbent, magnesium aluminometasilicate (Neusilin® US2), to the drug solution.

• Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 40°C).

• Drying: Dry the resulting powder in a desiccator to remove any residual solvent.

• Sieving: Pass the dried SSD through a sieve to obtain a uniform particle size.

• Characterization:

  • Solubility Studies: Determine the solubility of the SSD in various media and compare it to the pure drug.

  • Solid-State Characterization: Use Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to confirm the amorphous nature of the drug in the dispersion.

  • Drug-Excipient Interaction: Employ Fourier Transform Infrared (FTIR) spectroscopy to investigate potential interactions (e.g., hydrogen bonding) between the drug and the silicate.

  • In-vitro Dissolution: Perform dissolution studies as per pharmacopeial methods to compare the release profile of the SSD with the pure drug.

Protocol 2: Preparation of Liquid-Loadable Tablets (LLT)

This protocol is adapted from a study on cyclosporine-loaded SMEDDS.[13][23]

• Tablet Formulation: Prepare a powder blend of magnesium aluminometasilicate (e.g., Neusilin® US2) and a disintegrant (e.g., crospovidone).

• Direct Compression: Compress the powder blend into tablets using a tablet press. The compression force should be optimized to achieve high porosity while maintaining sufficient tablet hardness for handling.

• Liquid Loading: Load the liquid formulation (e.g., a drug-containing SMEDDS) onto the porous tablets by simple absorption. This can be done by dropwise addition of the liquid onto the tablet until the desired loading is achieved.

• Characterization of LLT (before and after loading):

  • Weight Variation: Assess the uniformity of tablet weight.

  • Tablet Hardness: Measure the force required to break the tablet.

  • Disintegration Time: Determine the time it takes for the tablet to disintegrate in a specified medium.

  • In-vitro Drug Release: Evaluate the drug release profile from the loaded tablets.

Conclusion

Magnesium aluminometasilicate is a powerful, multifunctional excipient that offers solutions to some of the most pressing challenges in pharmaceutical formulation. Its ability to enhance solubility and bioavailability, solidify liquid APIs, improve tablet manufacturability, and modify drug release profiles makes it an invaluable tool for researchers and drug development professionals. The data and protocols presented in this guide provide a solid foundation for leveraging the unique properties of this remarkable silicate in the development of novel and effective drug delivery systems.

References

• 1. fujichemical.co.jp [fujichemical.co.jp]
• 2. neusilin.jp [neusilin.jp]
• 3. Neusilin [neusilin.com]
• 4. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 5. pharmafocusasia.com [pharmafocusasia.com]
• 6. mdpi.com [mdpi.com]
• 7. Magnesium Aluminometasilicate [benchchem.com]
• 8. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.es]
• 9. researchgate.net [researchgate.net]
• 10. chempoint.com [chempoint.com]
• 11. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nbinno.com [nbinno.com]
• 15. US20100196475A1 - Controlled release tablet formulation containing magnesium aluminometasilicate - Google Patents [patents.google.com]
• 16. csfarmacie.cz [csfarmacie.cz]
• 17. pharmaexcipients.com [pharmaexcipients.com]
• 18. tandfonline.com [tandfonline.com]
• 19. WO2013058496A1 - Taste-masked pharmaceutical composition for oral administration and a process for the preparation thereof - Google Patents [patents.google.com]
• 20. Formulation and characterization of taste masked ondansetron-magnesium aluminum silicate adsorption systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. tandfonline.com [tandfonline.com]
• 22. hrcak.srce.hr [hrcak.srce.hr]
• 23. Porous magnesium aluminometasilicate tablets as carrier of a cyclosporine self-emulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanism of action as a pharmaceutical excipient.

An In-depth Technical Guide to the Mechanism of Action of Pharmaceutical Excipients

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Pharmaceutical excipients are the non-active components of a drug product, essential for the manufacturing, stability, and performance of the dosage form.[1] While considered pharmacologically inert, their role is far from passive; they are critical determinants of a drug's safety, efficacy, and overall quality.[2] Excipients can constitute up to 80-90% of a formulation's weight and are selected to perform a variety of functions, from facilitating administration and manufacturing to modulating the release and bioavailability of the Active Pharmaceutical Ingredient (API).[3]

Potential physical and chemical interactions between the API and excipients can significantly impact the drug's stability and bioavailability, thereby affecting its therapeutic efficacy and safety.[4] This guide provides a detailed examination of the core mechanisms by which different classes of excipients exert their effects, supported by quantitative data, experimental protocols, and visual diagrams to elucidate complex processes.

Binders: The Cohesive Force

Binders, or adhesives, are excipients that impart mechanical strength to solid dosage forms like tablets.[5][6] They are essential for ensuring the tablet maintains its physical integrity during manufacturing, packaging, transport, and handling by the patient.[5][7]

Mechanism of Action

Binders function by promoting the cohesiveness of powder particles, enabling the formation of granules and ensuring the tablet can withstand compression forces.[8][9] The primary mechanisms involve:

• Plastic Deformation: During compression, some binders deform plastically, flowing into the spaces between API and other excipient particles. This deformation increases the surface area for inter-particulate bonding, essentially forming a continuous matrix that holds the components together.[5]

• Brittle Fracture: Other binders are brittle and fracture into smaller particles under compression. This fragmentation creates numerous new, clean surfaces that form strong bonds with adjacent particles, enhancing the overall tablet compact strength.[5]

The granulation process is key, where binders help accumulate powder substances into larger, more flowable particles called granules.[8] This improves the uniformity of the final dosage form.[7]

Quantitative Data: Common Binders

Excipient	Typical Concentration (% w/w)	Mechanism Highlight	Key Properties
Microcrystalline Cellulose (MCC)	5 - 20%	Primarily plastic deformation	Excellent compressibility, self-lubricating properties.[10]
Hydroxypropyl Cellulose (HPC)	2 - 6%	Plastic deformation	Also functions as a disintegrant and film-former.[6]
Povidone (PVP)	2 - 10%[6]	Forms adhesive bonds upon drying	Highly soluble in water and organic solvents.[6]
Starch (Pregelatinized)	5 - 10%	Adhesive properties upon wetting	Acts as both a binder and a disintegrant.[3][10]

Visualization: Binder Mechanism in Tableting

Caption: Logical flow of binder action during tablet compression.

Disintegrants: Promoting Drug Release

Disintegrants are added to solid dosage forms to facilitate their breakup into smaller particles upon contact with aqueous fluids.[11][12] This process increases the surface area of the API, which is a prerequisite for dissolution and subsequent absorption.[13]

Mechanism of Action

Disintegrants operate through several primary mechanisms, often in combination:

• Swelling: This is the most widely accepted mechanism.[13] Disintegrant particles absorb water, causing them to swell significantly and exert internal pressure on the tablet structure.[12][14] This force overcomes the cohesive forces established by the binder, leading to the tablet's breakup.[13]

• Wicking (Capillary Action): The disintegrant particles form a network of pores and channels within the tablet.[11][15] Water is drawn into this network via capillary action, which weakens the intermolecular bonds holding the tablet together and facilitates its disintegration.[11][16]

• Particle-Particle Repulsion: This theory suggests that as water penetrates the tablet, it creates repulsive forces between adjacent particles that are similarly charged, pushing them apart and causing the tablet to disintegrate.[11]

• Deformation Recovery/Heat Generation: Some disintegrants may deform elastically during compression and revert to their original shape upon wetting, breaking the tablet matrix. Additionally, some excipients can react to produce heat, causing the expansion of entrapped air within the tablet pores, which contributes to disintegration.[14][16]

Superdisintegrants, such as croscarmellose sodium and sodium starch glycolate, are modified polymers that are effective at much lower concentrations due to their enhanced swelling and wicking capabilities.[13][14]

Quantitative Data: Common Disintegrants

Excipient	Typical Concentration (% w/w)	Primary Mechanism(s)	Key Properties
Starch	3 - 20%[14]	Swelling, Wicking	Natural polymer, cost-effective.
Croscarmellose Sodium (CCS)	0.5 - 5%	Swelling, Wicking	Cross-linked cellulose, rapid swelling.[11]
Sodium Starch Glycolate (SSG)	2 - 8%[14]	Swelling	Modified starch, swells significantly in water.[13]
Crospovidone (XPVP)	2 - 5%	Wicking, Swelling	Highly porous, rapid water uptake.[13]

Visualization: Mechanisms of Tablet Disintegration

Caption: The primary mechanisms driving tablet disintegration.

Lubricants: Facilitating Manufacturing

Lubricants are crucial for the efficient manufacturing of tablets.[17] Their primary function is to reduce the friction that occurs between the tablet surface and the die wall during compression and ejection.[18][19]

Mechanism of Action

Lubricants prevent the tablet from sticking to the punches and dies of the tablet press.[20][21] This ensures smooth ejection of the tablet, prevents defects like capping or chipping, and reduces wear on the manufacturing equipment.[20][21] The two main types of lubrication are:

• Boundary Lubrication: This is the most common mechanism. The lubricant particles, typically hydrophobic materials like magnesium stearate (B1226849), form a thin, shearable film or boundary layer on the surfaces of the granules and the metal die wall.[18] This layer prevents direct solid-to-solid contact, and the low shear strength of the film allows for easy tablet ejection.[19]

• Fluid Film Lubrication: This mechanism involves lubricants that melt under the pressure of tablet compression, forming a continuous liquid layer between the tablet and the die wall. This fluid film reduces friction significantly.[21]

Over-lubrication can be detrimental, as the hydrophobic film can coat the API and other excipients, potentially reducing tablet hardness and slowing down disintegration and dissolution.[21]

Quantitative Data: Common Lubricants

Excipient	Typical Concentration (% w/w)	Lubrication Type	Key Properties
Magnesium Stearate	0.25 - 5%	Boundary	Highly effective, but can impact dissolution if over-mixed.[17][21]
Stearic Acid	1 - 5%	Boundary / Fluid Film	Less effective than magnesium stearate but also less likely to cause dissolution issues.[18]
Sodium Stearyl Fumarate	0.5 - 2%	Boundary	Water-soluble, good alternative for formulations sensitive to magnesium stearate.[21]
Talc	1 - 10%	Boundary	Also used as a glidant and anti-adherent.[22]

Experimental Protocol: Powder Flowability Assessment (Angle of Repose)

Objective: To determine the effect of a lubricant on the flow properties of a powder blend, which is critical for uniform die filling during tableting.

Apparatus: Funnel with a fixed diameter, horizontal surface, stand, and a protractor.

Methodology:

• Preparation: Prepare a powder blend without the lubricant and a separate blend with a specified concentration of the lubricant (e.g., 1% magnesium stearate).

• Procedure: a. Mount the funnel on the stand at a fixed height above the horizontal surface. b. Close the funnel orifice and pour a pre-weighed amount of the powder blend (e.g., 100 g) into the funnel. c. Open the orifice and allow the powder to flow freely onto the surface, forming a conical pile. Ensure the tip of the pile remains just below the funnel outlet. d. Once the flow has ceased, carefully measure the height (h) and the radius (r) of the base of the powder cone. e. Repeat the measurement three times for each blend.

• Calculation: The angle of repose (θ) is calculated using the formula: θ = tan⁻¹(h/r)

• Interpretation: A lower angle of repose indicates better flowability. The results from the lubricated and un-lubricated blends are compared to quantify the lubricant's effect on powder flow.

Solubility Enhancers: Overcoming Bioavailability Challenges

A significant percentage of new chemical entities (up to 90%) and marketed drugs (40-70%) exhibit poor aqueous solubility, which is a major barrier to achieving adequate bioavailability.[23][24] Solubility enhancing excipients are used to overcome this challenge.[25]

Mechanism of Action

These excipients improve solubility through various physicochemical mechanisms:

• Amorphous Solid Dispersions (ASDs): The API is molecularly dispersed within a hydrophilic polymer matrix (e.g., HPMC, povidone).[23][26] This prevents the API from crystallizing, maintaining it in a higher-energy amorphous state. The amorphous form has a higher apparent solubility and dissolution rate compared to its stable crystalline form.[26][27]

• Micelle Formation: Surfactants (e.g., polysorbates) are amphiphilic molecules that, above a certain concentration (the critical micelle concentration), form spherical structures called micelles in aqueous solutions.[23][24] The hydrophobic core of the micelle can encapsulate poorly soluble drug molecules, effectively solubilizing them in the aqueous medium.[24]

• Inclusion Complexes: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can trap poorly soluble "guest" API molecules within their cavity, forming an inclusion complex that has significantly higher aqueous solubility.[24]

Quantitative Data: Common Solubility Enhancers

Excipient Class	Example(s)	Mechanism	Application Note
Polymers	HPMC-AS, Povidone K30, Soluplus®	Amorphous Solid Dispersion	Often used with spray drying or hot-melt extrusion.[26]
Surfactants	Polysorbate 80, Sodium Lauryl Sulfate	Micelle Formation	Effective for both oral and parenteral formulations.[24]
Cyclodextrins	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Inclusion Complex Formation	Can cause toxicity at high concentrations.[24][25]
Lipids	Glyceryl monooleate	Lipid-based formulations (e.g., SEDDS)	Can enhance absorption via lymphatic pathways.[28]

Visualization: Amorphous Solid Dispersion (ASD) Workflow

Caption: Workflow for creating an Amorphous Solid Dispersion.

Controlled-Release Excipients: Modulating Drug Delivery

Controlled-release excipients are used to modify the rate and location of drug release from a dosage form.[29][30] This can reduce dosing frequency, improve patient compliance, and maintain drug concentrations within the therapeutic window for a prolonged period.[31][32]

Mechanism of Action

The release of the API is controlled by polymers that form a matrix or a coating. Key mechanisms include:

• Diffusion-Controlled Release: The API diffuses through a water-insoluble polymer membrane or a tortuous matrix. The release rate is governed by Fick's law of diffusion and depends on the polymer's permeability and the drug's concentration gradient.[33][34]

• Dissolution-Controlled Release: The API's release is controlled by the slow dissolution of the polymer coating or matrix. This can be achieved with polymers that have pH-dependent solubility (e.g., enteric coatings that dissolve only in the higher pH of the intestine) or that dissolve slowly and uniformly over time.[31][33]

• Erosion-Controlled Release: The polymer matrix is biodegradable or erodes at a constant rate when exposed to physiological fluids. The drug is released as the matrix erodes, and the release rate is proportional to the rate of polymer erosion.[32][34]

• Osmotic-Controlled Release: The dosage form has a semi-permeable membrane and an osmotic agent inside. Water from the GI tract is drawn into the tablet by osmosis, creating pressure that forces the drug out through a small, laser-drilled orifice at a constant rate.[31][34]

Experimental Protocol: Tablet Dissolution Testing

Objective: To evaluate the in vitro release profile of a drug from a solid oral dosage form over time, which is a critical quality attribute for both immediate and controlled-release products.

Apparatus: USP Apparatus 1 (Basket) or Apparatus 2 (Paddle), dissolution vessels, water bath, sampling cannula, and an analytical instrument (e.g., HPLC or UV-Vis Spectrophotometer).[35][36]

Methodology:

• Preparation: a. Prepare the dissolution medium (e.g., 900 mL of 0.1 N HCl or a specified buffer) and place it in the dissolution vessels.[37] b. De-aerate the medium to prevent air bubbles from interfering with the test.[37] c. Bring the medium to a constant temperature, typically 37 ± 0.5 °C.[35]

• Procedure: a. Place one tablet in each of the six dissolution vessels. b. Start the apparatus at the specified rotation speed (e.g., 50 or 100 RPM).[36] c. At predetermined time points (e.g., 1, 2, 4, 8, 12, 24 hours for a controlled-release product), withdraw a sample of the dissolution medium from each vessel. d. Immediately replace the withdrawn volume with fresh, pre-warmed medium to maintain a constant volume.

• Analysis: a. Analyze the samples for drug concentration using a validated analytical method (HPLC or UV-Vis). b. Calculate the cumulative percentage of the drug released at each time point.

• Acceptance Criteria (Example for S1 Stage): For many immediate-release products, each of the six units tested must release not less than a specified amount (Q) plus 5% of the labeled drug content within the specified time. If this is not met, testing proceeds to S2 and S3 stages with additional units and modified criteria.[38]

Visualization: Hydrophilic Matrix Controlled-Release Mechanism

Caption: Diffusion and erosion in a hydrophilic matrix system.

Drug-Excipient Interactions

While excipients are chosen for their inertness, they can participate in chemical or physical interactions with the API.[2][39] Understanding these potential interactions is a critical part of preformulation studies.[4]

• Chemical Interactions: These can lead to the degradation of the API.[39] A classic example is the Maillard reaction , a browning reaction that occurs between drugs with a primary amine group and reducing sugars like lactose, a common filler.[4] Other interactions include transacylation and acid-base reactions.

• Physical Interactions: These do not involve covalent bond changes but can still affect drug performance. For instance, the adsorption of an API onto the surface of an excipient like magnesium stearate can reduce its dissolution rate.

Careful screening for drug-excipient compatibility is essential to select appropriate excipients and ensure the stability and performance of the final drug product.[40]

References

• 1. researchgate.net [researchgate.net]
• 2. BASIC PRINCIPLES OF DRUG- EXCIPIENTS INTERACTIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. varshchem.in [varshchem.in]
• 4. researchgate.net [researchgate.net]
• 5. univarsolutions.com [univarsolutions.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. pharmatimesofficial.com [pharmatimesofficial.com]
• 8. lfatabletpresses.com [lfatabletpresses.com]
• 9. jinlupacking.com [jinlupacking.com]
• 10. dcfinechemicals.com [dcfinechemicals.com]
• 11. The role of disintegrants in solid oral dosage manufacturing [wisdomlib.org]
• 12. Essential Guide to Pharmaceutical Disintegrants: Fast, Effective, and Easy to Understand [pharmacores.com]
• 13. A Review of Disintegration Mechanisms and Measurement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmainform.com [pharmainform.com]
• 15. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 16. pharmiweb.com [pharmiweb.com]
• 17. Role of Lubricants in Tablets | Pharmaguideline [pharmaguideline.com]
• 18. The Effect of Lubricants on Powder Flowability for Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ijrpc.com [ijrpc.com]
• 20. pharmaexcipients.com [pharmaexcipients.com]
• 21. Pharmaceutical Lubricants:4 Crucial Benefits of Pharmaceutical Lubricants in Tablet Manufacturing [pharmacores.com]
• 22. Excipient - Wikipedia [en.wikipedia.org]
• 23. Excipients for Solubility Enhancement - Lubrizol [lubrizol.com]
• 24. pharmtech.com [pharmtech.com]
• 25. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 26. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 27. Enhancing solubility with novel excipients [manufacturingchemist.com]
• 28. colorcon.com [colorcon.com]
• 29. colorcon.com [colorcon.com]
• 30. ncfinternational.it [ncfinternational.it]
• 31. pharmtech.com [pharmtech.com]
• 32. pharmaexcipients.com [pharmaexcipients.com]
• 33. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 34. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 35. Dissolution Testing For Tablets | Teledyne LABS [teledynelabs.com]
• 36. fda.gov [fda.gov]
• 37. pharmaceuticalupdates.com [pharmaceuticalupdates.com]
• 38. Tablet Dissolution Test in Different Stages (S1, S2 and S3) | Pharmaguideline [pharmaguideline.com]
• 39. chineway.com.cn [chineway.com.cn]
• 40. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for hydrothermal synthesis of Magnesium aluminometasilicate.

Introduction

Magnesium aluminometasilicate (MAS) is a synthetic, amorphous compound with the general formula Al₂O₃·MgO·1.7SiO₂·xH₂O.[1] It is a multifunctional excipient widely utilized in the pharmaceutical industry as a tablet binder and disintegrant, stabilizing agent, and adsorbent.[1][2] Its high surface area and porosity make it an excellent carrier for drug delivery systems.[1][3] This document provides a detailed protocol for the hydrothermal synthesis of magnesium aluminometasilicate, a method known for producing crystalline materials with controlled particle size and morphology.

Principle

Hydrothermal synthesis is a method of crystallizing substances from high-temperature aqueous solutions at high vapor pressures. The process involves the reaction of precursors in a sealed vessel (autoclave) where the temperature is elevated above the boiling point of water. This controlled environment facilitates the dissolution of reactants and the subsequent crystallization of the desired product. The key parameters influencing the synthesis are temperature, pressure, reaction time, and pH.[3]

Materials and Equipment

Reagents

• Sodium Silicate (B1173343) (Na₂SiO₃·5H₂O)

• Aluminum Nitrate (B79036) Nonahydrate (Al(NO₃)₃·9H₂O)

• Magnesium Nitrate Hexahydrate (Mg(NO₃)₂·6H₂O)

• Sodium Hydroxide (NaOH)

• Sodium Bicarbonate (NaHCO₃)

• Ethylene (B1197577) Glycol (optional, as a heat transfer medium)[4]

• Deionized Water

Equipment

• Teflon-lined stainless-steel autoclave (170 mL or similar)

• Magnetic stirrer with heating plate

• Beakers and graduated cylinders

• Pipettes

• Centrifuge

• Drying oven

• Mortar and pestle or grinder

• Sieve (100 mesh)

• pH meter

Experimental Protocol

This protocol is a composite of methodologies described in the literature for the synthesis of magnesium aluminosilicate (B74896) and related compounds.[4][5]

Preparation of Precursor Solutions

Solution A (Silicon Source):

• Dissolve 20 g of sodium silicate pentahydrate (Na₂SiO₃·5H₂O) in 50 mL of deionized water.

• Stir the solution until the sodium silicate is completely dissolved.

Solution B (Aluminum and Magnesium Source):

• In a separate beaker, dissolve 6 g of aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O) and 6 g of magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O) in 50 mL of deionized water.[5]

• Stir until all salts are completely dissolved.

Alternative Alkaline Solution (for hydrogel synthesis):

• Mix sodium bicarbonate, sodium hydroxide, deionized water, and ethylene glycol. A representative mass ratio is 1:1.06:8.3:7.9 respectively.[4]

Hydrothermal Synthesis

• Combine Solution A and Solution B under continuous stirring for 30 minutes.[5]

• Transfer the resulting mixture into a 170 mL Teflon-lined stainless-steel autoclave.[5]

• Seal the autoclave and place it in an oven or furnace.

• Heat the autoclave to 180°C and maintain this temperature for 12 hours.[5]

• After the reaction time, turn off the oven and allow the autoclave to cool down to room temperature naturally.

Product Recovery and Purification

• Once cooled, carefully open the autoclave and collect the precipitate.

• Centrifuge the product to separate it from the supernatant.

• Wash the precipitate with deionized water multiple times to remove any unreacted precursors and byproducts.

• Dry the washed product in an oven at 80-110°C for 12-24 hours.[4][6]

• The dried product can be ground into a fine powder using a mortar and pestle and sieved (e.g., through a 100-mesh sieve) to obtain a uniform particle size.[4]

Summary of Experimental Parameters

Parameter	Value	Reference
Precursors
Silicon Source	Sodium Silicate (Na₂SiO₃·5H₂O)	[5]
Aluminum Source	Aluminum Nitrate (Al(NO₃)₃·9H₂O)	[5]
Magnesium Source	Magnesium Nitrate (Mg(NO₃)₂·6H₂O)	[5]
Reaction Conditions
Temperature	180 °C	[5]
Duration	12 hours	[5]
Pressure	Autogenous (self-generated)	[3]
Post-Synthesis Processing
Washing	Deionized Water	[4]
Drying Temperature	80 - 110 °C	[4][6]
Drying Time	12 - 24 hours	[4]

Characterization

The synthesized magnesium aluminometasilicate can be characterized using various techniques to confirm its composition, structure, and morphology.

Characterization Technique	Purpose
X-ray Diffraction (XRD)	To confirm the crystalline phase and determine the crystallite size.[5]
Field Emission Scanning Electron Microscopy (FE-SEM)	To observe the particle morphology and dispersion.[5]
Energy-Dispersive X-ray Spectroscopy (EDX)	To determine the elemental composition of the synthesized material.[5]

Visualization of the Experimental Workflow

Caption: Workflow for the hydrothermal synthesis of magnesium aluminometasilicate.

Safety Precautions

• Standard laboratory personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

• Handle all chemicals with care, referring to their respective Material Safety Data Sheets (MSDS).

• Operating autoclaves involves high temperatures and pressures. Ensure the equipment is in good working condition and follow the manufacturer's instructions for safe operation.

• The oven used for the hydrothermal reaction should be placed in a well-ventilated area.

Conclusion

This protocol provides a comprehensive guide for the hydrothermal synthesis of magnesium aluminometasilicate. By carefully controlling the experimental parameters, it is possible to produce this important pharmaceutical excipient with desired properties. Further optimization of reaction conditions may be necessary to achieve specific particle sizes or morphologies for advanced applications.

References

• 1. pharmafocusasia.com [pharmafocusasia.com]
• 2. phexcom.com [phexcom.com]
• 3. Magnesium Aluminometasilicate [benchchem.com]
• 4. CN110092385B - A kind of preparation method of magnesium aluminum silicate hydrogel - Google Patents [patents.google.com]
• 5. Facile Synthesis and Characterization of Novel Analcime/Sodium Magnesium Aluminum Silicon Silicate Nanocomposite for Efficient Removal of Methylene Blue Dye from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Magnesium Aluminometasilicate [drugfuture.com]

Application Notes and Protocols: A Step-by-Step Guide to Preparing Drug Delivery Vehicles with Magnesium Aluminometasilicate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of drug delivery vehicles utilizing magnesium aluminometasilicate (MAS). MAS, a synthetic, amorphous material, is a highly versatile excipient in pharmaceutical formulations due to its high porosity, large specific surface area, and excellent adsorption capacity.[1][2][3] These properties make it an ideal carrier for improving the stability, solubility, and bioavailability of active pharmaceutical ingredients (APIs), particularly for poorly water-soluble drugs (BCS Class II and IV).[1][4]

This guide will cover three primary methods for preparing drug delivery systems with MAS:

• Direct Compression: For the production of solid tablets.

• Adsorption of Liquid Systems: Specifically for converting liquid Self-Nanoemulsifying Drug Delivery Systems (SNEDDS) into solid dosage forms.

• Hot-Melt Extrusion (HME): For the creation of amorphous solid dispersions.

Physicochemical Properties of Magnesium Aluminometasilicate (Neusilin® Grades)

Different grades of MAS, commercially available under the brand name Neusilin®, offer a range of physicochemical properties that can be selected based on the specific formulation requirements.[1][5] A summary of the properties for commonly used grades is presented in Table 1.

Table 1: Physicochemical Properties of Common Neusilin® Grades

Property	Neusilin® US2	Neusilin® UFL2	Neusilin® S2
Average Particle Size (μm)	106[6]	3-5	65
Specific Surface Area (m²/g)	300[6]	>300	200
Oil Adsorption Capacity (mL/g)	2.7 - 3.4[6]	>3.2	1.8
Water Adsorption Capacity (mL/g)	2.4 - 3.1[6]	>3.0	1.6
Loose Bulk Density (g/mL)	0.13 - 0.18[6]	0.05-0.09	0.20-0.26
Tapped Bulk Density (g/mL)	0.16 - 0.22[6]	0.08-0.13	0.27-0.34
pH (4% slurry)	6.0 - 8.0[6]	6.0-8.0	7.0-8.0

Experimental Protocols

Protocol 1: Preparation of Solid Tablets by Direct Compression

Direct compression is a streamlined process for tablet manufacturing that avoids the complexities of wet granulation. MAS is an excellent excipient for direct compression due to its superior compressibility, which allows for the formation of hard tablets at low compression forces.[5][6]

Materials and Equipment:

• Active Pharmaceutical Ingredient (API)

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Filler/Diluent (e.g., Microcrystalline Cellulose, Lactose)

• Disintegrant (e.g., Croscarmellose Sodium)[2]

• Lubricant (e.g., Magnesium Stearate)[7]

• V-blender or other suitable powder blender

• Tablet press (single-punch or rotary)

• Tablet hardness tester

• Friability tester

• Disintegration tester

Methodology:

• Pre-blending:

  • Accurately weigh the API, MAS, filler, and disintegrant.

  • Pass all powders through an appropriate mesh sieve (e.g., #20 or #30) to break up any agglomerates.

  • Transfer the sieved powders to a V-blender and mix for a specified time (e.g., 15-20 minutes) to ensure a homogenous blend.[8]

• Lubrication:

  • Pass the lubricant (magnesium stearate) through a fine mesh sieve (e.g., #30 or #40).

  • Add the lubricant to the V-blender containing the pre-blend.

  • Mix for a short duration (e.g., 3-5 minutes). Over-mixing with the lubricant can negatively impact tablet hardness and dissolution.[8]

• Compression:

  • Set up the tablet press with the desired tooling (e.g., 12 mm round flat-faced punches).[9]

  • Transfer the final blend to the hopper of the tablet press.

  • Compress the blend into tablets of a target weight (e.g., 250 mg) and hardness.[9] The compression force will need to be optimized for the specific formulation.

• Characterization:

  • Weight Variation: Weigh a set number of individual tablets (e.g., 20) and calculate the average weight and standard deviation to ensure uniformity.

  • Hardness: Measure the crushing strength of a set number of tablets (e.g., 10) using a tablet hardness tester.

  • Friability: Subject a known weight of tablets to mechanical stress in a friability tester for a set number of rotations (e.g., 100) and calculate the percentage of weight loss.

  • Disintegration Time: Determine the time it takes for the tablets to disintegrate in a specified medium (e.g., distilled water at 37°C) using a disintegration tester.[8]

  • In Vitro Drug Release: Perform dissolution testing using a suitable apparatus (e.g., USP Apparatus 2) and dissolution medium to evaluate the rate and extent of drug release.[10]

Experimental Workflow for Direct Compression

Caption: Workflow for tablet preparation by direct compression.

Protocol 2: Preparation of Solid SNEDDS by Adsorption

This protocol details the conversion of a liquid Self-Nanoemulsifying Drug Delivery System (SNEDDS) into a free-flowing powder by adsorption onto MAS. This technique improves the stability and handling of liquid formulations.[11]

Materials and Equipment:

• API

• Oil (e.g., Medium Chain Triglycerides)

• Surfactant (e.g., Tween 80)

• Co-surfactant (e.g., Transcutol HP)

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Mortar and pestle

• Magnetic stirrer

• Water bath

• Sieve (e.g., 60-mesh)

• Drying oven

Methodology:

• Preparation of Liquid SNEDDS (L-SNEDDS):

  • Determine the optimal ratio of oil, surfactant, and co-surfactant through solubility studies and the construction of pseudo-ternary phase diagrams.

  • Accurately weigh the required amounts of oil, surfactant, and co-surfactant.

  • Dissolve the API in the mixture of oil, surfactant, and co-surfactant with gentle stirring using a magnetic stirrer in a water bath set to a suitable temperature (e.g., 37°C) until a clear solution is obtained.[11]

• Adsorption onto MAS:

  • Weigh the desired amount of MAS (e.g., Neusilin® US2) and place it in a mortar. The ratio of L-SNEDDS to MAS will need to be optimized to ensure good flowability of the final powder (a common starting ratio is 2:1 L-SNEDDS to MAS).[11]

  • Slowly add the prepared L-SNEDDS dropwise onto the MAS while gently triturating with the pestle.

  • Continue mixing until a homogenous, free-flowing powder is formed with no visible liquid.

• Drying and Sieving:

  • Spread the resulting powder in a thin layer on a tray and dry in an oven at a controlled temperature (e.g., 40°C) to remove any residual moisture.[11]

  • Pass the dried powder through a sieve (e.g., 60-mesh) to obtain a uniform particle size.[11]

• Characterization:

  • Flow Properties: Evaluate the flowability of the solid SNEDDS powder by measuring the angle of repose, Carr's Index, and Hausner Ratio.

  • Drug Content: Determine the amount of API in a known weight of the solid SNEDDS powder using a suitable analytical method (e.g., HPLC).

  • Reconstitution Properties: Disperse a known amount of the solid SNEDDS in a specified volume of water and observe the formation of the nanoemulsion. Characterize the resulting nanoemulsion for droplet size, polydispersity index, and zeta potential using a particle size analyzer.[11]

  • Solid-State Characterization: Analyze the physical state of the API in the solid SNEDDS using techniques such as Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD).[11]

  • In Vitro Drug Release: Perform dissolution testing to evaluate the release of the API from the solid SNEDDS.[11]

Experimental Workflow for Solid SNEDDS Preparation

Caption: Workflow for solid SNEDDS preparation by adsorption.

Protocol 3: Preparation of Amorphous Solid Dispersions by Hot-Melt Extrusion (HME)

HME is a solvent-free process that involves the molecular dispersion of an API in a carrier matrix at elevated temperatures. MAS can be used as a carrier in HME to create stable amorphous solid dispersions, which can enhance the dissolution rate and bioavailability of poorly soluble drugs.[8][12]

Materials and Equipment:

• API

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Polymer matrix (optional, e.g., Kollidon® VA 64)

• Hot-melt extruder with a twin-screw mechanism

• Milling equipment

• Sieves

• Characterization equipment (DSC, PXRD, FTIR, Dissolution apparatus)

Methodology:

• Preparation of the Physical Blend:

  • Accurately weigh the API and MAS (and polymer, if used).

  • Thoroughly mix the components to obtain a homogenous physical blend.

• Hot-Melt Extrusion:

  • Set the temperature profile of the extruder barrel. The temperature should be above the glass transition temperature of the polymer and/or the melting point of the API to ensure proper mixing and dispersion. A typical temperature range for zones 2-8 is 170-180°C.[8]

  • Set the screw speed (e.g., 50 rpm) and the feed rate (e.g., 2.5-3.5 g/min ).[8]

  • Feed the physical blend into the extruder.

  • Collect the extrudate as it exits the die. The extrudate can be in the form of a filament or sheet.

• Downstream Processing:

  • Allow the extrudate to cool and solidify.

  • Mill the extrudate into a powder of a desired particle size.

  • The milled powder can then be filled into capsules or further processed into tablets by direct compression (following Protocol 1).

• Characterization:

  • Solid-State Characterization: Use DSC to determine the glass transition temperature (Tg) of the amorphous solid dispersion and PXRD to confirm the absence of crystalline API peaks.[8] Fourier Transform Infrared Spectroscopy (FTIR) can be used to investigate potential interactions between the API and the carrier.

  • Drug Content Uniformity: Determine the API content in multiple samples of the milled extrudate to ensure homogeneity.

  • In Vitro Drug Release: Perform dissolution studies to compare the release profile of the amorphous solid dispersion to that of the crystalline API.[8]

Experimental Workflow for Hot-Melt Extrusion

Caption: Workflow for HME of amorphous solid dispersions.

Data Presentation

The following tables summarize representative quantitative data for drug delivery systems prepared with magnesium aluminometasilicate.

Table 2: Drug Loading and Formulation Parameters

Drug	Formulation Type	MAS Grade	Drug:MAS Ratio	Other Excipients	Drug Loading (%)	Reference
Ezetimibe	Amorphous Solid Dispersion (HME)	Neusilin® US2	Up to 40% drug loading	Kollidon® VA 64	10-40	[8]
Cyclosporine	Solid SNEDDS (Adsorption)	MAMS	-	Crospovidone, Magnesium Stearate	-	[9]
Celecoxib	Solid SNEDDS (Adsorption)	Neusilin® US2	2:1 (L-SNEDDS:MAS)	MCT, Cremophor EL, Transcutol HP	10 (in L-SNEDDS)	[11]
Vitamin E	Direct Compression	Neusilin® US2	-	Croscarmellose Sodium, Magnesium Stearate	Up to 30	[5]
Sulindac	Amorphous Solid Dispersion (HME)	Neusilin®	1:1 and 1:2	-	50 and 33.3	[2]

Table 3: In Vitro Drug Release Performance

Drug	Formulation Type	MAS Grade	Dissolution Medium	Time Point	% Drug Released	Reference
Ezetimibe	Ternary Dispersion Tablet (HME)	Neusilin® US2	0.1 N HCl (pH 1.2)	30 min	~100	[8]
Cyclosporine	Loaded LLT with disintegrant	MAMS	Purified Water	-	~50% after 6h	[9]
Sulindac	1:2 HME Tablet	Neusilin®	-	90 min	100	[2]
Sorafenib (B1663141) Tosylate	Surface Solid Dispersion	Neusilin® US2	-	1 h	97.13	[13]

Conclusion

Magnesium aluminometasilicate is a multifunctional excipient that offers significant advantages in the development of various drug delivery systems. Its high adsorptive capacity, excellent compressibility, and ability to stabilize amorphous forms of APIs make it a valuable tool for formulators. By following the detailed protocols and considering the physicochemical properties of different MAS grades, researchers and drug development professionals can effectively utilize this versatile material to enhance the performance of their pharmaceutical products.

References

• 1. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 2. dva.com [dva.com]
• 3. fujichemical.co.jp [fujichemical.co.jp]
• 4. pharmafocusasia.com [pharmafocusasia.com]
• 5. Neusilin [neusilin.com]
• 6. chempoint.com [chempoint.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. mdpi.com [mdpi.com]
• 9. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploration of Neusilin® US2 as an Acceptable Filler in HPMC Matrix Systems—Comparison of Pharmacopoeial and Dynamic Biorelevant Dissolution Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpsonline.com [ijpsonline.com]
• 12. csfarmacie.cz [csfarmacie.cz]
• 13. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Magnesium Aluminometasilicate as a Tablet Binder in Direct Compression

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium aluminometasilicate (MAS) is a synthetic, amorphous, multifunctional excipient increasingly utilized in the pharmaceutical industry for direct compression (DC) tablet manufacturing.[1][2] Its unique physicochemical properties, including a large specific surface area, high porosity, and excellent oil and water adsorption capacity, make it a versatile problem-solver for various formulation challenges.[1][2][3][4] Notably, certain grades of MAS, such as Neusilin® US2, are specifically designed for direct compression due to their spherical particle shape, which imparts excellent flowability and compressibility.[3][5] This allows for the production of high-quality tablets with sufficient hardness at low compression forces, even with challenging active pharmaceutical ingredients (APIs).[1][3][6]

These application notes provide a comprehensive overview and detailed protocols for utilizing magnesium aluminometasilicate as a tablet binder in direct compression.

Key Advantages of Magnesium Aluminometasilicate in Direct Compression

• Enhanced Flowability: The granular and spherical nature of specific MAS grades ensures consistent powder flow, which is critical for uniform die filling and maintaining tablet weight consistency during high-speed manufacturing.[3][7]

• Superior Compressibility: MAS facilitates the formation of hard tablets at low compression forces, which can be beneficial for preventing issues like capping and lamination, especially with poorly compressible APIs.[1][3][6]

• High Adsorption Capacity: Its porous structure allows for the adsorption of significant amounts of oily or liquid APIs, converting them into free-flowing powders suitable for direct compression.[3][8] This is particularly advantageous for formulating self-emulsifying drug delivery systems (SEDDS) into solid dosage forms.[5][9]

• Moisture Protection: The high water adsorption capacity of MAS helps protect moisture-sensitive APIs from degradation, thereby enhancing product stability.[1][2]

• Improved Drug Release: While MAS can act as a binder, it can also aid in tablet disintegration and subsequent drug dissolution, particularly when used with appropriate disintegrants like croscarmellose sodium.[1][5]

• Multifunctional Excipient: Depending on the applied pressure, MAS can exhibit "function switching," acting as a glidant at low pressures and a binder at higher pressures, which can simplify formulations.[6][10]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the use of magnesium aluminometasilicate in direct compression formulations.

Table 1: Tablet Characteristics with Magnesium Aluminometasilicate (Neusilin® US2)

Formulation Component(s)	Compression Force (kN)	Tablet Hardness (N)	Disintegration Time	Key Observation	Reference
Neusilin® US2	Low	74 (±23)	>2 hours (without disintegrant)	Satisfactory hardness even at low compression force.	[5]
Neusilin® US2 with 10% Crospovidone	Low	-	Immediate	Addition of a superdisintegrant significantly reduces disintegration time.	[5]
Neusilin® US2 with 30% Linseed Oil	5	> Hardness of Colloidal Silicon Dioxide tablets	-	Superior oil adsorption and tablet hardness compared to colloidal silicon dioxide.	[3]
Neusilin® US2 with 30% Linseed Oil	10	No Capping	-	Maintained tablet integrity at higher compression forces.	[3]
10% Neusilin® UFL2 with Lactose	-	Higher than 15% MCC	-	Produces harder tablets compared to microcrystalline cellulose.	[2]

Table 2: Powder Properties of Formulations Containing Magnesium Aluminometasilicate

Formulation	Bulk Density (g/mL)	Tapped Density (g/mL)	Carr's Index (%)	Hausner's Ratio	Angle of Repose (°)	Reference
Sorafenib (B1663141) Tosylate Surface Solid Dispersion with Neusilin® US2	0.393	0.460	14.5	1.17	27.52	[7]

Experimental Protocols

Protocol 1: Formulation of Tablets by Direct Compression

This protocol outlines the fundamental steps for preparing tablets using magnesium aluminometasilicate as a binder in a direct compression process.

Materials:

• Active Pharmaceutical Ingredient (API)

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Filler (e.g., Microcrystalline Cellulose, Lactose)

• Disintegrant (e.g., Croscarmellose Sodium)[1]

• Lubricant (e.g., Magnesium Stearate)

• Glidant (optional, e.g., Colloidal Silicon Dioxide)

Equipment:

• Sieves of appropriate mesh size

• V-blender or other suitable powder blender

• Tablet press (single punch or rotary)

Procedure:

• Sieving: Pass the API and all excipients (except the lubricant) through a suitable mesh sieve (e.g., #40 or #60) to ensure particle size uniformity and remove any lumps.

• Blending:

  • Place the sieved API, magnesium aluminometasilicate, filler, and disintegrant into a V-blender.

  • Blend the components for a specified period (e.g., 15-20 minutes) to achieve a homogenous mixture.

• Lubrication:

  • Pass the lubricant (e.g., magnesium stearate) through a fine-mesh sieve (e.g., #80).

  • Add the sieved lubricant to the powder blend in the V-blender.

  • Blend for a short duration (e.g., 2-5 minutes). Avoid over-blending, as this can negatively impact tablet hardness and dissolution.[11]

• Compression:

  • Set up the tablet press with the desired tooling (punches and dies).

  • Load the final powder blend into the hopper of the tablet press.

  • Compress the blend into tablets at a target weight and hardness. Adjust the compression force as needed to achieve the desired tablet properties.

Protocol 2: Characterization of Powder Blend

This protocol describes the evaluation of the physical properties of the powder blend to ensure its suitability for direct compression.

Procedures:

• Bulk Density:

  • Weigh a specific amount of the powder blend.

  • Gently pour it into a graduated cylinder of a known volume.

  • Record the volume occupied by the powder without tapping.

  • Calculate the bulk density (mass/volume).[7]

• Tapped Density:

  • Use a tapped density tester.

  • Place the graduated cylinder containing the powder blend onto the tester.

  • Subject the cylinder to a set number of taps (B36270) (e.g., 100, 500, 1250) until the volume becomes constant.

  • Record the final tapped volume.

  • Calculate the tapped density (mass/tapped volume).[7]

• Carr's Compressibility Index and Hausner's Ratio:

  • Calculate Carr's Index using the formula: [(Tapped Density - Bulk Density) / Tapped Density] x 100.[7]

  • Calculate Hausner's Ratio using the formula: Tapped Density / Bulk Density.[7]

• Angle of Repose:

  • Use the fixed funnel method.

  • Allow the powder blend to flow through a funnel onto a flat surface, forming a cone.

  • Measure the height (h) and radius (r) of the powder cone.

  • Calculate the angle of repose using the formula: tan⁻¹(h/r).[7]

Protocol 3: Evaluation of Tablet Properties

This protocol details the standard tests performed to assess the quality of the compressed tablets.

Procedures:

• Weight Variation:

  • Randomly select and weigh 20 individual tablets.

  • Calculate the average weight.

  • Determine the percentage deviation of each tablet from the average weight. The acceptance criteria are typically as per pharmacopeial standards.[7]

• Hardness (Crushing Strength):

  • Use a tablet hardness tester.

  • Place a tablet diametrically between the platens of the tester.

  • Apply force until the tablet fractures.

  • Record the force required to break the tablet (typically in Newtons or kiloponds). Test at least 5-10 tablets.[7]

• Thickness and Diameter:

  • Use a Vernier caliper to measure the thickness and diameter of at least 10 individual tablets.[7]

• Friability:

  • Weigh a sample of tablets (typically a number of tablets with a combined weight close to 6.5 g).

  • Place the tablets in a Roche friabilator.

  • Rotate the drum at 25 rpm for 4 minutes (100 rotations).[7]

  • Remove the tablets, de-dust them, and re-weigh.

  • Calculate the percentage weight loss. A friability of less than 1% is generally considered acceptable.[7]

• Disintegration Test:

  • Use a USP disintegration apparatus.

  • Place one tablet in each of the six tubes of the basket-rack assembly.

  • Immerse the basket in the specified fluid (e.g., water or simulated gastric fluid) at 37°C ± 2°C.[12]

  • Operate the apparatus and record the time taken for all tablets to disintegrate completely (i.e., pass through the 10-mesh screen).[12][13]

• Dissolution Test:

  • Use a USP dissolution apparatus (e.g., Apparatus 2 - Paddle).

  • Place each tablet in a separate vessel containing a specified volume of dissolution medium (e.g., 900 mL of 0.1 N HCl or phosphate (B84403) buffer) maintained at 37°C ± 0.5°C.

  • Stir the medium at a specified speed (e.g., 50 or 75 rpm).

  • Withdraw samples of the dissolution medium at predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes).

  • Analyze the samples for the concentration of the dissolved API using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

  • Calculate the cumulative percentage of drug released over time.

Visualizations

Caption: Workflow for Direct Compression Tablet Manufacturing.

Caption: Evaluation of Key Tablet Quality Attributes.

Caption: Functional Pathways of Magnesium Aluminometasilicate.

References

• 1. dva.com [dva.com]
• 2. Neusilin [neusilin.com]
• 3. fujichemical.co.jp [fujichemical.co.jp]
• 4. pharmafocusasia.com [pharmafocusasia.com]
• 5. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neusilin.jp [neusilin.jp]
• 9. Porous magnesium aluminometasilicate tablets as carrier of a cyclosporine self-emulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. pharmalesson.com [pharmalesson.com]
• 12. pharmainform.com [pharmainform.com]
• 13. Disintegration and dissolution tests | PPTX [slideshare.net]

Application Notes and Protocols for the Formulation of Stable Suspensions with Magnesium Aluminometasilicate for Poorly Soluble Drugs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Magnesium aluminometasilicate (MAS) is a synthetic, amorphous silicate (B1173343) with a high surface area and porosity, making it a versatile excipient in pharmaceutical formulations.[1][2][3] Its unique properties allow it to function as a suspending agent, stabilizer, adsorbent, and bioavailability enhancer, particularly for Biopharmaceutics Classification System (BCS) Class II and IV drugs, which are characterized by poor water solubility.[2][4] This document provides detailed application notes and protocols for the formulation of stable suspensions of poorly soluble drugs using magnesium aluminometasilicate, with a focus on grades like Neusilin US2.

Key Advantages of Magnesium Aluminometasilicate in Suspensions

• Enhanced Stability: MAS forms a stable, three-dimensional network structure in aqueous media, which effectively suspends drug particles and prevents their sedimentation and caking.[5][6] This ensures dose uniformity throughout the shelf life of the product.

• Improved Bioavailability: By adsorbing the drug onto its porous surface, MAS can maintain the drug in an amorphous state, preventing crystallization.[4] This amorphous solid dispersion leads to increased solubility and dissolution rates, thereby enhancing bioavailability.[2][4]

• High Adsorption Capacity: Different grades of MAS, such as Neusilin US2 and UFL2, exhibit high oil and water adsorption capacities, allowing for the formulation of high-content drug suspensions while maintaining good flow properties.[3][7][8]

• Versatility: MAS is compatible with a wide range of active pharmaceutical ingredients (APIs) and other excipients. It can be used in various liquid dosage forms, including oral and topical suspensions.[9][10]

Quantitative Data Summary

The following table summarizes key quantitative parameters of different grades of magnesium aluminometasilicate relevant to suspension formulation.

Grade	Bulk Density (g/mL)	Specific Surface Area (m²/g)	Oil Adsorption Capacity (mL/g)	Water Adsorption Capacity (mL/g)	pH (in suspension)	Recommended Use in Suspensions (%)
Neusilin US2	0.10 - 0.18	~300	~3.2	~3.4	6.5 - 8.5 (Type I-A)	1 - 5
Neusilin UFL2	0.05 - 0.09	~300	~3.5	~3.0	6.5 - 8.5 (Type I-A)	1 - 5
Neusilin S1	0.15 - 0.25	~110	~1.8	~1.3	8.5 - 10.5 (Type I-B)	-
Neusilin S2	0.15 - 0.25	~110	~1.8	~1.3	8.5 - 10.5 (Type I-B)	-

Note: Data compiled from various sources.[7][8] Exact values may vary depending on the specific manufacturer and batch.

Experimental Protocols

Preparation of a Stable Suspension

This protocol outlines the steps for preparing a stable oral suspension of a poorly soluble drug using magnesium aluminometasilicate.

Materials:

• Poorly soluble Active Pharmaceutical Ingredient (API)

• Magnesium Aluminometasilicate (e.g., Neusilin US2)

• Wetting agent (e.g., Polysorbate 80, 0.1% w/v)[11]

• Suspending agent (optional, e.g., Sodium Carboxymethylcellulose)[11]

• Preservatives (e.g., Methylparaben, Propylparaben)

• Sweeteners and Flavors (as required)

• Purified Water

Protocol:

• Hydration of Magnesium Aluminometasilicate: Disperse the required amount of magnesium aluminometasilicate in a portion of hot purified water (approximately 70-80°C) with continuous stirring to ensure complete hydration.[11] Allow the dispersion to cool to room temperature.

• Wetting the API: In a separate container, levigate the poorly soluble API with the wetting agent to form a smooth paste.[11] This step is crucial to ensure proper dispersion of the hydrophobic drug particles.

• Formation of the Suspension: Gradually add the hydrated magnesium aluminometasilicate dispersion to the API paste with constant mixing.

• Addition of Other Excipients: Dissolve the preservatives, sweeteners, and any other water-soluble excipients in another portion of purified water and add this solution to the main suspension.

• Final Volume Adjustment: Add the remaining purified water to achieve the final desired volume and mix thoroughly to ensure a homogenous suspension.

• Homogenization: Pass the suspension through a homogenizer or colloid mill to reduce the particle size of the dispersed phase and improve the uniformity of the suspension.

Evaluation of Suspension Stability

a) Sedimentation Volume (F)

• Pour 50 mL of the prepared suspension into a 50 mL graduated cylinder.[11]

• Store the cylinder in an undisturbed location at room temperature.

• Measure the final volume of the sediment (Vu) after a predetermined time interval (e.g., 24, 48, 72 hours).

• The initial volume of the suspension is Vo.

• Calculate the sedimentation volume (F) using the formula: F = Vu / Vo.

  • An F value closer to 1 indicates better physical stability.

b) Redispersibility

• After determining the sedimentation volume, gently invert the graduated cylinder by 180 degrees.

• Count the number of inversions required to fully redisperse the sediment.

  • A lower number of inversions signifies better redispersibility.

c) Viscosity Measurement

• Measure the viscosity of the suspension using a rotational viscometer (e.g., Brookfield viscometer) at different shear rates.

• This will help to understand the rheological behavior of the suspension (e.g., shear-thinning), which is desirable for a stable and easily pourable product.

In Vitro Drug Release Study

This protocol is essential to evaluate the enhancement of drug dissolution from the suspension.

Apparatus: USP Dissolution Apparatus II (Paddle type)[11]

Dissolution Medium: 900 mL of 0.1 N HCl or another appropriate medium simulating gastrointestinal fluids.[11]

Protocol:

• Set the temperature of the dissolution medium to 37 ± 0.5°C and the paddle speed to 50 rpm.[11]

• Carefully introduce a accurately measured volume of the suspension into the dissolution vessel.[11]

• Withdraw aliquots of the dissolution medium at predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes).

• Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the samples and analyze the drug concentration using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Plot the cumulative percentage of drug released against time to obtain the dissolution profile.

Visualizations

References

• 1. pharmafocusasia.com [pharmafocusasia.com]
• 2. Magnesium Aluminometasilicate [benchchem.com]
• 3. Neusilin [neusilin.com]
• 4. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.es]
• 5. nbinno.com [nbinno.com]
• 6. jshemings.net [jshemings.net]
• 7. dva.com [dva.com]
• 8. fujichemical.co.jp [fujichemical.co.jp]
• 9. nbinno.com [nbinno.com]
• 10. phexcom.com [phexcom.com]
• 11. Polymer–Magnesium Aluminum Silicate Composite Dispersions for Improved Physical Stability of Acetaminophen Suspensions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Protein Adsorption Studies Using Magnesium Aluminometasilicate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for conducting protein adsorption studies using magnesium aluminometasilicate (MAS), a synthetic, amorphous excipient known for its high surface area and adsorbent properties. A common pharmaceutical grade of MAS is Neusilin® US2, which will be used as a representative example in the protocols outlined below. These studies are crucial for understanding the interactions between therapeutic proteins and silicate-based carriers, which is vital for the development of stable and effective drug delivery systems.

Introduction to Magnesium Aluminometasilicate (MAS) in Protein Formulations

Magnesium aluminometasilicate (Al₂O₃·MgO·1.7SiO₂·xH₂O) is a multifunctional excipient widely used in the pharmaceutical industry.[1] Its key properties include a large specific surface area (approx. 300 m²/g for Neusilin® US2), high porosity, and significant oil and water adsorption capacity.[2][3] These characteristics make it an excellent carrier for converting liquid or oily active pharmaceutical ingredients (APIs) into free-flowing powders and for developing solid dispersions to enhance the solubility and stability of poorly water-soluble drugs.[4][5]

When used with protein therapeutics, MAS can serve as a carrier to create solid dosage forms or as a stabilizer. The adsorption of proteins onto the MAS surface is governed by a combination of electrostatic interactions, hydrogen bonding, and hydrophobic forces.[6] Understanding the capacity, thermodynamics, and conformational changes associated with this adsorption is critical to ensure the protein remains stable and bioactive.

Characterization of Magnesium Aluminometasilicate (Neusilin® US2)

Before initiating protein adsorption studies, it is essential to characterize the adsorbent material. Key parameters for a typical batch of Neusilin® US2 are provided in Table 1.

Property	Typical Value
Chemical Formula	Al₂O₃·MgO·1.7SiO₂·xH₂O[1]
Physical Form	Amorphous white granules[2]
Specific Surface Area	~300 m²/g[2]
Average Particle Size	~106 µm[2]
pH (4% slurry)	6.0 - 8.0[2]
Oil Adsorption Capacity	2.7 - 3.4 mL/g[2]
Water Adsorption Capacity	2.4 - 3.1 mL/g[2]

Experimental Protocols

This section details the primary experimental methods for quantifying protein adsorption, determining thermodynamic parameters, and assessing protein structural changes upon adsorption to MAS.

Protocol 1: Determination of Adsorption Isotherms by Batch Depletion Method

This protocol determines the equilibrium adsorption capacity of MAS for a specific protein by measuring the decrease in protein concentration in a solution after incubation with the adsorbent.

Materials:

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Model Protein (e.g., Lysozyme or Bovine Serum Albumin - BSA)

• Buffer solution (e.g., Phosphate Buffered Saline, pH 7.4)

• Microcentrifuge tubes (1.5 mL or 2.0 mL)

• Benchtop microcentrifuge

• UV-Vis Spectrophotometer

• Pipettes and tips

Procedure:

• Prepare Protein Stock Solution: Prepare a concentrated stock solution of the protein (e.g., 2 mg/mL Lysozyme) in the desired buffer. Determine the precise concentration using UV absorbance at 280 nm.

• Prepare Adsorbent Slurry: Weigh a precise amount of MAS (e.g., 100 mg) and suspend it in a known volume of buffer (e.g., 10 mL) to create a 10 mg/mL slurry.

• Set up Adsorption Series: In a series of microcentrifuge tubes, prepare different initial protein concentrations by diluting the stock solution. The final volume in each tube should be constant (e.g., 1 mL).

• Initiate Adsorption: Add a fixed amount of the MAS slurry (e.g., 100 µL of the 10 mg/mL slurry, for a final MAS concentration of 1 mg/mL) to each tube. Include a control tube with protein solution but no MAS.

• Equilibration: Incubate the tubes at a constant temperature (e.g., 25°C) on a tube rotator for a predetermined time to reach equilibrium (e.g., 2 hours). This time should be determined from preliminary kinetic studies.

• Separation: Pellet the MAS particles by centrifugation (e.g., 10,000 x g for 15 minutes).[7]

• Measure Final Concentration: Carefully collect the supernatant and measure the final protein concentration (Cₑ) using a UV-Vis spectrophotometer at 280 nm.

• Calculate Adsorbed Amount: The amount of protein adsorbed per unit mass of MAS (qₑ, in mg/g) is calculated using the following equation: qₑ = (C₀ - Cₑ) * V / m Where:

  • C₀ = Initial protein concentration (mg/mL)

  • Cₑ = Equilibrium (final) protein concentration in the supernatant (mg/mL)

  • V = Total volume of the solution (mL)

  • m = Mass of the MAS adsorbent (g)

• Plot Isotherm: Plot qₑ (y-axis) versus Cₑ (x-axis) to generate the adsorption isotherm.

Data Analysis: The resulting isotherm can be fitted to models like the Langmuir or Freundlich equations to determine the maximum adsorption capacity and binding affinity.

• Langmuir Isotherm: Assumes monolayer adsorption onto a homogeneous surface.

  • Cₑ / qₑ = (1 / (qₘₐₓ * Kₗ)) + (Cₑ / qₘₐₓ)

  • qₘₐₓ: Maximum adsorption capacity (mg/g)

  • Kₗ: Langmuir adsorption constant (L/mg)

• Freundlich Isotherm: An empirical model for multilayer adsorption on a heterogeneous surface.

  • log(qₑ) = log(Kբ) + (1/n) * log(Cₑ)

  • Kբ: Freundlich constant related to adsorption capacity

  • n: Adsorption intensity

Protocol 2: Thermodynamic Analysis by Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during the binding process, providing a complete thermodynamic profile of the interaction in a single experiment.[8][9]

Materials:

• Isothermal Titration Calorimeter

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Model Protein (e.g., Lysozyme)

• Dialysis buffer (e.g., 50 mM Sodium Phosphate, 100 mM NaCl, pH 7.0)

• Degasser

Procedure:

• Sample Preparation:

  • Prepare a protein solution (e.g., 20-50 µM Lysozyme) in the dialysis buffer.

  • Prepare a fine, homogeneous suspension of MAS (e.g., 1-5 mg/mL) in the exact same dialysis buffer. Buffer mismatch is a critical source of error.

  • Dialyze the protein solution against the buffer extensively to ensure perfect buffer matching.

  • Degas both the protein solution and the MAS suspension for at least 30 minutes immediately before the experiment.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25°C).

  • Thoroughly clean the sample cell and syringe according to the instrument protocol.

• Loading:

  • Load the MAS suspension into the sample cell (typically ~1.4 mL for older models, ~300 µL for newer models).

  • Load the protein solution into the injection syringe (typically ~250 µL for older models, ~100 µL for newer models).

• Titration:

  • Perform a series of small injections (e.g., 20-30 injections of 5-10 µL each) of the protein solution into the MAS suspension.

  • Allow sufficient time between injections (e.g., 300 seconds) for the system to return to thermal equilibrium.

• Control Experiment: Perform a control titration by injecting the protein solution into the buffer alone to measure the heat of dilution.

• Data Analysis:

  • Integrate the heat flow peaks for each injection.

  • Subtract the heat of dilution from the heat of binding.

  • Plot the corrected heat per injection against the molar ratio of protein to MAS.

  • Fit the resulting binding isotherm using the instrument's software (e.g., with a one-site binding model) to determine the binding affinity (Kₐ or Kᴅ), enthalpy change (ΔH), and stoichiometry (n). The Gibbs free energy (ΔG) and entropy change (ΔS) are then calculated automatically.

Protocol 3: Analysis of Protein Secondary Structure by FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is used to detect changes in the protein's secondary structure (α-helix, β-sheet content) upon adsorption to MAS.[6] This is achieved by analyzing the position and shape of the amide I and amide II bands.[10]

Materials:

• FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Model Protein (e.g., Lysozyme)

• Buffer solution (preferably in D₂O to minimize water interference in the amide region)

• Centrifuge

Procedure:

• Prepare Adsorbed Sample:

  • Incubate the protein with MAS at a saturating concentration (determined from the adsorption isotherm) for the equilibrium time.

  • Gently pellet the protein-MAS complex by centrifugation (e.g., 5,000 x g for 5 minutes).

  • Carefully remove the supernatant and wash the pellet once with fresh buffer to remove any loosely bound or unbound protein.

  • Re-suspend the pellet in a minimal amount of buffer (or D₂O) to form a concentrated paste.

• Prepare Control Samples:

  • A solution of the native protein at a high concentration in the same buffer.

  • A suspension of MAS in the buffer.

• FTIR Measurement:

  • Acquire a background spectrum of the clean, dry ATR crystal.

  • Apply a small amount of the MAS-only suspension to the ATR crystal, dry it to a thin film, and collect its spectrum.

  • Thoroughly clean the crystal. Apply the native protein solution and collect its spectrum.

  • Thoroughly clean the crystal. Apply the protein-MAS paste to the ATR crystal and collect the spectrum. Ensure good contact between the sample and the crystal.

  • Collect spectra over a range of at least 1800-1500 cm⁻¹, with a resolution of 4 cm⁻¹ and co-adding at least 128 scans to improve the signal-to-noise ratio.

• Data Analysis:

  • Perform buffer and MAS spectral subtraction from the spectrum of the adsorbed protein.

  • Focus on the Amide I band (1700-1600 cm⁻¹) and Amide II band (1600-1500 cm⁻¹).

  • Perform second-derivative analysis and curve fitting on the Amide I band to deconvolute the overlapping peaks corresponding to different secondary structures (e.g., α-helix: ~1655 cm⁻¹, β-sheet: ~1630 cm⁻¹ and ~1685 cm⁻¹).[11]

  • Compare the percentage of each secondary structure in the adsorbed protein to that of the native protein to quantify conformational changes.

Data Presentation and Expected Results

Quantitative data should be summarized in tables for clarity and ease of comparison.

Table 2: Adsorption Isotherm Parameters for Proteins on Silicate-Based Materials This table provides representative data. Actual values must be determined experimentally.

Protein	Adsorbent	pH	Isotherm Model	qₘₐₓ (mg/g)	Kₗ (L/mg) or Kբ	n	Reference
Lysozyme	Saponite (Clay)	-	-	600	-	-	[8]
Lysozyme	Functionalized Silica	7.0	Langmuir	36.8	-	-	[5]
BSA	Hydrophilic Surface	7.4	Langmuir-like	~2.5 (mg/m²)	-	-	[1]

Table 3: Thermodynamic Parameters for Protein-Material Interactions This table illustrates the type of data obtained from ITC. Values are hypothetical and for demonstration purposes only.

Protein	Adsorbent	Temp (°C)	Kᴅ (µM)	ΔH (kcal/mol)	-TΔS (kcal/mol)	ΔG (kcal/mol)
Protein X	MAS	25	Value	Value	Value	Value

Table 4: Secondary Structure Analysis of Adsorbed Lysozyme from FTIR Illustrative data showing potential changes in protein conformation upon adsorption.

Secondary Structure	Native Lysozyme (%)	Lysozyme Adsorbed on MAS (%)
α-Helix	40	30
β-Sheet	15	25
Turns/Random Coil	45	45

Visualizations of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Batch Adsorption Isotherm Determination.

Caption: Workflow for Isothermal Titration Calorimetry (ITC) Analysis.

Caption: Workflow for FTIR Analysis of Protein Conformation.

References

• 1. Neusilin [neusilin.com]
• 2. chempoint.com [chempoint.com]
• 3. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 4. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dva.com [dva.com]
• 6. researchgate.net [researchgate.net]
• 7. Isothermal titration calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Intercalated theophylline-smectite hybrid for pH-mediated delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Conformational changes during protein adsorption. FT-IR spectroscopic imaging of adsorbed fibrinogen layers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. FTIR Spectroscopy Study of the Secondary Structure Changes in Human Serum Albumin and Trypsin under Neutral Salts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Characterization of Magnesium Aluminometasilicate using X-ray Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Magnesium aluminometasilicate (Al₂O₃·MgO·1.7SiO₂·xH₂O) is a synthetic, amorphous, multifunctional excipient widely utilized in the pharmaceutical industry.[1] Its high surface area and porosity make it an excellent tablet binder and disintegrant, fluidity enhancer, and an adsorbent for converting liquid drug delivery systems into solid dosage forms.[1][2][3][4] Furthermore, it serves as a stabilizer and a bioavailability enhancer, particularly for poorly water-soluble drugs.[1][2] Accurate and thorough characterization of its physicochemical properties is crucial for ensuring product quality, performance, and regulatory compliance. This document provides detailed application notes and experimental protocols for the characterization of magnesium aluminometasilicate using X-ray Diffraction (XRD) and Fourier-Transform Infrared Spectroscopy (FTIR).

X-ray Diffraction (XRD) Analysis

Application Note

X-ray Diffraction (XRD) is a powerful non-destructive analytical technique used to determine the crystallographic structure of a material. In the context of magnesium aluminometasilicate, XRD is primarily employed to confirm its amorphous nature. An amorphous solid will not produce sharp diffraction peaks but rather a broad, diffuse halo in the XRD pattern. The absence of sharp peaks indicates the lack of long-range atomic order, which is a key characteristic of this excipient.

Conversely, the presence of sharp peaks would suggest the existence of crystalline impurities or a different, crystalline form of the material. The technique can also be used to identify specific crystalline phases if they are present.[5] For instance, pharmacopeial standards may specify certain d-spacing values that should be present or absent in the diffraction pattern to ensure the correct material identity and quality.[6][7][8]

Experimental Protocol for XRD

Objective: To determine the physical form (amorphous or crystalline) of a magnesium aluminometasilicate sample.

Materials and Equipment:

• Magnesium Aluminometasilicate powder sample

• Sample holder

• Spatula

• Powder X-ray Diffractometer with a Cu Kα radiation source

• Computer with data analysis software

Procedure:

• Sample Preparation:

  • Ensure the magnesium aluminometasilicate sample is a fine, homogeneous powder. If necessary, gently grind the sample using a mortar and pestle.

  • Carefully pack the powder into the sample holder. Use a spatula or a glass slide to press the powder down and create a flat, smooth surface that is level with the top of the holder. This minimizes errors related to sample height.

• Instrument Setup:

  • Turn on the X-ray diffractometer and allow the X-ray tube to warm up as per the manufacturer's instructions.

  • Set the instrument parameters. Typical settings for pharmaceutical excipients are:

    • X-ray Source: Cu Kα (λ = 1.5418 Å)

    • Voltage and Current: 40 kV and 30-40 mA[9]

    • Scan Range (2θ): 5° to 85°[9]

    • Step Size: 0.02°

    • Scan Speed/Time per Step: Dependent on desired signal-to-noise ratio (e.g., 1-5 seconds/step).

• Data Collection:

  • Mount the prepared sample holder into the diffractometer.

  • Initiate the scan. The instrument will measure the intensity of diffracted X-rays at each 2θ angle.

• Data Analysis:

  • Upon completion of the scan, process the raw data using the instrument's software. This typically involves background subtraction and smoothing.

  • Examine the resulting diffractogram. A broad, non-distinct hump over a wide 2θ range is characteristic of an amorphous material.

  • If sharp peaks are present, compare their 2θ positions and relative intensities to a reference database (e.g., ICDD-PDF2) to identify any crystalline phases.[10]

Data Presentation: Characteristic XRD Data

As magnesium aluminometasilicate is primarily amorphous, it typically shows a broad halo. However, some quality control tests may look for specific weak, broad peaks or the absence of sharp crystalline peaks.

Feature	Expected 2θ Range / d-spacing (Å)	Interpretation	Reference
Amorphous Halo	Broad hump (e.g., 20-35°)	Confirms the amorphous nature of the material.	General
Hydrated/Oriented	d-spacing: 15.0 - 17.2 Å	The largest peak observed after hydration and ethylene (B1197577) glycol treatment.	[6][7]
Random Powder	d-spacing: 1.492 - 1.504 Å	Characteristic broad peak region for a randomly oriented powder specimen.	[6][7][8]
Random Powder	d-spacing: 1.510 - 1.540 Å	A second characteristic broad peak region for a randomly oriented powder.	[6][7][8]

Visualization: XRD Experimental Workflow

Caption: Workflow for XRD analysis of Magnesium Aluminometasilicate.

Fourier-Transform Infrared Spectroscopy (FTIR) Analysis

Application Note

Fourier-Transform Infrared (FTIR) spectroscopy is a vibrational spectroscopy technique used to identify functional groups within a molecule. When infrared radiation is passed through a sample, specific frequencies of energy are absorbed, corresponding to the vibrational frequencies of the chemical bonds. The resulting spectrum is a unique "molecular fingerprint" of the sample.

For magnesium aluminometasilicate, FTIR is used to confirm the presence of key chemical bonds, such as Si-O, Al-O, Mg-O, and O-H (from water molecules).[11] The spectrum can verify the identity of the material and can also be used to detect organic or inorganic impurities that would present their own characteristic absorption bands. It is a rapid and reliable method for quality control and material identification.[9]

Experimental Protocol for FTIR

Objective: To obtain the infrared spectrum of a magnesium aluminometasilicate sample to identify its characteristic functional groups.

Materials and Equipment:

• Magnesium Aluminometasilicate powder sample

• Potassium bromide (KBr), spectroscopy grade, dried

• Agate mortar and pestle

• Pellet press kit (die and hydraulic press)

• FTIR spectrometer with a sample compartment

• Computer with data analysis software

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Place approximately 1-2 mg of the magnesium aluminometasilicate sample and 100-200 mg of dry KBr powder into an agate mortar.

  • Gently mix the powders with the pestle, then grind thoroughly for several minutes until the mixture is a fine, homogeneous powder. This minimizes scattering of IR radiation.

  • Transfer the powder mixture to the die of the pellet press.

  • Place the die under a hydraulic press and apply pressure (typically 7-10 tons) for a few minutes to form a thin, transparent or translucent pellet.

• Background Spectrum Collection:

  • Ensure the sample compartment of the FTIR spectrometer is empty.

  • Run a background scan. This measures the spectrum of the ambient environment (e.g., water vapor, CO₂) and the instrument itself, which will be subtracted from the sample spectrum.

• Sample Spectrum Collection:

  • Place the KBr pellet containing the sample into the sample holder in the spectrometer's beam path.

  • Run the sample scan. Typical settings are:

    • Scan Range: 4000 to 400 cm⁻¹[9]

    • Resolution: 4 cm⁻¹[12]

    • Number of Scans: 16-32 (to improve signal-to-noise ratio)

• Data Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce a final absorbance or transmittance spectrum.

  • Identify the major absorption bands (peaks) in the spectrum.

  • Compare the peak positions (in cm⁻¹) to reference spectra or literature values for magnesium aluminometasilicate to confirm its identity and check for impurities.

Data Presentation: Characteristic FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Mode	Bond / Functional Group	Interpretation	Reference
~3440	O-H stretching	H₂O	Indicates the presence of adsorbed or structural water.[11]	[11]
~1635	H-O-H bending	H₂O	Confirms the presence of water of hydration.	General
~1000-1100	Si-O-Si asymmetric stretching	Silicate (B1173343) network	A very strong and broad band, characteristic of the primary silicate structure.	General
~600-800	Al-O / Mg-O stretching	Al-O / Mg-O	Vibrations associated with the aluminum and magnesium oxide components.	General
~400-500	O-Si-O / O-Al-O bending	Silicate/Aluminate	Bending and rocking vibrations of the oxide network.	General

Visualization: FTIR Experimental Workflow

Caption: Workflow for FTIR analysis of Magnesium Aluminometasilicate.

Combined Analysis and Interpretation

Integrating data from both XRD and FTIR provides a comprehensive characterization of magnesium aluminometasilicate. XRD confirms the material's bulk physical state (amorphous), which is critical for its performance as a carrier for amorphous solid dispersions. FTIR provides orthogonal information by confirming the chemical identity through the presence of characteristic covalent bonds (Si-O, Al-O, O-H). Together, these techniques provide a robust quality control framework to ensure the identity, purity, and physical form of magnesium aluminometasilicate, guaranteeing its suitability for pharmaceutical formulations.

References

• 1. Magnesium Aluminometasilicate [benchchem.com]
• 2. pharmafocusasia.com [pharmafocusasia.com]
• 3. jshemings.net [jshemings.net]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Facile Synthesis and Characterization of Novel Analcime/Sodium Magnesium Aluminum Silicon Silicate Nanocomposite for Efficient Removal of Methylene Blue Dye from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Magnesium Aluminum Silicate [drugfuture.com]
• 7. newdruginfo.com [newdruginfo.com]
• 8. scribd.com [scribd.com]
• 9. ijpsonline.com [ijpsonline.com]
• 10. Application of X-Ray Powder Diffraction for Analysis of Selected Dietary Supplements Containing Magnesium and Calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. <i>In-situ</i> High-Temperature XRD and FTIR for Calcite, Dolomite and Magnesite: Anharmonic Contribution to the Thermodynamic Properties [en.earth-science.net]

Procedure for FTIR analysis to identify functional groups in Magnesium aluminometasilicate.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium aluminometasilicate is a synthetic, amorphous silicate (B1173343) widely utilized in the pharmaceutical industry as an excipient. Its primary functions include acting as a glidant, adsorbent, and stabilizing agent in various dosage forms. The performance of magnesium aluminometasilicate is intrinsically linked to its chemical structure, particularly the arrangement of silicate, aluminate, and magnesium oxide networks. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique employed to identify the key functional groups present in a material. This application note provides a detailed procedure for using FTIR spectroscopy to characterize the functional groups in magnesium aluminometasilicate, offering insights into its molecular structure.

Principle of FTIR Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by a sample at different wavelengths. Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds. By analyzing the resulting spectrum, which is a plot of infrared absorption versus wavenumber (cm⁻¹), the functional groups present in the molecule can be identified. For magnesium aluminometasilicate, FTIR analysis can elucidate the presence and nature of Si-O-Si, Si-O-Al, Mg-O, and hydroxyl (O-H) bonds.

Experimental Protocols

Two primary methods are commonly used for the FTIR analysis of solid powder samples like magnesium aluminometasilicate: the Potassium Bromide (KBr) pellet method and the Attenuated Total Reflectance (ATR) method.

This traditional method involves dispersing the sample in a dry KBr matrix and pressing it into a thin, transparent pellet.

Materials and Equipment:

• FTIR Spectrometer

• Hydraulic press with pellet die

• Agate mortar and pestle

• Spectroscopy grade Potassium Bromide (KBr), dried in an oven at 110°C for 2-3 hours and stored in a desiccator.[1]

• Analytical balance

• Spatula

• Sample of Magnesium Aluminometasilicate

Protocol:

• Sample Preparation:

  • Weigh approximately 1-2 mg of the magnesium aluminometasilicate sample.[2][3]

  • Weigh approximately 100-200 mg of dry, spectroscopy grade KBr powder.[2]

  • Transfer the sample and KBr to a clean, dry agate mortar.

  • Gently grind the sample and KBr together using the pestle until a fine, homogeneous powder is obtained.[1] The goal is to uniformly disperse the sample particles within the KBr matrix.

• Pellet Formation:

  • Carefully transfer the powder mixture into the pellet die.

  • Place the die into a hydraulic press.

  • Apply pressure gradually, typically in the range of 8-10 metric tons for a 13 mm die, to form a thin, transparent pellet.[4]

  • Maintain the pressure for 1-2 minutes to ensure the removal of trapped air and the formation of a dense pellet.[4]

• FTIR Analysis:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Record the background spectrum of the empty sample compartment.

  • Acquire the FTIR spectrum of the sample pellet over a suitable spectral range, typically 4000-400 cm⁻¹.

  • Set the resolution to 4 cm⁻¹ and accumulate a sufficient number of scans (e.g., 32 or 64) to obtain a good signal-to-noise ratio.

The ATR method is a simpler and faster technique that requires minimal sample preparation. It is particularly useful for analyzing fine powders directly.[5]

Materials and Equipment:

• FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond crystal)

• Spatula

• Sample of Magnesium Aluminometasilicate

• Solvent for cleaning the ATR crystal (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Protocol:

• Instrument Preparation:

  • Ensure the ATR crystal is clean and free from any residues. Clean the crystal surface with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Record the background spectrum with the clean, empty ATR crystal.

• Sample Analysis:

  • Place a small amount of the magnesium aluminometasilicate powder directly onto the ATR crystal, ensuring complete coverage of the crystal surface.[5]

  • Use the pressure clamp of the ATR accessory to apply firm and consistent pressure on the sample, ensuring good contact between the powder and the crystal surface.[5]

  • Acquire the FTIR spectrum over the desired range (e.g., 4000-400 cm⁻¹) with a resolution of 4 cm⁻¹ and an appropriate number of scans.

• Cleaning:

  • After the measurement, release the pressure and carefully remove the sample powder.

  • Clean the ATR crystal thoroughly with a solvent and lint-free wipe to prepare for the next sample.

Data Presentation: Characteristic Functional Groups

The FTIR spectrum of amorphous magnesium aluminometasilicate is characterized by broad absorption bands due to the wide distribution of bond angles and lengths in its non-crystalline structure. The table below summarizes the expected characteristic absorption bands for the key functional groups.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group Assignment
3600 - 3200 (broad)	O-H stretching	Adsorbed water molecules and surface hydroxyl groups (Si-OH, Al-OH)
~1635	H-O-H bending	Bending vibration of adsorbed water
1200 - 950 (very broad)	Asymmetric stretching of Si-O-T (T=Si, Al)	Predominantly Si-O-Si and Si-O-Al network vibrations
~950	Si-OH stretching	Stretching of silanol (B1196071) groups
800 - 780	Symmetric stretching of Si-O-Si	Symmetrical stretching within the silicate network
700 - 500	Si-O-Al and Al-O vibrations	Bending and stretching vibrations involving aluminum
Below 600	Mg-O stretching and lattice vibrations	Vibrations involving magnesium in the silicate network

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the FTIR analysis of magnesium aluminometasilicate.

Caption: Workflow for FTIR analysis of Magnesium Aluminometasilicate.

Conclusion

FTIR spectroscopy is an effective and efficient method for the identification of key functional groups in magnesium aluminometasilicate. The choice between the KBr pellet and ATR methods will depend on the available equipment and desired sample throughput, with ATR being the more rapid technique. The resulting spectrum, characterized by broad absorption bands, provides a unique fingerprint of the amorphous silicate network, confirming the presence of Si-O-Si, Si-O-Al, and hydroxyl groups. This information is crucial for quality control, stability studies, and understanding the performance of magnesium aluminometasilicate as a pharmaceutical excipient.

References

• 1. How Do You Prepare Kbr Pellets For Observation? Master The Definitive Method For Clear Ftir Spectra - Kintek Solution [kindle-tech.com]
• 2. pelletpressdiesets.com [pelletpressdiesets.com]
• 3. scienceijsar.com [scienceijsar.com]
• 4. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press [kinteksolution.com]
• 5. agilent.com [agilent.com]

Application Note: Determination of Specific Surface Area of Porous Magnesium Aluminometasilicate Using Gas Adsorption

AN-PH-001

Introduction

Magnesium aluminometasilicate (MAS), with the general formula Al₂O₃·MgO·1.7SiO₂·xH₂O, is a synthetic, amorphous silicate (B1173343) widely used as a pharmaceutical excipient.[1][2] Its highly porous structure and large specific surface area are key to its functionality, enabling applications such as high-capacity adsorption of oils and liquids, stabilization of amorphous drug forms, and enhancement of drug solubility and bioavailability.[3][4] Different grades of MAS can have specific surface areas ranging from 100 to 300 m²/g.[1][2]

The specific surface area is a critical quality attribute that directly influences the material's performance as a binder, disintegrant, glidant, and carrier for liquid or poorly soluble active pharmaceutical ingredients (APIs).[5] Therefore, accurate and reproducible measurement of the specific surface area is essential for formulation development, quality control, and ensuring consistent product performance.

This application note details the standardized protocol for measuring the specific surface area of porous Magnesium Aluminometasilicate using the multipoint Brunauer-Emmett-Teller (BET) method based on nitrogen gas adsorption.[6][7]

Principle of the BET Method

The BET theory explains the physical adsorption of gas molecules onto a solid surface in multiple layers.[7] The measurement is typically conducted at the boiling point of liquid nitrogen (77 K). By measuring the amount of nitrogen gas adsorbed at various relative pressures, a BET plot is constructed. This plot is then used to calculate the volume of gas required to form a single molecular layer (a monolayer) on the sample's surface.[8] The total specific surface area is then determined by multiplying the number of adsorbed gas molecules in the monolayer by the cross-sectional area of a single nitrogen molecule (typically 0.162 nm²).[7]

Experimental Protocol

Apparatus and Materials

• Gas Adsorption Analyzer: Automated multipoint BET surface area analyzer (e.g., Micromeritics Gemini series, Quantachrome NOVA series, or similar).[9][10]

• Degassing Station: Flowing-gas or vacuum degassing unit, capable of controlled heating.[10]

• Analytical Balance: Precision of at least 0.1 mg.

• Sample Tubes: Appropriate size and material for the instrument, with stoppers.

• Gases:

  • Adsorbate: Nitrogen (N₂), ultra-high purity (≥99.999%).

  • Purge/Backfill Gas: Helium (He), ultra-high purity (≥99.999%).

• Liquid Nitrogen (LN₂): For maintaining analysis temperature at 77 K.

• Sample: Porous Magnesium Aluminometasilicate (e.g., Neusilin® US2).[11]

Sample Preparation (Degassing)

Proper degassing is critical to remove atmospheric contaminants (like water and CO₂) from the sample surface, which would otherwise interfere with nitrogen adsorption and lead to inaccurate results.[6][12]

• Weighing: Accurately weigh an empty, clean sample tube with its stopper. Record the weight.

• Sample Loading: Add approximately 100-200 mg of the Magnesium Aluminometasilicate powder into the sample tube. The ideal sample amount should provide a total surface area of at least 10 m².

• Re-weighing: Weigh the sample tube containing the sample and record the total weight. The difference yields the exact sample mass.

• Degassing Procedure:

  • Transfer the sample tube to the degassing station.

  • Heat the sample under a continuous flow of dry nitrogen gas or under vacuum.

  • Degassing Temperature: 150 °C. This temperature is effective for removing physisorbed water without causing structural changes to the aluminosilicate.[9] For unknown materials, a preliminary thermogravimetric analysis (TGA) is recommended to determine the optimal degassing temperature.[10][13]

  • Degassing Time: A minimum of 3 hours. For highly porous materials, overnight degassing (12-16 hours) is recommended to ensure the surface is completely clean.[14]

• Cooling: After degassing, allow the sample to cool to room temperature under a continuous flow of dry nitrogen or helium to prevent re-adsorption of atmospheric contaminants.

• Final Weighing: Once cooled, re-weigh the sample tube to determine the final, degassed sample weight for the analysis.

BET Analysis Procedure

• Instrument Setup: Ensure the gas adsorption analyzer is properly calibrated and the liquid nitrogen dewar is full.

• Sample Loading: Carefully transfer the cooled sample tube from the degassing station to the analysis port of the instrument.

• Analysis Parameters: Set up the analysis file with the following parameters:

  • Adsorbate: Nitrogen

  • Analysis Temperature: 77 K (LN₂ boiling point)

  • Equilibration Time: Adjust as needed (e.g., 10-30 seconds per point). Microporous materials may require longer times.[15]

  • Relative Pressure (P/P₀) Range: Select at least 5 data points in the linear region of the BET plot, typically between 0.05 and 0.30 P/P₀.

• Run Analysis: Initiate the automated analysis sequence. The instrument will dose the sample with known amounts of nitrogen gas at incrementally increasing pressures and measure the adsorbed volume at each step.

• Data Collection: The instrument software will record the volume of gas adsorbed at each relative pressure point, generating an adsorption isotherm.

Data Presentation and Results

The quantitative data obtained from the gas adsorption analysis should be summarized for clarity and comparison.

Table 1: Typical Surface Properties of Porous Magnesium Aluminometasilicate (Neusilin® US2)

Parameter	Symbol	Typical Value	Unit	Method
BET Specific Surface Area	ABET	~300	m²/g	Multipoint BET[11][16]
Total Pore Volume	Vt	1.5 - 2.0	cm³/g	At P/P₀ ≈ 0.99
Average Pore Diameter	Dp	~7	nm	BJH Desorption
Oil Adsorbing Capacity	-	2.7 - 3.4	mL/g	USP/NF[11]
Water Adsorbing Capacity	-	2.4 - 3.1	mL/g	USP/NF[11]

Note: Values are typical for grades like Neusilin® US2 and may vary between different grades and batches. Pore volume and diameter are derived from the full isotherm analysis.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for determining the specific surface area.

References

• 1. Exploration of Neusilin® US2 as an Acceptable Filler in HPMC Matrix Systems—Comparison of Pharmacopoeial and Dynamic Biorelevant Dissolution Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fujichemical.co.jp [fujichemical.co.jp]
• 3. pharmafocusasia.com [pharmafocusasia.com]
• 4. mdpi.com [mdpi.com]
• 5. jshemings.net [jshemings.net]
• 6. store.astm.org [store.astm.org]
• 7. BET theory - Wikipedia [en.wikipedia.org]
• 8. particletechlabs.com [particletechlabs.com]
• 9. Specific Surface Area and Porosity Measurements of Aluminosilicate Adsorbents – Oriental Journal of Chemistry [orientjchem.org]
• 10. epfl.ch [epfl.ch]
• 11. chempoint.com [chempoint.com]
• 12. particletechlabs.com [particletechlabs.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Practical BET analysis [mercer-instruments.com]
• 16. pharmaexcipients.com [pharmaexcipients.com]

Application of Magnesium aluminometasilicate in self-emulsifying drug delivery systems (SEDDS).

Application Note & Protocol

Introduction

Self-Emulsifying Drug Delivery Systems (SEDDS) are a promising approach for enhancing the oral bioavailability of poorly water-soluble drugs. These systems, typically composed of oils, surfactants, and cosurfactants, spontaneously form fine oil-in-water emulsions in the gastrointestinal tract, facilitating drug dissolution and absorption. However, liquid SEDDS present challenges in terms of stability, handling, and dosage form design. The transformation of liquid SEDDS into solid dosage forms (S-SEDDS) overcomes these limitations, offering improved stability, portability, and patient compliance.

Magnesium aluminometasilicate, a synthetic, amorphous silicate (B1173343) with a large specific surface area and high porosity, has emerged as a superior solid carrier for the preparation of S-SEDDS.[1][2] Its unique properties, such as excellent liquid and oil adsorption capacity, good flowability, and compressibility, make it an ideal excipient for adsorbing liquid SEDDS to create free-flowing powders suitable for encapsulation or tableting.[3][4] This document provides detailed application notes and protocols for the use of magnesium aluminometasilicate (commercially available as Neusilin®) in the development of S-SEDDS.

Key Advantages of Magnesium Aluminometasilicate in S-SEDDS

• High Adsorption Capacity: The porous nature of magnesium aluminometasilicate allows for high loading of the liquid SEDDS formulation while maintaining good powder flow properties.[4][5]

• Improved Stability: By adsorbing the liquid formulation, it can enhance the physical and chemical stability of the drug and the SEDDS components, preventing drug precipitation and degradation during storage.[4][6]

• Enhanced Bioavailability: S-SEDDS prepared with magnesium aluminometasilicate have demonstrated improved dissolution rates and oral bioavailability of poorly soluble drugs.[4][7]

• Versatility in Dosage Forms: The resulting free-flowing powder can be easily formulated into various solid dosage forms, such as capsules and tablets.[3][8]

• Amorphous State Stabilization: It can help to maintain the drug in a more soluble amorphous state.[9]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the use of magnesium aluminometasilicate (Neusilin® grades) in S-SEDDS formulations.

Table 1: Formulation and Adsorption Parameters

Drug	Magnesium Aluminometasilicate Grade	Drug to Silicate Ratio (w/w)	Liquid SEDDS to Carrier Ratio (w/w)	Reference
Ibuprofen	Neusilin US2	1:2, 1:4, 1:6	-	[1]
Ibuprofen	Neusilin SG2	1:2, 1:4, 1:6	-	[1]
Probucol	Neusilin® US2	-	1:1	[8]
Lovastatin	Spray-dried magnesium aluminometasilicate	-	Controlled liquid-to-powder ratio	[6]
Telmisartan	Neusilin US2	-	-	[9]
Lysozyme	Neusilin® UFL2	-	1:2 (carrier:liquid SEDDS)	[5]

Table 2: Powder Flow Properties of S-SEDDS Formulations

Formulation Component	Bulk Density (g/mL)	Tapped Density (g/mL)	Compressibility Index (%)	Hausner Ratio	Angle of Repose (°)	Reference
Probucol S-SEDDS on Neusilin® US2	Reported as acceptable	Reported as acceptable	< 15 (generally)	< 1.25 (generally)	< 40 (generally)	[8]
Telmisartan S-SMEDDS on Neusilin US2	Reported as good	Reported as good	-	-	-	[9]

Note: Specific values for flow properties are often reported as falling within "acceptable" or "good" ranges according to USP standards, rather than specific numerical values in all publications.

Table 3: In Vitro Drug Release from S-SEDDS

Drug	Formulation	Dissolution Medium	% Drug Released (Time)	Reference
Ibuprofen	S-SE with neutral grade magnesium aluminometasilicate	pH 7.2	Higher than alkaline silicate formulation	[1]
Probucol	S-SEDDS tablets with Neusilin® US2	0.01N HCl	Complete release (for non-gelling SEDDS)	[8]
Cyclosporine A	SMEDDS loaded into MAMS powder in capsules	-	~80% (6 hours)	[10]
Paliperidone	Solid SEDDS on Neusilin®	-	Higher than pure drug	[7]
Lercanidipine HCl	Self-Emulsifying Powder on Neusilin®	-	Higher than pure drug	[7]

Experimental Protocols

Protocol 1: Preparation of Solid SEDDS by Adsorption onto Magnesium Aluminometasilicate

This protocol describes the simple blending method for adsorbing a liquid SEDDS formulation onto magnesium aluminometasilicate to form a solid, free-flowing powder.

Materials:

• Liquid SEDDS formulation (containing oil, surfactant, cosurfactant, and the active pharmaceutical ingredient)

• Magnesium aluminometasilicate (e.g., Neusilin® US2)

• Glass beaker

• Magnetic stirrer or overhead mixer

• Spatula

• Sieve (e.g., 800 µm)

Procedure:

• Weigh the required amount of the liquid SEDDS formulation into a glass beaker.

• Place the beaker on a magnetic stirrer or under an overhead mixer and begin stirring at a constant speed (e.g., 550 RPM).[8]

• Gradually add the weighed amount of magnesium aluminometasilicate to the liquid SEDDS while continuously stirring.[8]

• Continue mixing for a specified period (e.g., 5 minutes), intermittently pausing to scrape any lumps from the sides of the beaker with a spatula.[8]

• After complete mixing, a free-flowing powder should be obtained.

• Pass the resulting S-SEDDS powder through a sieve to ensure the absence of large aggregates.[8]

• Store the final S-SEDDS powder in a well-closed container under appropriate conditions.

Protocol 2: Characterization of Powder Properties of S-SEDDS

This protocol outlines the standard methods for evaluating the flow properties of the prepared S-SEDDS powder.

Materials:

• S-SEDDS powder

• Tapped density tester

• Graduated cylinder

• Funnel

• Balance

Procedure:

• Bulk Density:

  • Weigh a known amount of the S-SEDDS powder.

  • Gently pour the powder into a graduated cylinder and record the volume.

  • Calculate the bulk density as the mass of the powder divided by the volume.

• Tapped Density:

  • Place the graduated cylinder containing the powder into a tapped density tester.

  • Tap the cylinder for a specified number of times (e.g., 100 taps) until a constant volume is achieved.

  • Record the final tapped volume.

  • Calculate the tapped density as the mass of the powder divided by the tapped volume.

• Compressibility Index and Hausner Ratio:

  • Calculate the Compressibility Index using the formula: ((Tapped Density - Bulk Density) / Tapped Density) x 100.

  • Calculate the Hausner Ratio using the formula: Tapped Density / Bulk Density.

• Angle of Repose:

  • Allow the powder to flow through a funnel from a fixed height onto a flat surface.

  • Measure the height and radius of the resulting cone of powder.

  • Calculate the angle of repose using the formula: tan⁻¹(height/radius).

Protocol 3: In Vitro Dissolution Testing of S-SEDDS

This protocol describes a general method for assessing the in vitro drug release from the S-SEDDS formulation.

Materials:

• S-SEDDS formulation (powder, capsule, or tablet)

• USP Dissolution Apparatus (e.g., Type II - Paddle)

• Dissolution medium (e.g., 0.01N HCl, phosphate (B84403) buffer pH 6.8)

• Syringes and filters

• UV-Vis Spectrophotometer or HPLC system

Procedure:

• Prepare the dissolution medium and equilibrate it to 37°C ± 0.5°C in the dissolution vessels.

• Place a known amount of the S-SEDDS formulation (equivalent to a specific dose of the drug) into each dissolution vessel.

• Start the dissolution apparatus at a specified paddle speed (e.g., 50 RPM).[8]

• At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw a sample of the dissolution medium.

• Filter the sample immediately through a suitable filter (e.g., 0.45 µm).

• Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

• Analyze the filtered samples for drug content using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculate the cumulative percentage of drug released at each time point.

Visualizations

Caption: Experimental workflow for S-SEDDS preparation and evaluation.

Caption: Role of magnesium aluminometasilicate in S-SEDDS.

References

• 1. Preformulation studies on solid self-emulsifying systems in powder form containing magnesium aluminometasilicate as porous carrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pharmafocusasia.com [pharmafocusasia.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. mdpi.com [mdpi.com]
• 7. neusilin.jp [neusilin.jp]
• 8. Development of Solid SEDDS, V: Compaction and Drug Release Properties of Tablets Prepared by Adsorbing Lipid-Based Formulations onto Neusilin® US2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enhancing Bioavailability of BCS Class II Drugs with Magnesium Aluminometasilicate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium aluminometasilicate (MAS), a synthetic, amorphous form of magnesium aluminum silicate, is a multifunctional excipient increasingly utilized to enhance the oral bioavailability of Biopharmaceutics Classification System (BCS) Class II drugs.[1][2] These drugs are characterized by high permeability but low aqueous solubility, which often limits their dissolution rate and subsequent absorption, leading to suboptimal therapeutic efficacy.[3][4] MAS, commercially available under trade names like Neusilin®, serves as a porous carrier to formulate amorphous solid dispersions, effectively improving drug solubility, dissolution, and ultimately, bioavailability.[2][5]

These application notes provide a comprehensive overview, quantitative data, and detailed protocols for utilizing magnesium aluminometasilicate to overcome the challenges associated with the formulation of BCS Class II drugs.

Mechanism of Bioavailability Enhancement

Magnesium aluminometasilicate enhances the bioavailability of poorly soluble drugs through several key mechanisms:

• Increased Surface Area: MAS possesses a large specific surface area and a porous structure, allowing for the adsorption of the drug onto its surface in a monomolecular layer. This high surface area promotes rapid desorption and dissolution of the drug.[2]

• Amorphization: By adsorbing the drug onto its surface, MAS can disrupt the crystalline lattice of the drug, converting it into a more soluble and higher-energy amorphous state.[1][2] This amorphous form has a lower thermodynamic barrier to dissolution compared to the stable crystalline form.

• Improved Wettability: The hydrophilic nature of MAS can improve the wettability of hydrophobic drug particles, facilitating their dispersion and dissolution in the aqueous environment of the gastrointestinal tract.

• Prevention of Recrystallization: MAS can act as a physical barrier, preventing the recrystallization of the amorphous drug back to its less soluble crystalline form upon storage or contact with dissolution media.[6]

Mechanism of Magnesium Aluminometasilicate in enhancing bioavailability.

Data Presentation: Enhanced Biopharmaceutical Properties

The use of magnesium aluminometasilicate has demonstrated significant improvements in the solubility, dissolution, and in vivo bioavailability of various BCS Class II drugs. The following tables summarize the quantitative data from studies on sorafenib (B1663141) tosylate, itraconazole, and indomethacin.

Table 1: Solubility Enhancement

Drug	Formulation	Solubility Enhancement	Reference
Sorafenib Tosylate	Surface Solid Dispersion with Neusilin® US2	> 20-fold improvement	[1][6][7][8][9]

Table 2: In-Vitro Dissolution Enhancement

Drug	Formulation	Dissolution Conditions	% Drug Released (Time)	Control (% Drug Released)	Reference
Sorafenib Tosylate	Surface Solid Dispersion with Neusilin® US2	0.1 N HCl	97.13% (1 h)	29.93% (1 h)	[1][7][9]
Itraconazole	Solid Dispersion with Croscarmellose Sodium and Neusilin® US2	Not specified	> 7-fold increase in dissolution rate	-	[8]
Indomethacin	Solid Dispersion with Neusilin® US2 (40% drug load)	Not specified	100% (1 h)	-	[7][10]

Table 3: In-Vivo Bioavailability Enhancement in Rats

Drug	Formulation	Cmax Improvement	AUC Improvement	Reference
Sorafenib Tosylate	Surface Solid Dispersion with Neusilin® US2	2-fold	6.5-fold	[1][6][7][8][9]

Experimental Protocols

This section provides detailed methodologies for the preparation of solid dispersions using magnesium aluminometasilicate and subsequent in-vitro and in-vivo characterization.

General experimental workflow for bioavailability enhancement studies.

Protocol 1: Preparation of Solid Dispersion by Solvent Evaporation

This protocol is a generalized procedure based on the modified solvent evaporation technique.[1][11][12][13][14]

Materials:

• BCS Class II Drug

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Suitable organic solvent (e.g., methanol, ethanol, acetone)[11][13]

• Surfactant (optional, e.g., Sodium Dodecyl Sulphate)[1]

• Rotary evaporator

• Vacuum oven

• Mortar and pestle

• Sieves

Procedure:

• Dissolution: Dissolve the accurately weighed BCS Class II drug and optional surfactant in a suitable organic solvent.

• Adsorption: In a separate container, place the accurately weighed magnesium aluminometasilicate. Slowly add the drug solution to the MAS powder while continuously triturating in a mortar to ensure uniform adsorption of the drug solution onto the carrier.

• Solvent Evaporation: Transfer the wet mass to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-60°C).

• Drying: Dry the resulting solid mass in a vacuum oven at a specified temperature (e.g., 40°C) overnight to remove any residual solvent.

• Milling and Sieving: Gently grind the dried solid dispersion using a mortar and pestle to obtain a fine powder. Pass the powder through a sieve of a specific mesh size to ensure uniform particle size.

• Storage: Store the prepared solid dispersion in a desiccator until further characterization.

Protocol 2: Preparation of Solid Dispersion by Hot-Melt Extrusion (HME)

This protocol outlines a general procedure for preparing solid dispersions using HME.[2][6][7][10][15][16][17]

Materials:

• BCS Class II Drug

• Magnesium Aluminometasilicate (e.g., Neusilin® US2)

• Polymer (optional, e.g., copovidone)[6]

• Twin-screw extruder

• Milling equipment

• Sieves

Procedure:

• Blending: Physically blend the BCS Class II drug, magnesium aluminometasilicate, and any other excipients at the desired ratio.

• Extrusion: Feed the blend into a twin-screw extruder. The extrusion is typically performed at a temperature above the glass transition temperature of the polymer and/or the melting point of the drug. The screw speed and feed rate should be optimized to ensure proper mixing and residence time.

• Cooling and Collection: The extrudate is collected and allowed to cool to room temperature.

• Milling: Mill the cooled extrudate to a fine powder using suitable milling equipment.

• Sieving: Sieve the milled powder to obtain a uniform particle size distribution.

• Storage: Store the final product in a well-closed container in a cool, dry place.

Protocol 3: In-Vitro Dissolution Testing

This protocol is a general guideline for conducting in-vitro dissolution studies based on USP recommendations.[18][19][20]

Apparatus: USP Apparatus II (Paddle Method)

Dissolution Medium:

• For acidic drugs: 0.1 N HCl (pH 1.2)

• For neutral or basic drugs: Phosphate buffer (pH 6.8) or other relevant biorelevant media.

• The medium may contain a surfactant (e.g., 0.5-1% Sodium Lauryl Sulfate) to ensure sink conditions for very poorly soluble drugs.

Procedure:

• Preparation: Assemble the dissolution apparatus and equilibrate the dissolution medium to 37 ± 0.5°C.

• Sample Introduction: Place a precisely weighed amount of the solid dispersion (equivalent to a specific dose of the drug) or the pure drug into each dissolution vessel.

• Operation: Start the apparatus at a specified paddle speed (e.g., 50 or 75 rpm).

• Sampling: Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60, 90, 120 minutes). Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Sample Analysis: Filter the samples through a suitable filter (e.g., 0.45 µm). Analyze the filtrate for drug concentration using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

• Data Calculation: Calculate the cumulative percentage of drug released at each time point.

Protocol 4: In-Vivo Pharmacokinetic Study in Rats

This protocol provides a general framework for conducting an oral bioavailability study in a rat model.[1][21][22][23][24]

Animals: Male Wistar or Sprague-Dawley rats (weighing 200-250 g)

Groups:

• Group 1: Control (Pure BCS Class II Drug suspension)

• Group 2: Test (Solid dispersion formulation suspended in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

Procedure:

• Acclimatization and Fasting: Acclimatize the animals to the laboratory conditions for at least one week. Fast the animals overnight (12-18 hours) before the experiment, with free access to water.

• Dosing: Administer the respective formulations to the animals via oral gavage at a predetermined dose.

• Blood Sampling: Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or retro-orbital plexus into heparinized tubes at specified time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours post-dosing).

• Plasma Separation: Centrifuge the blood samples (e.g., at 10,000 rpm for 10 minutes) to separate the plasma.

• Sample Storage: Store the plasma samples at -20°C or -80°C until analysis.

• Bioanalysis: Determine the drug concentration in the plasma samples using a validated bioanalytical method, typically LC-MS/MS.

• Pharmacokinetic Analysis: Calculate the key pharmacokinetic parameters, including Cmax (maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the plasma concentration-time curve), using appropriate pharmacokinetic software.

• Bioavailability Calculation: Calculate the relative bioavailability of the test formulation compared to the control using the formula: Relative Bioavailability (%) = (AUC_test / AUC_control) * (Dose_control / Dose_test) * 100

Logical relationship in a bioavailability enhancement study.

Conclusion

Magnesium aluminometasilicate is a versatile and effective excipient for enhancing the oral bioavailability of BCS Class II drugs. By leveraging its unique porous structure and high surface area, formulators can develop stable amorphous solid dispersions with significantly improved dissolution and absorption characteristics. The protocols and data presented in these application notes provide a solid foundation for researchers and drug development professionals to explore the potential of magnesium aluminometasilicate in their formulation strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. s9423e139345e2186.jimcontent.com [s9423e139345e2186.jimcontent.com]
• 3. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20030104065A1 - Method of preparing solid dispersions - Google Patents [patents.google.com]
• 5. fujichemicalusa.com [fujichemicalusa.com]
• 6. mdpi.com [mdpi.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. ICI Journals Master List [journals.indexcopernicus.com]
• 9. mdpi.com [mdpi.com]
• 10. One-step continuous extrusion process for the manufacturing of solid dispersions [pubmed.ncbi.nlm.nih.gov]
• 11. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 12. ijpcbs.com [ijpcbs.com]
• 13. japsonline.com [japsonline.com]
• 14. sphinxsai.com [sphinxsai.com]
• 15. csfarmacie.cz [csfarmacie.cz]
• 16. pharmtech.com [pharmtech.com]
• 17. neusilin.jp [neusilin.jp]
• 18. Dissolution Testing and Drug Release Tests | USP [usp.org]
• 19. Bioavailability of carbamazepine from four different products and the occurrence of side effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. fip.org [fip.org]
• 21. Solid Dispersion as an Approach for Bioavailability Enhancement of Poorly Water-Soluble Drug Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ijpsonline.com [ijpsonline.com]
• 23. researchgate.net [researchgate.net]
• 24. Bioavailability Improvement of Carbamazepine via Oral Administration of Modified-Release Amorphous Solid Dispersions in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Magnesium Aluminometasilicate as a Carrier for Amorphous Solid Dispersions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Magnesium aluminometasilicate (MAS) is a synthetic, amorphous silicate (B1173343) that has garnered significant attention as a versatile excipient in the pharmaceutical industry.[1] Its unique porous structure, high surface area, and large adsorption capacity make it an exceptional carrier for the development of amorphous solid dispersions (ASDs).[2][3] ASDs are a key strategy for enhancing the solubility and bioavailability of poorly water-soluble drugs, which constitute a significant portion of new chemical entities.[4] By dispersing the active pharmaceutical ingredient (API) in an amorphous state onto a carrier like MAS, the crystalline lattice energy of the drug is overcome, leading to improved dissolution rates and oral absorption.[5][6]

One of the most widely used grades of MAS for this application is Neusilin® US2, a neutral grade of magnesium aluminometasilicate.[2][3] Its properties, such as a large specific surface area (around 300 m²/g) and high oil and water adsorption capacity, enable high drug loading and the formation of stable amorphous systems.[2][3] MAS can be utilized in various manufacturing processes for ASDs, including hot-melt extrusion, co-grinding, and spray drying, offering flexibility in formulation development.[2][5] Furthermore, it has been shown to restrict the reversion of the amorphous drug to its crystalline form, thereby enhancing the stability of the formulation.[3]

These application notes provide a comprehensive overview of the use of magnesium aluminometasilicate as a carrier in ASDs, including quantitative data on its performance, detailed experimental protocols for preparation and characterization, and visual representations of key workflows and concepts.

Key Advantages of Magnesium Aluminometasilicate in ASDs

• Enhanced Solubility and Bioavailability: By maintaining the drug in a high-energy amorphous state, MAS significantly improves the dissolution rate and subsequent bioavailability of poorly soluble drugs.[5][7]

• High Drug Loading Capacity: The porous nature and large surface area of MAS allow for high drug loading, with studies demonstrating successful formulations with up to 40% drug content.[2]

• Physical Stability: MAS acts as a stabilizer, preventing the recrystallization of the amorphous API during storage, even under accelerated stability conditions.[5][8] The drug is entrapped within the pores of MAS, which inhibits molecular mobility.[2]

• Improved Powder Properties: Formulations containing MAS often exhibit excellent flowability and compressibility, making them suitable for downstream processing into solid dosage forms like tablets.[2]

• Versatility in Manufacturing: MAS is compatible with various manufacturing techniques for ASDs, including hot-melt extrusion (HME), co-grinding, and solvent evaporation methods like spray drying.[2][5]

• Inert Carrier: As an inorganic carrier, MAS is generally inert and compatible with a wide range of APIs.[3]

Quantitative Data on Performance

The following tables summarize quantitative data from various studies, showcasing the effectiveness of magnesium aluminometasilicate in enhancing the properties of amorphous solid dispersions.

Table 1: Drug Loading and Solubility Enhancement

Drug	Formulation Composition	Preparation Method	Drug Loading (% w/w)	Solubility/Dissolution Enhancement	Reference
Ezetimibe	Ezetimibe (40%), Copovidone (45%), Neusilin® US2 (15%)	Hot-Melt Extrusion	40	Complete dissolution in 30 minutes in 0.1 N HCl.	[2]
Sorafenib (B1663141) Tosylate	Sorafenib Tosylate, Neusilin® US2, Sodium Dodecyl Sulphate	Modified Solvent Evaporation	Not Specified	Over 20-fold improvement in solubility; 97.13% cumulative release in 1 hour.	[5][9][10]
Indomethacin	Indomethacin (20-40%), Neusilin®	Hot-Melt Extrusion	20, 30, 40	100% drug release within 1 hour.	[8]
Sulindac	Sulindac, Neusilin® (1:2 w/w)	Hot-Melt Extrusion	33.3	100% release in 90 minutes (compared to 9% for the crystalline drug).	[3]
BAY 12-9566	BAY 12-9566, Gelucire 50/13, Neusilin® US2	Hot-Melt Granulation	Up to 30	Enhanced dissolution compared to the physical mixture.	[11]

Table 2: Stability of Amorphous Solid Dispersions with MAS

Drug	Formulation Composition	Storage Conditions	Stability Outcome	Reference
Ezetimibe	Ezetimibe, Copovidone, Neusilin® US2	Accelerated conditions	Ternary dispersion tablets remained stable.	[2]
Indomethacin	Indomethacin, Neusilin®	40°C / 75% RH	Remained amorphous for 12 months.	[8]
Sulindac	Sulindac, Neusilin®	40°C / 75% RH	Remained amorphous after 3 months.	[3][12]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of amorphous solid dispersions using magnesium aluminometasilicate.

Preparation of Amorphous Solid Dispersions

Hot-melt extrusion is a solvent-free process that involves the mixing and melting of the API and carrier at an elevated temperature to form a solid dispersion.

Protocol:

• Premixing: Accurately weigh the required amounts of the API, magnesium aluminometasilicate (e.g., Neusilin® US2), and any other polymeric carriers (e.g., copovidone).

• Blending: Blend the powders using a suitable blender (e.g., a V-blender or a high-shear mixer) for a sufficient time to ensure a homogenous mixture.

• Extruder Setup:

  • Set up a twin-screw extruder with a suitable screw configuration, often including mixing zones to ensure thorough dispersion.

  • Set the temperature profile for the different zones of the extruder barrel. For example, for an Ezetimibe formulation, Zone 1 can be at ambient temperature, while Zones 2-8 can be set between 170-180°C.[2] The die temperature is typically set slightly lower than the barrel temperature.

• Extrusion:

  • Feed the blended powder into the extruder at a constant feed rate (e.g., 2.5–3.5 g/min ).[2]

  • Set the screw speed to a desired value (e.g., 50 rpm).[2]

  • Monitor the process torque to ensure smooth extrusion.

• Cooling and Collection: Collect the extruded filament (extrudate) on a conveyor belt and allow it to cool to room temperature.

• Milling: Mill the cooled extrudate to a fine powder of a desired particle size using a suitable mill (e.g., a hammer mill or a ball mill).

• Storage: Store the milled ASD powder in a desiccator to protect it from moisture.

Figure 1: Workflow for Hot-Melt Extrusion.

Spray drying is a continuous process that converts a solution of the API and carrier into a dry powder.

Protocol:

• Solution Preparation: Dissolve the API and magnesium aluminometasilicate in a suitable common solvent or solvent mixture (e.g., methanol, acetone). Ensure complete dissolution to form a homogenous solution.

• Spray Dryer Setup:

  • Set the inlet temperature of the spray dryer to a value that allows for efficient solvent evaporation without degrading the API.

  • Set the atomization gas flow rate and the feed pump rate to achieve the desired droplet size and drying conditions.

  • The outlet temperature is a result of the process parameters and should be monitored.

• Spray Drying:

  • Pump the feed solution through the atomizer nozzle into the drying chamber.

  • The hot drying gas (typically nitrogen for organic solvents) rapidly evaporates the solvent from the atomized droplets, forming solid particles.

• Particle Collection: Collect the dried ASD powder from the cyclone separator.

• Secondary Drying: If necessary, subject the collected powder to further drying under vacuum to remove any residual solvent.

• Storage: Store the spray-dried ASD powder in a desiccator.

Figure 2: Workflow for Spray Drying.

Characterization of Amorphous Solid Dispersions

DSC is used to determine the physical state of the API in the solid dispersion (amorphous or crystalline).

Protocol:

• Sample Preparation: Accurately weigh 2-10 mg of the ASD powder into an aluminum DSC pan.[13] Hermetically seal the pan. Prepare an empty sealed pan as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Analysis:

  • Equilibrate the sample at a starting temperature (e.g., 25°C).

  • Ramp the temperature at a constant heating rate (e.g., 10°C/min) to a temperature above the expected melting point of the crystalline drug.

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • An amorphous solid will show a glass transition (Tg), which is a stepwise change in the baseline of the DSC thermogram.

  • A crystalline solid will show a sharp endothermic peak corresponding to its melting point (Tm).

  • The absence of a melting peak for the API in the ASD thermogram confirms its amorphous state.

PXRD is another critical technique to confirm the amorphous nature of the API in the solid dispersion.

Protocol:

• Sample Preparation: Pack the ASD powder into a sample holder. Ensure the surface of the powder is flat and level with the holder.

• Instrument Setup: Place the sample holder into the PXRD instrument.

• Data Collection:

  • Scan the sample over a defined range of 2θ angles (e.g., 5° to 40°).

  • Use a specific X-ray source (e.g., Cu Kα radiation).

• Data Analysis:

  • Crystalline materials produce sharp, characteristic diffraction peaks at specific 2θ angles.

  • Amorphous materials do not have a long-range ordered structure and therefore produce a diffuse halo pattern with no sharp peaks.

  • The absence of sharp peaks corresponding to the crystalline API in the PXRD pattern of the ASD confirms its amorphous state.

Figure 3: Logic for Amorphous State Confirmation.

This test evaluates the rate and extent of drug release from the ASD in a specific dissolution medium.

Protocol:

• Apparatus Setup:

  • Use a USP Type II (paddle) dissolution apparatus.

  • Fill the dissolution vessels with a specified volume (e.g., 500 mL or 900 mL) of the desired dissolution medium (e.g., 0.1 N HCl, phosphate (B84403) buffer pH 6.8).

  • Maintain the temperature of the medium at 37 ± 0.5°C.

• Test Execution:

  • Set the paddle speed to a specified rate (e.g., 50 or 75 rpm).

  • Introduce a known amount of the ASD powder or a tablet containing the ASD into each dissolution vessel.

• Sampling:

  • Withdraw aliquots of the dissolution medium at predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes).

  • Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

  • Filter the samples immediately through a suitable filter (e.g., 0.45 µm).

• Sample Analysis:

  • Analyze the concentration of the dissolved drug in the filtered samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

• Data Analysis:

  • Calculate the cumulative percentage of drug released at each time point.

  • Plot the percentage of drug released versus time to generate a dissolution profile.

Conclusion

Magnesium aluminometasilicate is a highly effective and versatile carrier for the formulation of amorphous solid dispersions. Its unique physicochemical properties enable high drug loading, enhance the solubility and dissolution of poorly soluble drugs, and ensure the physical stability of the amorphous form. The compatibility of MAS with various manufacturing technologies provides formulators with a robust platform to address the challenges associated with poorly soluble compounds. The protocols and data presented in these application notes serve as a valuable resource for researchers and scientists in the field of drug development, facilitating the successful application of magnesium aluminometasilicate in amorphous solid dispersion technology.

References

• 1. mcgill.ca [mcgill.ca]
• 2. mdpi.com [mdpi.com]
• 3. neusilin.jp [neusilin.jp]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Magnesium Aluminum Silicate [drugfuture.com]
• 8. neusilin.jp [neusilin.jp]
• 9. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. Enhanced drug dissolution and bulk properties of solid dispersions granulated with a surface adsorbent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dva.com [dva.com]
• 13. engineering.purdue.edu [engineering.purdue.edu]

Technical Notes & Optimization

How to troubleshoot uneven precipitation in Magnesium aluminometasilicate synthesis.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering uneven precipitation during the synthesis of Magnesium Aluminometasilicate (MAS).

Troubleshooting Guide: Uneven Precipitation

Uneven precipitation, including the formation of agglomerates or inconsistent particles, is a common issue in the synthesis of Magnesium Aluminometasilicate. This guide offers a systematic approach to diagnose and resolve these problems.

Question: My MAS synthesis resulted in large, uneven precipitates or agglomerates. What are the likely causes and how can I fix this?

Answer: Uneven precipitation is typically caused by issues with reaction kinetics and homogeneity. The primary factors to investigate are stirring, temperature, pH, and the rate of reactant addition.

Initial Troubleshooting Steps:

• Stirring (Agitation): Inadequate agitation is a frequent cause of localized high concentrations of reactants, leading to rapid, uncontrolled precipitation.

  • Solution: Ensure your stirring speed is sufficient to create a vortex and maintain a homogenous mixture throughout the reaction. For lab-scale synthesis, a magnetic stirrer set to a high speed is often necessary. For larger batches, mechanical overhead stirrers are recommended. Consistent and vigorous stirring should be maintained during the entire addition of reactants and for a period afterward.[1]

• Temperature Control: Excessively high temperatures can accelerate reaction rates, promoting rapid precipitation and agglomeration.

  • Solution: Reduce the reaction temperature. For co-precipitation methods, maintaining a temperature between 30-65°C is often optimal.[2] If the reaction is highly exothermic, consider using an ice bath to maintain a stable temperature.

• pH Management: The pH of the reaction mixture is critical. Deviations from the optimal pH range can significantly impact the solubility of the silicate (B1173343) and aluminate species, causing them to precipitate too quickly or unevenly.

  • Solution: Strictly monitor and control the pH of the reaction. The optimal pH for MAS precipitation is generally in the alkaline range, typically between 8 and 10.5.[2][3] Use a calibrated pH meter and make slow, dropwise additions of your alkaline or acidic solutions to adjust the pH as needed.

• Rate of Reactant Addition: Adding reactants too quickly creates localized supersaturation, which leads to the formation of large, non-uniform particles.

  • Solution: Employ a slow, controlled, dropwise addition of the silicate solution to the magnesium and aluminum salt solution (or vice versa, depending on your protocol). Using a burette or a syringe pump can help maintain a consistent and slow addition rate.

The following diagram illustrates a logical workflow for troubleshooting uneven precipitation:

Caption: Troubleshooting workflow for uneven precipitation.

Frequently Asked Questions (FAQs)

Q1: What are the typical synthesis methods for Magnesium Aluminometasilicate?

A1: The most common methods are co-precipitation and hydrothermal synthesis.

• Co-precipitation: This involves mixing aqueous solutions of magnesium and aluminum salts with a silicate solution under controlled temperature and pH to precipitate the MAS.[1]

• Hydrothermal Synthesis: This method involves heating the reactant mixture in a sealed vessel (autoclave) to elevated temperatures and pressures. This can promote the formation of more crystalline and uniform particles.[3][4]

Q2: How does the order of reactant addition affect the final product?

A2: The order of addition can influence the particle formation mechanism. A common approach is to slowly add the silicate solution to the mixed magnesium and aluminum salt solution while maintaining vigorous stirring. This allows for more controlled nucleation and growth of the precipitate. A patent for a specific MAS hydrogel suggests a two-step dropwise addition: first, water glass is added to an alkaline solution, and then the magnesium/aluminum solution is added to this silicon-containing liquid.[5]

Q3: Can additives be used to improve the uniformity of the precipitate?

A3: Yes, certain additives can help control particle size and prevent agglomeration. For example, polyethylene (B3416737) glycol (PEG) and ethylene (B1197577) glycol have been used as templates or to prevent local supersaturation, leading to finer and more uniform particles.[3][5]

Q4: My precipitate looks fine, but the particle size distribution is too broad after drying and grinding. What should I do?

A4: A broad particle size distribution after processing can be due to issues in the post-synthesis steps.

• Drying: If the precipitate is dried too quickly or at too high a temperature, hard agglomerates can form that are difficult to break up. Consider gentler drying methods, such as oven drying at a lower temperature for a longer period or spray drying.

• Grinding/Milling: The grinding process itself needs to be optimized. Ensure that the milling time and intensity are appropriate for your material. Regular inspection of the grinding equipment is also important to ensure it is functioning correctly.[1]

Q5: How can I characterize the synthesized Magnesium Aluminometasilicate to confirm its properties?

A5: Several analytical techniques are used to characterize MAS:

• X-ray Diffraction (XRD): To confirm the crystalline or amorphous nature of the product.

• Scanning Electron Microscopy (SEM): To observe the morphology and particle shape.

• Particle Size Analyzer: To determine the particle size distribution.

• Specific Surface Area Measurement (e.g., BET): To evaluate the colloidal and adsorption properties.[1]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the synthesis of Magnesium Aluminometasilicate. These values can serve as a starting point for process optimization.

Parameter	Co-precipitation Method	Hydrothermal Method	Source(s)
Reaction Temperature	30 - 65°C	90 - 180°C	[2][3][5]
pH	8 - 10.5	Typically alkaline, e.g., 10.5	[2][3]
Reaction/Stirring Time	30 minutes - 1 hour (for precipitation)	8 - 24 hours	[2][3][5]
Drying Temperature	Below 100°C (e.g., 60-90°C)	60 - 90°C	[2][5]

Experimental Protocols

1. Co-precipitation Method (Based on Patent Literature)

This protocol is a generalized example based on common co-precipitation methods.

• Materials: Magnesium sulfate (B86663), Aluminum sulfate, Sodium silicate, Sodium hydroxide (B78521), Purified water.

• Procedure:

  • Prepare a solution of magnesium sulfate and aluminum sulfate in purified water.

  • In a separate vessel, prepare a solution of sodium silicate and sodium hydroxide in purified water.

  • While vigorously stirring the magnesium/aluminum sulfate solution, slowly heat it to 60-65°C.[2]

  • Slowly add the sodium silicate/sodium hydroxide solution dropwise to the heated salt solution.

  • Continuously monitor and maintain the pH of the mixture within the 8-10 range.[2]

  • After the addition is complete, continue stirring for at least 30 minutes.

  • Filter the resulting precipitate.

  • Wash the precipitate with purified water to remove soluble salts.

  • Dry the precipitate in an oven at a temperature below 100°C until a constant weight is achieved.[2]

  • If necessary, grind the dried product to achieve the desired particle size.

The following diagram illustrates the experimental workflow for the co-precipitation method:

Caption: Workflow for co-precipitation synthesis.

2. Hydrothermal Synthesis Method

This protocol is adapted from a study on the synthesis of a sodium magnesium aluminum silicon silicate nanocomposite.[3]

• Materials: Sodium silicate pentahydrate (Na₂SiO₃·5H₂O), Aluminum nitrate (B79036) nonahydrate (Al(NO₃)₃·9H₂O), Magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O), Polyethylene glycol 400 (optional), Distilled water.

• Procedure:

  • Prepare a silicate solution by dissolving 20 g of Na₂SiO₃·5H₂O in 50 mL of distilled water.

  • In a separate beaker, prepare a salt solution by dissolving 6 g of Al(NO₃)₃·9H₂O and 6 g of Mg(NO₃)₂·6H₂O in 50 mL of distilled water.

  • Combine the two solutions under continuous stirring and stir for 30 minutes.

  • (Optional) Add 10 mL of polyethylene glycol 400 to the mixture and continue stirring for an additional 30 minutes.

  • Transfer the mixture to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to 180°C for 12 hours.[3]

  • After the reaction, allow the autoclave to cool to room temperature.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the product with distilled water.

  • Dry the final product in an oven (e.g., at 60-90°C).[5]

References

• 1. Manufacturing method and process of magnesium aluminum silicate-Chemwin [en.888chem.com]
• 2. US4339421A - Synthetic magnesium aluminosilicate, process for the manufacture thereof, and pharmaceutical compositions containing same - Google Patents [patents.google.com]
• 3. Facile Synthesis and Characterization of Novel Analcime/Sodium Magnesium Aluminum Silicon Silicate Nanocomposite for Efficient Removal of Methylene Blue Dye from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Synthesis of Nano Mg(OH)2 by Means of Hydrothermal Method with Different Surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN110092385B - A kind of preparation method of magnesium aluminum silicate hydrogel - Google Patents [patents.google.com]

Technical Support Center: Optimizing Drug Loading Capacity of Magnesium Aluminometasilicate

Welcome to the technical support center for optimizing the drug loading capacity of Magnesium Aluminometasilicate (MAS). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Magnesium Aluminometasilicate and why is it used for drug loading?

Magnesium Aluminometasilicate, commercially known as Neusilin®, is a synthetic, amorphous form of magnesium aluminometasilicate. It is a multifunctional excipient widely used in the pharmaceutical industry due to its high porosity, large specific surface area, and excellent oil and water adsorption capacity.[1][2][3] These properties make it an ideal carrier for liquid and poorly soluble active pharmaceutical ingredients (APIs), enabling the conversion of oils and liquid formulations into free-flowing powders.[1][4][5] Its ability to adsorb drugs at a molecular level can lead to the formation of stable amorphous solid dispersions, which can significantly enhance the dissolution and bioavailability of poorly water-soluble drugs.[1][6]

Q2: What are the different grades of Magnesium Aluminometasilicate and how do they differ?

Magnesium Aluminometasilicate is available in various grades, such as Neusilin® US2, UFL2, S1, and S2. These grades differ in their bulk density, particle size, water content, and pH.[6] For instance, Neusilin® US2 is a granular material with a neutral pH, suitable for both direct compression and wet granulation, and is often highlighted for its high oil adsorption capacity.[4][5] The choice of grade depends on the specific application, the properties of the API, and the desired final dosage form characteristics.

Q3: What is the primary mechanism of drug adsorption onto Magnesium Aluminometasilicate?

The primary mechanism of drug adsorption onto MAS involves a combination of physical adsorption and chemical interactions. The high surface area and porous structure allow for the physical entrapment of drug molecules within the silicate (B1173343) matrix.[1][2] Additionally, the presence of silanol (B1196071) groups (Si-OH) on the surface of MAS can form hydrogen bonds with drug molecules.[1][7] In some cases, drug intercalation between the silicate layers can also occur, leading to a change in the basal spacing of the material.[1]

Q4: How does Magnesium Aluminometasilicate help in preventing drug recrystallization?

Magnesium Aluminometasilicate helps prevent the recrystallization of amorphous drugs through geometric confinement.[1] By adsorbing the drug within its narrow mesoporous structure, it physically hinders the molecular mobility required for crystal lattice formation.[1][8] This stabilization of the amorphous form is crucial for maintaining the enhanced solubility and bioavailability of the drug over time.[6][9]

Troubleshooting Guide

Issue 1: Low Drug Loading Capacity

• Question: I am experiencing lower than expected drug loading onto the Magnesium Aluminometasilicate. What are the possible causes and how can I improve it?

• Answer:

  • Probable Causes:

    • Incompatible Solvent: The solvent used to dissolve the drug may have a strong affinity for the MAS surface, competing with the drug for adsorption sites.

    • Poor Drug Solubility in the Loading Solvent: Insufficient drug concentration in the solvent will naturally lead to lower loading.

    • Suboptimal Drug-to-Carrier Ratio: An excess of MAS relative to the drug concentration can result in unoccupied adsorption sites. Conversely, exceeding the saturation capacity of the MAS will leave unadsorbed drug.

    • Incorrect MAS Grade: The selected grade of MAS may not have the optimal pore size or surface chemistry for your specific API.

  • Solutions:

    • Solvent Selection: Choose a solvent that readily dissolves the drug but has a lower affinity for the MAS. Volatile solvents are often preferred for easy removal.

    • Increase Drug Concentration: Prepare a more concentrated drug solution to increase the driving force for adsorption.

    • Optimize Drug-to-Carrier Ratio: Experiment with different ratios of drug to MAS to find the optimal loading efficiency. Start with ratios described in the literature for similar drugs and then narrow down the range.

    • Screen Different MAS Grades: Test various grades of MAS (e.g., Neusilin® US2, UFL2) to identify the one with the best performance for your API.

Issue 2: Poor Powder Flowability of the Drug-Loaded Product

• Question: After loading my drug, the resulting powder has poor flow properties, which is problematic for tableting. What can I do?

• Answer:

  • Probable Causes:

    • High Liquid/Oil Load: Exceeding the oil or liquid adsorption capacity of the MAS can lead to a sticky, clumpy powder.

    • Electrostatic Charges: Fine particles can develop electrostatic charges during processing, leading to agglomeration and poor flow.[5]

    • Inadequate Drying: Residual solvent can cause particles to adhere to each other.

  • Solutions:

    • Optimize Liquid Load: Determine the maximum oil/liquid adsorption capacity of your chosen MAS grade and ensure your formulation does not exceed it. For Neusilin® US2, the oil adsorption capacity is high, but it is still finite.[4][8]

    • Incorporate a Glidant: While MAS itself can act as a glidant at low concentrations,[2][10] adding a small amount of another glidant like colloidal silicon dioxide may improve flow. However, be aware that MAS often shows superior performance in handling oily substances compared to colloidal silica.[4][5]

    • Ensure Complete Drying: Use an appropriate drying method (e.g., oven drying, vacuum drying) and ensure all solvent is removed. Check for residual solvent using techniques like thermogravimetric analysis (TGA).

    • Milling and Sieving: Gently mill the dried product to break up agglomerates and pass it through a sieve to obtain a uniform particle size distribution.

Issue 3: Drug Recrystallization During Storage

• Question: I have successfully loaded my drug in an amorphous state, but it is recrystallizing over time. How can I improve the stability?

• Answer:

  • Probable Causes:

    • High Drug Loading: Loading the drug beyond the monolayer coverage of the MAS surface can lead to excess drug that is not effectively stabilized within the pores.

    • Moisture Absorption: Water can act as a plasticizer, increasing molecular mobility and promoting recrystallization.

    • Incompatible Excipients: Other excipients in the formulation may interact with the drug or MAS in a way that destabilizes the amorphous form.

  • Solutions:

    • Optimize Drug Loading: Reduce the drug loading to a level where it can be effectively stabilized by the MAS. A drug-to-carrier ratio that ensures monolayer or sub-monolayer coverage is often ideal.

    • Incorporate a Polymer: The addition of a hydrophilic polymer, such as copovidone (Kollidon® VA 64) or polyvinyl alcohol, can help to further inhibit recrystallization by creating a ternary amorphous solid dispersion.[1][8]

    • Control Storage Conditions: Store the drug-loaded product in a low-humidity environment and in well-sealed containers.

    • Co-grinding: Co-grinding the drug with MAS can enhance physical stability by promoting amorphization and intimate mixing.[1][9]

Data Presentation

Table 1: Drug Loading Capacities of Magnesium Aluminometasilicate (Neusilin®) for Various APIs

Active Pharmaceutical Ingredient (API)	Grade of MAS	Loading Method	Maximum Drug Loading Achieved (% w/w)	Co-excipients	Reference
Ezetimibe	Neusilin® US2	Hot-Melt Extrusion	40%	Copovidone (Kollidon® VA 64)	[8]
Vitamin E (Tocopherol Acetate)	Neusilin® US2	Solvent Evaporation	Up to 30%	Croscarmellose sodium, Magnesium stearate	[3][6][11]
Sulindac	Neusilin®	Hot-Melt Extrusion	50% (1:1 drug-to-carrier ratio)	None	[11][12]
Linseed Oil	Neusilin® US2	Adsorption	40%	None	[4][5]
Sorafenib (B1663141) Tosylate	Neusilin® US2	Solvent Evaporation	Not specified, but significant solubility enhancement	Sodium Dodecyl Sulphate (SDS)	[7][13]
Indomethacin	Neusilin®	Hot-Melt Extrusion	40%	None	[14]

Experimental Protocols

Protocol 1: Drug Loading via Solvent Evaporation Method

• Drug Solution Preparation: Dissolve the desired amount of the API in a suitable volatile solvent (e.g., ethanol, acetone, dichloromethane).[5][7] The concentration should be as high as possible to facilitate efficient loading.

• Adsorption: Place a pre-weighed amount of Magnesium Aluminometasilicate (e.g., Neusilin® US2) in a mortar or a suitable mixing vessel. Slowly add the drug solution dropwise to the MAS while continuously mixing or triturating.[7]

• Mixing: Continue mixing until the drug solution is uniformly distributed throughout the MAS powder.

• Drying: Dry the wet mass in an oven at a temperature appropriate for the stability of the API and the boiling point of the solvent (e.g., 50°C) until all the solvent has evaporated.[4][5] Vacuum drying can be used to facilitate solvent removal at lower temperatures.

• Sieving: Pass the dried, drug-loaded powder through a sieve of appropriate mesh size to obtain a free-flowing powder with a uniform particle size.

• Characterization: Characterize the drug-loaded MAS for drug content, loading efficiency, physical state of the drug (using DSC and PXRD), and powder properties (e.g., flowability, bulk density).[9]

Protocol 2: Drug Loading via Hot-Melt Extrusion (HME)

• Pre-blending: Physically blend the API, Magnesium Aluminometasilicate (e.g., Neusilin® US2), and any other excipients (e.g., a polymer like copovidone) in the desired ratio.

• Extruder Setup: Set up a twin-screw extruder with a suitable screw configuration. Set the temperature profile for the different zones of the extruder barrel. The temperature should be above the melting point of the API and the glass transition temperature of the polymer, but not so high as to cause degradation.[8][15] For example, for an Ezetimibe formulation, barrel temperatures of 170-180°C were used.[8]

• Extrusion: Feed the pre-blended powder into the extruder at a constant feed rate. The screw speed should be optimized to ensure proper mixing and melting. For the Ezetimibe formulation, a screw speed of 50 rpm was used.[8]

• Cooling and Collection: The molten extrudate exits through a die and is then cooled, typically on a conveyor belt.

• Milling: Mill the cooled extrudate to obtain a powder of the desired particle size.

• Characterization: Analyze the milled extrudate for drug content, amorphicity (using DSC and PXRD), and in vitro dissolution performance.[7][8]

Visualizations

Caption: Experimental workflows for drug loading onto Magnesium Aluminometasilicate.

Caption: Troubleshooting logic for common issues in drug loading.

References

• 1. pharmafocusasia.com [pharmafocusasia.com]
• 2. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neusilin [neusilin.com]
• 4. fujichemical.co.jp [fujichemical.co.jp]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. dva.com [dva.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. High Drug Loading of Amorphous Solid Dispersion by Hot Melt Extrusion: The Role of Magnesium Aluminometasilicate (Neusilin® US2) [mdpi.com]
• 9. Preparation and Characterization of Co-Grinded Mixtures of Aceclofenac and Neusilin US2 for Dissolution Enhancement of Aceclofenac - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. neusilin.jp [neusilin.jp]
• 12. neusilin.jp [neusilin.jp]
• 13. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmaexcipients.com [pharmaexcipients.com]
• 15. csfarmacie.cz [csfarmacie.cz]

Common challenges in formulating tablets with a high percentage of Magnesium aluminometasilicate.

Technical Support Center: Formulating with Magnesium Aluminometasilicate (MAS)

Welcome to the technical support center for formulating tablets with a high percentage of Magnesium Aluminometasilicate (MAS). This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges during formulation and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Magnesium Aluminometasilicate (MAS) and what are its primary functions in tablet formulation?

Magnesium Aluminometasilicate (MAS), such as the Neusilin® grades, is a synthetic, amorphous, and highly porous excipient.[1][2] Its multifunctional nature allows it to be used as a binder, disintegrant, glidant, and an adsorbent for liquid or poorly soluble active pharmaceutical ingredients (APIs).[3][4][5] Due to its extremely large specific surface area and high porosity, it is particularly effective in improving the quality of tablets, powders, and granules.[6][7] It can be used in both direct compression and wet granulation processes.[1][8]

Q2: How does MAS improve the flowability of a powder blend?

At low concentrations, MAS acts as a glidant, reducing inter-particle friction and improving powder flow.[6][9] Some grades, like Neusilin® UFL2, can stick to the surface of other particles, facilitating flow in a 'roller blade' model.[1] However, its effect on flow is complex and depends on the concentration and the applied pressure.[2][6] While it improves the flow of many cohesive powders, formulations with a very high percentage of MAS may still require optimization to achieve desired flow characteristics.

Q3: Can MAS be used to formulate tablets with oily or liquid APIs?

Yes, this is one of its primary applications. MAS has a high oil and water adsorption capacity due to its high porosity and large surface area.[1] It can convert oily or liquid APIs, including self-emulsifying drug delivery systems (SEDDS), into free-flowing powders suitable for direct compression.[10] This allows for the creation of solid dosage forms from liquid ingredients, which can improve stability and processability.[3][11]

Q4: What is the "function switching" characteristic of MAS?

MAS exhibits a unique pressure-dependent behavior.[6][9] Under low-stress conditions (like in a free-flowing powder), its particles maintain a repulsive character, allowing it to act as a glidant.[6][12] When a threshold compression force is applied during tableting, the MAS particles can be destroyed, forming new surfaces that lead to strong inter-particle interactions.[2][6][9] This allows it to switch functions and act as an effective binder, creating hard tablets even at low compression forces.[6][8][9]

Q5: Is MAS compatible with all types of disintegrants?

Formulation studies suggest that the choice of disintegrant is important when using high concentrations of MAS. While MAS itself has disintegrant properties, its performance can be affected by other excipients.[4][5][13] For some MAS grades like Neusilin® US2, croscarmellose sodium is recommended as a highly compatible superdisintegrant.[8] In contrast, some starch-based disintegrants may not perform as effectively in combination with Neusilin® US2.[8]

Troubleshooting Guide

Issue 1: Poor Powder Flowability

Q: My powder blend containing a high percentage of MAS has poor flow. How can I improve it?

A: While MAS can improve flow, high concentrations can sometimes lead to challenges.

• Initial Assessment: First, characterize the flow of your blend using standard methods like Angle of Repose or Carr's Index to quantify the problem.

• Glidant Optimization: Although MAS has glidant properties, at high percentages, the blend may benefit from the addition of a traditional glidant like colloidal silicon dioxide (0.25-1.0%).[14]

• Particle Size & Morphology: Ensure the MAS grade you are using is suitable for direct compression. Spherically shaped, spray-dried grades (e.g., Neusilin® US2) generally offer better flowability than fine powder grades.[11]

• Granulation: If the API load is high and the blend remains cohesive, consider a granulation step (wet or dry) to increase particle size and improve uniformity, which significantly enhances flow.[14][15]

Issue 2: Low Tablet Hardness or High Friability

Q: My tablets are too soft or fail friability testing, despite using a high percentage of MAS.

A: This can be caused by insufficient compression force, improper lubrication, or formulation interactions.

• Increase Compression Force: MAS requires a certain threshold pressure to activate its binding properties.[6][9] Gradually increase the compression force and monitor tablet hardness. MAS formulations can often produce very hard tablets at relatively low compression forces.[1][8][16]

• Optimize Lubricant: Over-lubrication with magnesium stearate (B1226849) can significantly reduce tablet hardness by coating the particles and preventing strong bonds from forming.[17][18] Try reducing the lubricant concentration (e.g., to 0.25-0.5%) or the blending time.[17]

• Binder Selection: While MAS is a good binder, high-dose formulations may require an additional binder to enhance compressibility.[14]

• Check for High Liquid Load: If you have adsorbed a high percentage of oil or liquid onto the MAS, it can lead to softer tablets.[19] You may need to increase the ratio of MAS to liquid or add other excipients to improve compaction.

Issue 3: Long Disintegration Time or Slow Dissolution

Q: My MAS-based tablets have very long disintegration times, leading to poor dissolution.

A: High tablet hardness and the hydrophobic nature of adsorbed liquids can delay disintegration.

• Incorporate a Superdisintegrant: This is the most critical step. Adding a superdisintegrant like crospovidone or croscarmellose sodium (e.g., 3-5%) can significantly improve disintegration, even for highly loaded and very hard tablets.[11][19] The addition of a superdisintegrant was shown to markedly improve drug absorption from loaded MAS tablets in vivo.[11]

• Balance Hardness: While high hardness is good for handling, excessively hard tablets may have low porosity, hindering water penetration.[14] Try to find a balance between acceptable hardness and rapid disintegration by adjusting the compression force.

• Drug Desorption: In some cases, the drug may be strongly adsorbed onto the MAS, slowing its release even after the tablet disintegrates.[3] This can sometimes be mitigated by including hydrophilic polymers or surfactants in the formulation to facilitate hydration and drug desorption.[3]

• Hydrophobicity: When MAS is used as a carrier for lipids or oils (S-SEDDS), the formulation can become hydrophobic, delaying water ingress.[19] The inclusion of a superdisintegrant is essential to overcome this.[11][19]

Data and Experimental Protocols

Data Summary Tables

Table 1: Typical Concentration of MAS in Oral Formulations

Application	Concentration (%)	Reference(s)
Binder	2 - 10%	[13]
Disintegrant	2 - 10%	[13]
Adsorbent / Carrier	10 - 50%	[13]

| Glidant | Up to 1% |[2] |

Table 2: Influence of MAS on Tablet Quality Parameters (Comparative Data)

Formulation Base	Added Excipient (10%)	Tablet Hardness (N)	Disintegration Time	Key Observation	Reference(s)
Corn Starch / Lactose	Colloidal Silica	Lower	-	Standard glidant effect.	[8],[16]
Corn Starch / Lactose	Neusilin® US2	Higher	Affected by other excipients	MAS significantly increases tablet hardness compared to traditional glidants.	[8],[16]
MAS (Neusilin® US2)	None (for liquid load)	Satisfactory	> 6 hours (for loaded tablet)	Without a disintegrant, drug release is very slow.	[11]

| MAS (Neusilin® US2) | 10% Crospovidone | Satisfactory | < 3 minutes (for loaded tablet) | Superdisintegrant is crucial for rapid disintegration and drug release from loaded tablets. |[11] |

Experimental Protocols

1. Protocol: Powder Flow Characterization

• Objective: To determine the flow properties of the MAS blend.

• Methods:

  • Angle of Repose: Allow the powder to flow through a funnel onto a flat surface. Measure the angle between the surface and the slope of the powder cone. An angle < 30° indicates good flow, while > 40° suggests poor flow.

  • Bulk and Tapped Density: Pour a known mass of powder into a graduated cylinder and record the volume (Bulk Density). Tap the cylinder mechanically for a set number of taps (B36270) (e.g., 100, 500, 1250) until the volume is constant and record the new volume (Tapped Density).

  • Calculations:

    • Carr's Index (%) = [(Tapped Density - Bulk Density) / Tapped Density] x 100. A value < 15% indicates good flowability.

    • Hausner Ratio = Tapped Density / Bulk Density. A value < 1.25 indicates good flowability.

2. Protocol: Tablet Quality Testing

• Objective: To evaluate the physical properties of the compressed tablets.

• Methods:

  • Hardness (Breaking Force): Place a tablet in a tablet hardness tester and measure the force (in Newtons or kiloponds) required to fracture it diametrically. Test at least 10 tablets and calculate the average.

  • Friability: Weigh a sample of tablets (typically around 6.5 g) and place them in a friabilator. Rotate the drum for 100 revolutions. Remove the tablets, de-dust them, and re-weigh. Calculate the percentage of weight loss. A value of < 1% is generally acceptable.

  • Disintegration: Place one tablet in each of the six tubes of the disintegration apparatus basket. Operate the apparatus in a specified medium (e.g., water or 0.1 N HCl) at 37°C. Record the time required for all tablets to completely disintegrate.

  • Dissolution: Place a tablet in a vessel of a dissolution apparatus (e.g., USP Apparatus 2, paddle) containing a specified dissolution medium at 37°C. Withdraw samples at predetermined time intervals and analyze the amount of dissolved API using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

Logical Relationships Diagram

References

• 1. fujichemical.co.jp [fujichemical.co.jp]
• 2. mdpi.com [mdpi.com]
• 3. pharmafocusasia.com [pharmafocusasia.com]
• 4. nbinno.com [nbinno.com]
• 5. Magnesium aluminum silicate - CD Formulation [formulationbio.com]
• 6. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. dva.com [dva.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. Magnesium Aluminometasilicate [benchchem.com]
• 11. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications | Semantic Scholar [semanticscholar.org]
• 13. phexcom.com [phexcom.com]
• 14. Troubleshooting Formulation Issues in High-Dose Tablets – Pharma.Tips [pharma.tips]
• 15. experts.umn.edu [experts.umn.edu]
• 16. biozoomer.com [biozoomer.com]
• 17. An experimental investigation of the effect of the amount of lubricant on tablet properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Drug Dissolution from Magnesium Aluminometasilicate Tablets

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the dissolution rate of drugs from Magnesium Aluminometasilicate (MAS) tablets.

Troubleshooting Guides

This section addresses specific issues that may arise during experimental work, offering potential causes and solutions in a question-and-answer format.

Q1: My drug exhibits poor dissolution from MAS tablets, even with the inclusion of a superdisintegrant. What are the potential causes and how can I resolve this?

Possible Causes:

• Strong Drug-MAS Binding: The drug may be strongly adsorbed onto the surface of the MAS, hindering its release into the dissolution medium. The silanol (B1196071) groups on the surface of MAS can form hydrogen bonds with drug molecules, leading to strong interactions.[1][2][3]

• Inadequate Disintegrant Concentration or Type: The concentration of the superdisintegrant may be insufficient to overcome the cohesive forces of the tablet matrix, or the chosen disintegrant may not be the most effective for the formulation.

• High Compression Force: Excessive compression force during tableting can lead to very hard tablets with low porosity, which prevents the dissolution medium from penetrating the tablet and facilitating disintegration and drug release.[4][5]

• Hydrophobic Drug Properties: The inherent hydrophobicity of the drug can lead to poor wetting, even if the tablet disintegrates.

Solutions:

• Optimize Superdisintegrant: Increase the concentration of the superdisintegrant (typically 2-5% for conventional tablets, but can be higher for orally disintegrating tablets) or evaluate different types of superdisintegrants such as crospovidone, croscarmellose sodium, or sodium starch glycolate (B3277807).[6][7] The addition of a superdisintegrant has been shown to markedly improve drug absorption from MAS-based formulations.[8][9]

• Incorporate a Surfactant: Adding a surfactant, like sodium lauryl sulfate (B86663) (SLS), to the formulation can improve the wettability of a hydrophobic drug and enhance its dissolution.[6]

• Reduce Compression Force: Lower the compression force to produce tablets with optimal hardness and porosity that allow for rapid ingress of the dissolution medium.[4]

• Employ Solid Dispersion Techniques: Consider preparing a solid dispersion of the drug with MAS. This can enhance dissolution by presenting the drug in an amorphous, high-energy state.[1][10][11]

Q2: I'm observing a slow and incomplete release of my lipophilic drug from a self-nanoemulsifying drug delivery system (SNEDDS) solidified with MAS. What could be the issue and what is the remedy?

Possible Cause:

• Slow Desorption from MAS: Over time, lipophilic drugs can exhibit slowed desorption from the MAS carrier, especially during stability studies.[1]

Solution:

• Incorporate a Hydration and Emulsification Enhancer: The addition of a substance like polyvinyl alcohol (PVA) to the formulation can help. PVA can block the mesoporous areas of the silicate (B1173343), which ensures better hydration and emulsification of the adsorbed oily phase, leading to improved drug release even after long-term storage.[1]

Q3: My tablet formulation with MAS shows good disintegration, but the dissolution rate is still suboptimal. What formulation components should I investigate?

Possible Causes:

• Binder and Lubricant Effects: The type and concentration of binders and lubricants can significantly impact dissolution. Excessive binder can slow disintegration, while hydrophobic lubricants like magnesium stearate (B1226849) can form a film around the drug particles, hindering their wetting and dissolution.[6][12]

• Filler Properties: The choice of filler can also play a role. Water-soluble fillers generally promote faster dissolution compared to insoluble ones.[6]

Solutions:

• Optimize Binder-to-Disintegrant Ratio: Ensure a balanced ratio to achieve rapid disintegration.[6]

• Adjust Lubricant Levels: Limit the concentration of magnesium stearate to 0.5-1% and consider using a more hydrophilic lubricant.[6]

• Select Appropriate Fillers: Utilize water-soluble fillers like lactose (B1674315) or mannitol (B672) to facilitate faster dissolution.[6]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the use of MAS in pharmaceutical formulations to enhance drug dissolution.

Q1: What is the primary mechanism by which Magnesium Aluminometasilicate (MAS) can improve the dissolution rate of poorly soluble drugs?

Magnesium aluminometasilicate primarily enhances the dissolution of poorly water-soluble drugs through the formation of amorphous solid dispersions.[1][10] By dispersing the drug onto the high-surface-area, porous structure of MAS, the drug's crystalline structure is disrupted, converting it into a higher-energy amorphous state.[1][13] This amorphous form has a higher apparent solubility and dissolves more rapidly than the crystalline form. The large surface area of MAS also allows for a greater area of contact between the drug and the dissolution medium.[1]

Q2: What are the different strategies to enhance drug dissolution from MAS tablets?

Several strategies can be employed:

• Use of Superdisintegrants: Incorporating superdisintegrants like crospovidone, croscarmellose sodium, and sodium starch glycolate promotes rapid tablet breakup, increasing the surface area available for dissolution.[6][8][9]

• Solid Dispersion Techniques: This is a key strategy where the drug is dispersed in an inert carrier like MAS.[11][14] Methods to prepare solid dispersions include:

  • Solvent Evaporation: The drug and a carrier are dissolved in a common solvent, which is then evaporated.[14][15]

  • Melting (Fusion) Method: The drug is dissolved in the molten carrier.[11]

  • Hot-Melt Extrusion: A mixture of the drug and carrier is processed at an elevated temperature through an extruder.[11]

• Liquisolid Compacts & Solidified SNEDDS: Liquid formulations of the drug, such as solutions in non-volatile solvents or self-nanoemulsifying drug delivery systems (SNEDDS), can be adsorbed onto MAS to create a dry, free-flowing powder that can be compressed into tablets.[1][8][10] This approach is particularly useful for oily drugs or drugs with very poor aqueous solubility.

• Particle Size Reduction: Reducing the particle size of the drug through techniques like micronization or nanonization increases the surface area, which can lead to a higher dissolution rate.[16][17] Co-grinding the drug with MAS can also lead to amorphization and improved physical stability.[1]

Q3: Are there different grades of Magnesium Aluminometasilicate, and does the grade affect drug dissolution?

Yes, there are different grades of MAS, often known by trade names like Neusilin®. These grades can vary in their physical properties such as particle size, specific surface area, and oil and water adsorption capacity.[10][18] These differences can influence the drug loading capacity, flowability of the powder mixture, and ultimately, the drug release profile from the final tablet. For example, a grade with a higher specific surface area may be more effective at creating an amorphous solid dispersion.[10]

Q4: Can the manufacturing process itself influence the dissolution rate from MAS tablets?

Absolutely. The manufacturing process plays a critical role:

• Granulation Method: Wet granulation can be used, but the choice of binder and drying conditions are important. Hot-melt granulation is also a viable technique for preparing solid dispersions with MAS.[10]

• Compression Force: As mentioned in the troubleshooting section, high compression forces can decrease tablet porosity and hinder dissolution.[4][5]

• Lubrication Time: Over-lubrication with hydrophobic lubricants like magnesium stearate can negatively impact wetting and dissolution.[12]

Data Presentation

Table 1: Comparison of Dissolution Enhancement Strategies for MAS Tablets

Strategy	Mechanism of Action	Advantages	Disadvantages
Superdisintegrants	Promotes rapid tablet disintegration, increasing surface area.	Simple to incorporate, effective for many formulations.	May not be sufficient for very poorly soluble or strongly adsorbed drugs.
Solid Dispersion	Converts the drug to a high-energy amorphous state, increasing apparent solubility.[1][11]	Significant enhancement in dissolution rate and bioavailability.[1][10]	Potential for physical instability (recrystallization) of the amorphous drug.
Liquisolid Compacts	The drug is in a solubilized state within a liquid vehicle, which is then adsorbed onto a carrier.	Can be used for oily drugs and can enhance the dissolution of poorly soluble drugs.	Higher amounts of excipients may be needed, potentially leading to larger tablets.
Particle Size Reduction	Increases the surface area of the drug particles, leading to a faster dissolution rate according to the Noyes-Whitney equation.[14][16]	A well-established technique.	May lead to particle aggregation; may not be sufficient for drugs with very low intrinsic solubility.

Experimental Protocols

1. Preparation of a Solid Dispersion by the Solvent Evaporation Method

• Dissolution: Accurately weigh the drug and a hydrophilic polymer (e.g., Poloxamer 188 or Soluplus®) and dissolve them in a suitable organic solvent (e.g., ethanol, methanol).[14][15]

• Adsorption: To this solution, add a pre-weighed amount of Magnesium Aluminometasilicate (e.g., Neusilin® US2) and mix thoroughly to ensure uniform adsorption of the drug-polymer solution onto the carrier.

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator at a controlled temperature (e.g., 40-50°C) until a dry powder is obtained.[14]

• Drying and Sieving: Further dry the powder in a vacuum oven to remove any residual solvent. The resulting solid dispersion can then be passed through a sieve to obtain a uniform particle size.

• Characterization: The prepared solid dispersion should be characterized for drug content, dissolution rate, and physical form (e.g., using DSC and XRD to confirm the amorphous state).[15]

2. In Vitro Dissolution Testing of MAS Tablets

• Apparatus: Use a USP Dissolution Apparatus, typically Apparatus 2 (Paddle Method).[19][20][21]

• Dissolution Medium: Select an appropriate dissolution medium. This could be purified water, 0.1 N HCl (to simulate gastric fluid), or phosphate (B84403) buffer of a specific pH (e.g., pH 6.8 to simulate intestinal fluid). The volume is typically 500 mL or 900 mL.[19][22]

• Test Conditions: Maintain the temperature of the dissolution medium at 37 ± 0.5°C. Set the paddle rotation speed, commonly at 50 or 75 RPM.[19][23]

• Procedure: Place one tablet in each dissolution vessel. Start the apparatus.

• Sampling: Withdraw samples (e.g., 5 mL) from each vessel at predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes). Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

• Analysis: Filter the samples and analyze the drug concentration using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.[24]

• Data Calculation: Calculate the cumulative percentage of drug dissolved at each time point.

Visualizations

Caption: Troubleshooting workflow for poor drug dissolution from MAS tablets.

Caption: Mechanism of dissolution enhancement via solid dispersion with MAS.

References

• 1. pharmafocusasia.com [pharmafocusasia.com]
• 2. researchgate.net [researchgate.net]
• 3. A molecular understanding of magnesium aluminium silicate - drug, drug - polymer, magnesium aluminium silicate - polymer nanocomposite complex interactions in modulating drug release: Towards zero order release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pharmalesson.com [pharmalesson.com]
• 6. Troubleshooting Dissolution Failures in Formulated Tablets – Pharma.Tips [pharma.tips]
• 7. pharmtech.com [pharmtech.com]
• 8. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Porous magnesium aluminometasilicate tablets as carrier of a cyclosporine self-emulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ijisrt.com [ijisrt.com]
• 12. pharmacyfreak.com [pharmacyfreak.com]
• 13. researchgate.net [researchgate.net]
• 14. Pharmaceutical Dispersion Techniques for Dissolution and Bioavailability Enhancement of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 16. Pharmaceutical particle size reduction techniques [wisdomlib.org]
• 17. Mechanical Particle-Size Reduction Techniques | Semantic Scholar [semanticscholar.org]
• 18. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. fda.gov [fda.gov]
• 20. Dissolution Testing For Tablets | Teledyne LABS [teledynelabs.com]
• 21. contractlaboratory.com [contractlaboratory.com]
• 22. ijpsonline.com [ijpsonline.com]
• 23. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 24. Dissolution testing - Wikipedia [en.wikipedia.org]

Addressing stability issues in aqueous suspensions of Magnesium aluminometasilicate.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues in aqueous suspensions of Magnesium Aluminometasilicate (MAS).

Troubleshooting Guides

This section offers a systematic approach to diagnosing and resolving common stability problems encountered during the formulation and storage of aqueous MAS suspensions.

Issue 1: Poor Suspension Stability / Rapid Sedimentation

Symptoms:

• Visible separation of solid particles and liquid phase shortly after preparation.

• Formation of a loose, easily disturbed sediment.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor suspension stability.

Issue 2: Caking (Formation of a Hard, Non-redispersible Sediment)

Symptoms:

• A dense, compact sediment forms at the bottom of the container.

• Sediment is difficult or impossible to resuspend by shaking.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for caking in suspensions.

Issue 3: Inconsistent or Undesirable Viscosity

Symptoms:

• The suspension is too thick to pour or too thin to maintain suspension.

• Viscosity changes significantly over time.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for viscosity issues.

Frequently Asked Questions (FAQs)

1. What is the optimal concentration of Magnesium Aluminometasilicate for a stable aqueous suspension?

Aqueous dispersions of MAS at 1-2% w/v are typically thin colloidal suspensions.[1] To achieve a more viscous, gel-like structure that effectively suspends particles, concentrations of 3% w/v and above are recommended.[1] At concentrations of 4-5% w/v, thick, white colloidal sols are formed, and at 10% w/v, firm gels are produced.[1]

2. How does pH affect the stability of MAS suspensions?

Magnesium aluminometasilicate is stable over a wide pH range.[1] Specifically, aluminum magnesium hydroxide (B78521) positive sol, a related compound, is stable in the pH range of 5 to 10.[2] Below pH 5, acidic dissolution of the sol can occur, and above pH 10.5, the surface hydroxyls of the sol particles can lose hydrions, leading to instability.[2]

3. Can I use other polymers with Magnesium Aluminometasilicate to improve stability?

Yes, synergistic effects on viscosity are observed when MAS is combined with other suspending agents like xanthan gum or sodium carboxymethylcellulose (SCMC).[1][3][4] These combinations can significantly increase the viscosity and stability of the suspension.[1][5] For instance, incorporating MAS into sodium alginate gels can change the rheological behavior from Newtonian to pseudoplastic with thixotropic properties.[3]

4. My suspension is forming a hard cake that is difficult to redisperse. What can I do?

The formation of a hard cake is often due to the particles settling in a deflocculated state. To prevent this, you can induce controlled flocculation. This can be achieved by adding electrolytes or adjusting the pH. The use of polymer-MAS composite dispersions has been shown to provide a higher degree of flocculation and a lower redispersibility value, leading to a low tendency for caking.[3] Specifically, SCMC-MAS dispersions have demonstrated high efficiency in this regard.[3]

5. How do electrolytes influence the viscosity of MAS suspensions?

The viscosity of MAS suspensions generally increases with the addition of electrolytes.[1] The effect of electrolytes depends on the cation valence and size, as well as its concentration.[5] Cations with a greater positive charge and/or a smaller hydrated radius are more strongly attracted to the clay surface, leading to a more significant impact on the colloidal structure.[5]

6. I am observing drug adsorption to the MAS, which might affect bioavailability. How can this be addressed?

Magnesium aluminometasilicate has a high surface area and can adsorb drug substances, which in some cases can slow down desorption and affect bioavailability.[6] One approach to minimize this is to co-formulate with polyvinyl alcohol, which can block the mesoporous area of the silicate (B1173343) and ensure better drug release, even after long-term storage.[6]

Data Presentation

Table 1: Effect of MAS Concentration on Viscosity of Aqueous Dispersions

MAS Concentration (% w/v)	Description of Dispersion[1]
1-2	Thin colloidal suspensions
3	Opaque, thixotropic dispersions
4-5	Thick, white colloidal sols
10	Firm gels

Table 2: Influence of Polymer-MAS Composites on Acetaminophen (ACT) Suspension Stability (at 14 days)

Flocculating/Suspending Agent	Sedimentation Volume[3]	Degree of Flocculation[3]
Control (Water)	~0.1	1.0
0.5% SCMC	~0.2	~2.0
0.5% SCMC + 0.1% MAS	~0.25	~2.5
0.5% SCMC + 0.5% MAS	~0.3	~3.0
0.5% SCMC + 1.0% MAS	~0.4	~4.0
1.0% SA	~0.15	~1.5
1.0% SA + 0.1% MAS	~0.2	~2.0
1.0% SA + 0.5% MAS	~0.25	~2.5
1.0% SA + 1.0% MAS	~0.3	~3.0

Experimental Protocols

Protocol 1: Preparation of a Basic Aqueous MAS Suspension

• Hydration of MAS:

  • Weigh the desired amount of Magnesium Aluminometasilicate powder.

  • Heat a portion of the purified water to 70-80°C (if compatible with other formulation components).

  • Slowly add the MAS powder to the hot water while stirring with a high-shear mixer (e.g., homogenizer) until a smooth, uniform dispersion is formed. Pre-hydration in hot water can improve the efficiency of the process.[3]

  • Continue mixing for a specified period (e.g., 15-30 minutes) to ensure complete hydration.[3]

• Incorporation of Other Ingredients:

  • Dissolve any water-soluble components (e.g., buffers, preservatives, active pharmaceutical ingredients) in the remaining portion of the water.

  • Slowly add this solution to the hydrated MAS dispersion with continuous mixing.

• Final Volume Adjustment:

  • Add the remaining water to reach the final desired volume and mix until uniform.

  • Allow the suspension to stand overnight to ensure full hydration and stabilization.[3]

Protocol 2: Evaluation of Suspension Stability - Sedimentation Volume and Redispersibility

• Sedimentation Volume (F):

  • Pour a known volume (e.g., 50 mL) of the prepared suspension into a graduated cylinder and seal it.

  • Store the cylinder at a constant temperature in an undisturbed location.

  • At regular time intervals (e.g., 1, 2, 4, 8, 24 hours, and then daily), record the volume of the sediment (Vu).

  • Calculate the sedimentation volume (F) using the following formula:

    • F = Vu / Vo (where Vo is the original volume of the suspension).[3]

  • A value of F closer to 1 indicates better suspension stability.

• Redispersibility:

  • After a predetermined period of sedimentation, gently invert the graduated cylinder through 180° and back.

  • Count the number of inversions required to completely resuspend the sediment.

  • A lower number of inversions indicates better redispersibility and a lower tendency for caking.

Protocol 3: Rheological Characterization

• Instrumentation:

  • Use a rotational viscometer or rheometer equipped with a suitable spindle or geometry (e.g., concentric cylinders or cone and plate).

• Procedure:

  • Equilibrate the suspension sample to a controlled temperature (e.g., 25°C).

  • Measure the viscosity at a range of shear rates (e.g., from 0.1 to 100 s⁻¹).

  • Plot the viscosity versus shear rate to determine the flow behavior (e.g., Newtonian, pseudoplastic, or dilatant).

  • To assess thixotropy, create a rheogram by plotting shear stress versus shear rate as the shear rate is increased and then decreased. A hysteresis loop between the upward and downward curves indicates thixotropic behavior.

References

• 1. phexcom.com [phexcom.com]
• 2. Effect of pH and Electrolytes on Stability of Aluminium Magnesium Hydroxide Positive Sol [yyhx.ciac.jl.cn]
• 3. Polymer–Magnesium Aluminum Silicate Composite Dispersions for Improved Physical Stability of Acetaminophen Suspensions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. vanderbiltminerals.com [vanderbiltminerals.com]
• 6. pharmafocusasia.com [pharmafocusasia.com]

Technical Support Center: Stabilizing Amorphous Solid Dispersions with Magnesium Aluminometasilicate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for preventing drug recrystallization in amorphous solid dispersions (ASDs) using magnesium aluminometasilicate (MAS), such as Neusilin®.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and characterization of ASDs containing MAS.

Problem / Observation	Potential Cause	Suggested Solution
Drug Recrystallization During Storage	Insufficient stabilization of the amorphous drug.	• Increase MAS Concentration: Within processable limits, a higher concentration of MAS can enhance the physical confinement of the drug within its porous structure, thereby inhibiting molecular mobility and recrystallization.[1][2] • Optimize Drug-Polymer Ratio: Ensure adequate miscibility between the drug and the polymer matrix. The polymer plays a crucial role in preventing recrystallization in the solution state.[1] • Co-processing with a Polymer: Utilize a suitable polymer like copovidone (Kollidon VA 64) in conjunction with MAS to provide an additional layer of stabilization.[1]
Processing Failure During Hot-Melt Extrusion (HME)	High solid content due to excessive MAS concentration.	• Optimize MAS Concentration: A study noted that increasing the Neusilin® US2 concentration to 20% led to extrusion process failure. An amorphous drug load of 40% was successfully achieved with 15% Neusilin® US2.[1] It is crucial to find the optimal balance between stability and processability.
Low Glass Transition Temperature (Tg) of the ASD	The presence of MAS can sometimes lead to a decrease in the Tg of the formulation.	• Careful Monitoring of Stability: A significant drop in Tg, potentially below storage temperature, was observed in formulations with Neusilin®. This necessitates close monitoring of the formulation's stability under storage conditions.[1] • Incorporate a High-Tg Polymer: The addition of a polymer with a high glass transition temperature can help to elevate the overall Tg of the ASD.
Incomplete Amorphization After Processing	Insufficient energy input during processing (co-grinding, HME, etc.).	• Increase Co-grinding Time: For co-grinding methods, increasing the duration of milling can lead to complete amorphization. For example, co-grinding aceclofenac (B1665411) with Neusilin® US2 for 20 hours resulted in complete amorphization.[3] • Optimize HME Parameters: Adjusting the temperature, screw speed, and feed rate during hot-melt extrusion can improve the conversion of the drug to its amorphous state.
Poor Powder Flowability of the ASD	The inherent properties of the spray-dried or milled ASD powder.	• Utilize Granulated Grades of MAS: Neusilin® US2, a granular grade, can improve the flow properties of the powder blend.[4] • Incorporate a Glidant: While MAS itself can act as a glidant, in some cases, the addition of another glidant might be necessary.[2]
Incomplete Drug Release During Dissolution	The drug remains entrapped within the MAS pores or recrystallizes upon contact with the dissolution medium.	• Incorporate a Disintegrant: The addition of a disintegrant can aid in the breakdown of the tablet or powder, facilitating drug release.[5] • Optimize Polymer Selection: The use of a hydrophilic polymer can promote wetting and dissolution, preventing in-situ recrystallization.[1]

Frequently Asked Questions (FAQs)

1. What is the primary mechanism by which magnesium aluminometasilicate prevents drug recrystallization in ASDs?

Magnesium aluminometasilicate, particularly porous grades like Neusilin®, acts as a stability modifier primarily through physical confinement.[2] Its high surface area and porous structure allow it to adsorb and entrap amorphous drug molecules within its pores.[1][6] This "geometrical constraint" inhibits the molecular mobility of the drug, which is a critical factor for nucleation and crystal growth, thus preserving the amorphous state.[1][6] The silanol (B1196071) groups on the surface of MAS can also form hydrogen bonds with drug molecules, further stabilizing the amorphous form.[6]

2. How does MAS improve the drug loading capacity of an ASD?

The high porosity and large surface area of MAS enable it to act as a carrier, adsorbing a significant amount of the drug.[1][6][7] This allows for the formulation of ASDs with higher drug loading compared to traditional polymer-only systems, where drug-polymer miscibility can be a limiting factor.[1] For instance, the incorporation of Neusilin® US2 has successfully facilitated the development of ASDs with up to 40% drug loading.[1][8]

3. Can MAS be used as a standalone carrier for ASDs, or is a polymer always necessary?

While MAS can be used to prepare stable amorphous drug complexes without the addition of polymers in some cases, particularly with methods like hot-melt extrusion, it is often formulated with a polymer.[9] The polymer, such as copovidone, plays a crucial role in preventing drug recrystallization in the solution state during dissolution, which is a critical aspect for bioavailability.[1] The combination of MAS and a polymer often results in a more robust formulation with enhanced stability in both the solid state and during dissolution.[1]

4. What are the key characterization techniques to confirm the amorphous state and stability of an ASD containing MAS?

A combination of analytical techniques is essential for comprehensive characterization:[10][11][12]

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and to detect any melting endotherms that would indicate the presence of crystalline material.[1][10][11] The absence of a melting peak suggests an amorphous state.[11]

• Powder X-ray Diffraction (PXRD): To confirm the absence of crystallinity. A halo pattern is indicative of an amorphous solid, while sharp peaks signify a crystalline structure.[1][11]

• Fourier Transform Infrared Spectroscopy (FTIR): To investigate potential intermolecular interactions (e.g., hydrogen bonding) between the drug, MAS, and any polymer used.[1]

• Scanning Electron Microscopy (SEM): To visualize the morphology of the ASD particles.[13]

• Solid-State Nuclear Magnetic Resonance (ssNMR): To provide insights into the molecular-level distribution of the drug within the carrier matrix and to assess molecular mobility.[11]

5. How is an amorphous solid dispersion with magnesium aluminometasilicate prepared?

Several manufacturing methods can be employed:

• Hot-Melt Extrusion (HME): The drug, MAS, and a polymer (if used) are mixed and processed through a hot-melt extruder.[1][14]

• Spray Drying: The drug and a carrier are dissolved in a solvent, and this solution is then sprayed into a drying chamber to rapidly remove the solvent, resulting in an amorphous powder.[14][15]

• Co-grinding: The crystalline drug is milled with MAS, leading to the amorphization of the drug.[3]

Experimental Protocols

1. Preparation of Amorphous Solid Dispersion by Hot-Melt Extrusion (HME)

This protocol is based on a study that prepared an ASD of Ezetimibe (EZB) with copovidone and Neusilin® US2.[1]

• Materials: Ezetimibe (drug), Kollidon® VA 64 (copovidone, polymer), Neusilin® US2 (magnesium aluminometasilicate).

• Procedure:

  • Physically mix the drug, polymer, and Neusilin® US2 in the desired ratio.

  • Process the physical mixture using a twin-screw hot-melt extruder.

  • The extruded material is then cooled and milled into a powder.

  • The resulting powder can be further processed into tablets by compression.

2. Preparation of Amorphous Solid Dispersion by Co-grinding

This protocol is based on a study that amorphized aceclofenac with Neusilin® US2.[3]

• Materials: Aceclofenac (drug), Neusilin® US2 (magnesium aluminometasilicate).

• Procedure:

  • Mix the drug and Neusilin® US2 in a 1:5 ratio.

  • Co-grind the mixture at 25°C for 20 hours using a modified ball mill.

  • The resulting powder is the amorphous solid dispersion.

3. Characterization by Differential Scanning Calorimetry (DSC)

• Instrument: A differential scanning calorimeter.

• Procedure:

  • Accurately weigh 2-5 mg of the sample into an aluminum pan and seal it.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • Record the heat flow as a function of temperature to obtain the DSC thermogram.

  • Analyze the thermogram for the glass transition temperature (Tg) and any melting peaks.[1]

4. Characterization by Powder X-ray Diffraction (PXRD)

• Instrument: A powder X-ray diffractometer.

• Procedure:

  • Place the powder sample on a sample holder.

  • Scan the sample over a specified 2θ range (e.g., 5° to 50°).

  • Analyze the resulting diffractogram for the presence of sharp peaks (crystalline) or a halo pattern (amorphous).[1]

Quantitative Data Summary

Table 1: Formulation Composition and Properties of Ezetimibe ASDs [1]

Formulation Code	EZB (%)	Copovidone (%)	Neusilin® US2 (%)	Resulting State	Glass Transition Temperature (Tg) (°C)
F1	10	90	0	Amorphous	102
F2	20	80	0	Amorphous	95
F3	30	70	0	Crystalline	-
F5	40	60	0	Crystalline	-
F6	40	45	15	Amorphous	32

Table 2: Dissolution of Aceclofenac from Co-ground Mixture with Neusilin® US2 [3]

Time (hours)	Crystalline Aceclofenac Dissolution (%)	Co-ground Mixture Dissolution (%)
3	-	103
8	92	-

Visualizations

Caption: Mechanism of recrystallization inhibition by MAS in an ASD.

Caption: Experimental workflow for ASD preparation via Hot-Melt Extrusion.

Caption: Troubleshooting flowchart for drug recrystallization in ASDs.

References

• 1. mdpi.com [mdpi.com]
• 2. Magnesium Aluminometasilicate [benchchem.com]
• 3. fujichemical.co.jp [fujichemical.co.jp]
• 4. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmafocusasia.com [pharmafocusasia.com]
• 7. Magnesium aluminometasilicate: Significance and symbolism [wisdomlib.org]
• 8. researchgate.net [researchgate.net]
• 9. chempoint.com [chempoint.com]
• 10. kinampark.com [kinampark.com]
• 11. crystalpharmatech.com [crystalpharmatech.com]
• 12. Amorphous Solid Dispersions (ASDs): The Influence of Material Properties, Manufacturing Processes and Analytical Technologies in Drug Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. prepare solid dispersions: Topics by Science.gov [science.gov]
• 14. fujichemicalusa.com [fujichemicalusa.com]
• 15. pharmaexcipients.com [pharmaexcipients.com]

How to improve the flow properties of powder mixtures containing Magnesium aluminometasilicate.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the flow properties of powder mixtures containing Magnesium Aluminometasilicate (MAS).

Troubleshooting Guide

Issue: Poor Powder Flowability During Processing

Symptoms:

• Arching or bridging in the hopper.[1]

• Rat-holing, where only a central core of the powder flows.[1]

• Inconsistent die filling and tablet weight variation.[2]

• Flow rate fluctuations.[1]

Root Cause Analysis and Solutions:

A systematic approach to troubleshooting poor powder flow involves identifying the underlying cause and implementing targeted solutions. The following flowchart outlines a typical troubleshooting workflow:

Caption: Troubleshooting workflow for diagnosing and resolving poor powder flow.

Frequently Asked Questions (FAQs)

Q1: How does Magnesium Aluminometasilicate (MAS) improve the flow properties of a powder mixture?

A1: Magnesium aluminometasilicate, particularly synthetic amorphous grades like Neusilin®, improves powder flow primarily by acting as a glidant.[3][4][5] Its small primary particles adhere to the surface of larger host particles during blending.[3][4] This leads to an improvement in flow properties by:

• Reducing Interparticle Attractive Forces: The MAS particles create a physical barrier between the host particles, decreasing cohesive forces.[3][4]

• Diminishing Particle Interlocking: By smoothing the surface of the host particles, MAS reduces the tendency for them to interlock, which can impede flow.[3][4]

Unlike some traditional glidants, MAS has been observed to not have a negative "over-loading" effect, where adding too much of the glidant can worsen flow properties.[3][4]

Caption: Mechanism of action for Magnesium Aluminometasilicate as a flow enhancer.

Q2: What is the "function switching" property of Magnesium Aluminometasilicate?

A2: "Function switching" refers to the ability of MAS to act as a glidant under low-pressure conditions (like in a free-flowing powder) and as a binder when subjected to higher pressures, such as during tablet compression.[3][4][6][7] Under normal, low-stress conditions, MAS particles maintain a repulsive character and small contact area, which enhances flow.[3][4][7] However, when a threshold pressure is applied, the MAS particles can be destroyed, leading to the formation of new surfaces and particle interactions that contribute to tablet compaction.[3][4][6][7]

Q3: At what concentration is Magnesium Aluminometasilicate typically effective?

A3: The optimal concentration of MAS can vary depending on the specific formulation and the desired flow characteristics. In some studies, increasing the concentration of Neusilin® US2 in a mixture with microcrystalline cellulose (B213188) has been shown to progressively improve flow properties.[3][4] It is recommended to perform a concentration-ranging study to determine the optimal level for your specific powder mixture.

Q4: Can high moisture content in my powder mixture counteract the effects of Magnesium Aluminometasilicate?

A4: Yes, excessive moisture can significantly hinder powder flow, even with the presence of a glidant like MAS.[2][8] Moisture can cause particles to stick together through the formation of liquid bridges, increasing cohesiveness.[8] It is crucial to control the moisture content of your powder mixture, which can be achieved by drying the powder or controlling the humidity in the processing environment.[2]

Q5: What are the key parameters to measure to quantify the improvement in powder flow?

A5: The most common pharmacopeial methods for evaluating powder flow are the Angle of Repose, Carr's Index (or Compressibility Index), and the Hausner Ratio.[9][10][11][12]

• Angle of Repose: The angle of the conical pile produced when a powder is poured onto a flat surface. A lower angle generally indicates better flowability.[9][10]

• Carr's Index and Hausner Ratio: These are calculated from the bulk and tapped densities of the powder. Lower values for both indicate better flow properties.[11][12]

For more detailed analysis, advanced techniques like powder rheometry can provide a comprehensive understanding of the powder's behavior under various conditions.[9][13][14]

Data on Flow Property Improvement

The following table summarizes the relationship between Carr's Index, Hausner Ratio, Angle of Repose, and the type of powder flow.

Flow Character	Carr's Index (%)	Hausner Ratio	Angle of Repose (°)
Excellent	≤ 10	1.00 - 1.11	25 - 30
Good	11 - 15	1.12 - 1.18	31 - 35
Fair	16 - 20	1.19 - 1.25	36 - 40
Passable	21 - 25	1.26 - 1.34	41 - 45
Poor	26 - 31	1.35 - 1.45	46 - 55
Very Poor	32 - 37	1.46 - 1.59	56 - 65
Very, Very Poor	> 38	> 1.60	> 66

Data compiled from multiple sources.[9][12]

Experimental Protocols

Protocol 1: Evaluation of Powder Flow Properties

This protocol outlines the steps to measure the Angle of Repose, Carr's Index, and Hausner Ratio.

Caption: Standard experimental workflow for assessing powder flow characteristics.

1. Measurement of Bulk and Tapped Density:

• Weigh a specific amount of the powder mixture.[15]

• Gently pour the powder into a graduated cylinder and record the volume (Bulk Volume).[15]

• Calculate the Bulk Density (ρ_bulk) = Mass / Bulk Volume.

• Tap the graduated cylinder a specified number of times (e.g., 100 taps) until the volume is constant.[15] Record the final volume (Tapped Volume).

• Calculate the Tapped Density (ρ_tapped) = Mass / Tapped Volume.

2. Calculation of Carr's Index and Hausner Ratio:

• Carr's Index (%) = [ (Tapped Density - Bulk Density) / Tapped Density ] x 100[11][12]

• Hausner Ratio = Tapped Density / Bulk Density[11][12]

3. Measurement of Angle of Repose:

• Place a funnel at a fixed height above a flat, horizontal surface.[15]

• Allow the powder to flow through the funnel to form a conical pile.[15]

• Measure the height (h) and radius (r) of the pile.

• Angle of Repose (θ) = tan⁻¹(h/r)

References

• 1. Common Powder Flow Problems and Effective Flow Control Solutions [indpro.com]
• 2. Troubleshooting Poor Powder Flow in Tablet Formulations – Pharma.Tips [pharma.tips]
• 3. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Magnesium Aluminometasilicate [benchchem.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. A concise summary of powder processing methodologies for flow enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. brookfieldengineering.com [brookfieldengineering.com]
• 11. Carr Index / Hausner Ratio : Formula, Definition, Calculation, Calculator [powderprocess.net]
• 12. Comparative Evaluation of Flow for Pharmaceutical Powders and Granules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Research Portal [openresearch.surrey.ac.uk]
• 14. Powder Flow Characterization | Malvern Panalytical [malvernpanalytical.com]
• 15. Practical: Determination of Angle of repose, Carre's Index & Hausner ratio of given powder [knowledgeofpharma.blogspot.com]

Technical Support Center: Overcoming Compaction and Tablet Hardness Issues with Magnesium Aluminometasilicate Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for overcoming compaction and tablet hardness challenges when formulating with magnesium aluminometasilicate (MAS).

Troubleshooting Guide

This guide addresses common issues encountered during the formulation of tablets containing magnesium aluminometasilicate.

Issue	Potential Cause	Recommended Solution
Low Tablet Hardness	Insufficient binder concentration or inadequate binder performance.	Increase the concentration of magnesium aluminometasilicate. Studies have shown that adding 5-15% of Neusilin® can significantly increase tablet hardness.[1] Formulations with 10% Neusilin® UFL2 have demonstrated higher hardness than those with 15% microcrystalline cellulose (B213188) (MCC).[1][2]
Poor powder compressibility.	Utilize a grade of magnesium aluminometasilicate with superior compressibility, such as Neusilin® US2 or UFL2, which are designed to produce hard tablets at low compression forces.[1][3][4]
High drug loading of a poorly compressible active pharmaceutical ingredient (API).	Magnesium aluminometasilicate can act as a carrier for high drug loads, improving the compactibility of the overall formulation.[5][6]
Excessive lubrication.	Over-lubrication, especially with magnesium stearate (B1226849), can reduce tablet hardness by interfering with particle bonding.[7][8] Reduce the lubricant concentration to the lowest effective level, typically between 0.5% and 1%.[7][9]
Sticking and Picking	Excessive moisture in the formulation.	Ensure that the moisture content of the powder blend is adequately controlled. Magnesium aluminometasilicate can help by adsorbing excess moisture.[3]
Inadequate lubrication.	While excessive lubrication can be detrimental, an insufficient amount can lead to sticking. Optimize the lubricant concentration.[7]
Formulation sticking to punch faces.	The addition of magnesium aluminometasilicate can improve the anti-adhesive properties of the powder blend.[10]
High Friability	Low tablet hardness.	Address low tablet hardness by increasing the magnesium aluminometasilicate concentration or using a more compressible grade.[1][3]
Weak particle-particle bonding.	The use of magnesium aluminometasilicate as a binder enhances inter-particle bonding, leading to more robust tablets with lower friability.[4]
Poor Powder Flow	Cohesive powder with poor flow characteristics.	Adding a small amount of a suitable grade of magnesium aluminometasilicate, such as Neusilin® UFL2 (as low as 0.5%), can significantly improve powder flowability.[3][11]
Slow Disintegration	Overly hard tablets.	While magnesium aluminometasilicate increases hardness, it can also aid in disintegration.[10] However, if hardness is excessive, consider adjusting the compression force or the concentration of a superdisintegrant.
Hydrophobic nature of the formulation.	The porous structure of magnesium aluminometasilicate can promote water uptake and enhance disintegration.[10]

Frequently Asked Questions (FAQs)

Q1: What is the typical concentration range for magnesium aluminometasilicate to improve tablet hardness?

A1: A concentration of 5-15% magnesium aluminometasilicate (e.g., Neusilin®) is often sufficient to significantly increase tablet hardness.[1] Some studies show that as little as 2% Neusilin® UFL2 can enhance tablet strength.[3]

Q2: Which grade of magnesium aluminometasilicate is best for direct compression to achieve high tablet hardness?

A2: Grades with excellent compressibility, such as Neusilin® US2 and UFL2, are recommended for direct compression to achieve high tablet hardness even at low compression forces.[1][3][4]

Q3: Can magnesium aluminometasilicate help with the compaction of oily or liquid APIs?

A3: Yes, due to its high adsorption capacity, magnesium aluminometasilicate is an excellent carrier for oily or liquid APIs, converting them into free-flowing powders that can be easily compressed into tablets.[2][5][11]

Q4: How does magnesium aluminometasilicate affect drug dissolution?

A4: Magnesium aluminometasilicate can enhance the dissolution of poorly water-soluble drugs by acting as a solid dispersion carrier, which can lead to the drug being in an amorphous state with a larger surface area.[2][5] However, in some cases, if the tablet does not disintegrate properly, it might impede drug release.[12][13]

Q5: Is there an interaction between magnesium aluminometasilicate and common lubricants like magnesium stearate?

A5: While not a direct chemical interaction, the amount of lubricant is critical. Excessive magnesium stearate can coat the magnesium aluminometasilicate and other excipients, reducing their binding capacity and leading to lower tablet hardness.[7][8] It is crucial to optimize the lubricant concentration.

Quantitative Data Summary

The following tables summarize the quantitative effects of magnesium aluminometasilicate on tablet properties based on available data.

Table 1: Effect of Neusilin® Concentration on Tablet Hardness (Direct Compression)

Formulation Base	Neusilin® Grade	Neusilin® Concentration (%)	Comparison Excipient	Comparison Excipient Concentration (%)	Observation on Tablet Hardness
Lactose	UFL2	10	Microcrystalline Cellulose (MCC)	15	Higher hardness achieved with Neusilin® UFL2.[1][2]
Corn Starch/Lactose	US2	Not specified	Colloidal Silica	Not specified	Neusilin® US2 produces harder tablets.[2][5]
Acetaminophen	UFL2	2	-	-	Increased tablet hardness and maintained it under humid conditions.[3]

Table 2: Formulation Parameters for Specific Applications

Application	API	Neusilin® Grade	Neusilin® Concentration (%)	Other Key Excipients	Key Outcome
Oily Extract Tableting	Scopolia Extract	UFL2	25	Lactose (50%)	Good compressibility with no oil exudation.[5][11]
Vitamin E Tableting	Tocopherol Acetate (Vitamin E)	US2	Proportional to achieve up to 30% API load	Croscarmellose Sodium (3%), Magnesium Stearate (1%)	High-quality tablets with up to 30% Vitamin E load.[5][11]
Solid Self-Emulsifying Drug Delivery System (SMEDDS)	Cyclosporine	Not specified	Carrier for liquid SMEDDS	Crospovidone (superdisintegrant)	High porosity tablets suitable for liquid loading.[12][13]

Experimental Protocols

1. Protocol for Tablet Hardness Testing

This protocol describes the standard method for measuring the breaking force of a tablet.

• Apparatus: A calibrated tablet hardness tester equipped with two platens.

• Procedure:

  • Place a single tablet between the two platens of the hardness tester.

  • Ensure the tablet is positioned consistently for each measurement (e.g., diametrically for round tablets).

  • Initiate the test. The tester will apply a compressive force at a constant rate until the tablet fractures.[14]

  • Record the force required to break the tablet. This is the tablet hardness, typically expressed in Newtons (N) or kiloponds (kp).[14]

  • Repeat the measurement for a statistically relevant number of tablets from the same batch (e.g., n=10) and calculate the mean and standard deviation.

2. Protocol for Tablet Friability Testing

This protocol assesses the ability of tablets to withstand mechanical stress.

• Apparatus: A friability tester (friabilator) with a drum of specified dimensions.

• Procedure:

  • For tablets with a unit weight of 650 mg or less, take a sample of whole tablets that weighs as close as possible to 6.5 g. For tablets with a unit weight of more than 650 mg, use 10 whole tablets.

  • Carefully de-dust the tablets.

  • Accurately weigh the tablet sample (W_initial).

  • Place the tablets in the drum of the friabilator.

  • Rotate the drum 100 times at a speed of 25 ± 1 rpm.

  • Remove the tablets from the drum and carefully de-dust them again.

  • Accurately weigh the tablets (W_final).

  • Calculate the percentage of weight loss using the following formula: Friability (%) = [(W_initial - W_final) / W_initial] x 100

• Acceptance Criteria: For most products, a weight loss of not more than 1.0% is considered acceptable.

3. Protocol for In-Vitro Dissolution Testing

This protocol evaluates the rate at which the active pharmaceutical ingredient is released from the tablet.

• Apparatus: A dissolution testing apparatus (e.g., USP Apparatus 1 - Basket, or USP Apparatus 2 - Paddle).

• Procedure:

  • Prepare the dissolution medium as specified for the drug product (e.g., simulated gastric or intestinal fluid).

  • De-aerate the medium and bring it to the specified temperature (typically 37 ± 0.5 °C).

  • Place the specified volume of the dissolution medium into each vessel of the apparatus.

  • Place one tablet in each vessel.

  • Start the apparatus at the specified rotation speed.

  • At predetermined time intervals, withdraw a sample of the dissolution medium from each vessel.

  • Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

  • Analyze the concentration of the dissolved API in each sample using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

  • Plot the percentage of drug released versus time to obtain the dissolution profile.

Visualizations

Caption: Troubleshooting flowchart for low tablet hardness.

Caption: Experimental workflow for tablet formulation and testing.

References

• 1. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 2. dva.com [dva.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. neusilin.jp [neusilin.jp]
• 6. mdpi.com [mdpi.com]
• 7. dspace.library.uu.nl [dspace.library.uu.nl]
• 8. latamjpharm.org [latamjpharm.org]
• 9. Lubricant based determination of design space for continuously manufactured high dose paracetamol tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. fujichemical.co.jp [fujichemical.co.jp]
• 12. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Porous magnesium aluminometasilicate tablets as carrier of a cyclosporine self-emulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Hardness Testing: Basic Principles and Methods | Teledyne LABS [teledynelabs.com]

Technical Support Center: Adjusting pH to Control Release from Magnesium Aluminometasilicate Matrices

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for controlling the release profile of active pharmaceutical ingredients (APIs) from magnesium aluminometasilicate (MAS) matrices by adjusting pH.

Frequently Asked Questions (FAQs)

Q1: What is magnesium aluminometasilicate and how does it work as a controlled-release agent?

Magnesium aluminometasilicate (MAS), commercially known as Neusilin®, is a synthetic, amorphous form of magnesium aluminometasilicate with a high specific surface area and significant oil and water adsorption capacity.[1] It is a multifunctional excipient used in solid dosage forms.[1] Its controlled-release properties are attributed to the formation of a porous, inert matrix that entraps the API. The release of the API is then governed by its diffusion through this network of pores.[2] The presence of silanol (B1196071) groups on the surface of MAS can act as proton donors or acceptors, influencing the release of drugs, particularly in acidic environments.[3]

Q2: How does the pH of the dissolution medium affect drug release from MAS matrices?

The pH of the surrounding medium can significantly influence the drug release profile from MAS matrices. For ionizable drugs, the pH will affect the drug's solubility. For weakly basic drugs, solubility is higher in acidic pH, potentially leading to a faster release rate. Conversely, weakly acidic drugs will have higher solubility and release rates in more neutral or alkaline pH. Additionally, the surface charge of the MAS itself can be influenced by pH, which may lead to electrostatic interactions with the dissolved drug, further modulating the release profile. The silanol groups on the MAS surface can enhance drug release in acidic mediums.[3]

Q3: Can I use different grades of magnesium aluminometasilicate to control the release profile?

Yes, different grades of MAS are available, and they vary in properties such as bulk density, particle size, and pH.[1] These differences can influence the formation of the matrix and, consequently, the drug release profile. For instance, a grade with a smaller particle size and higher surface area might lead to a more intricate pore network, potentially slowing down drug release.

Q4: What is "dose dumping," and is it a concern with MAS matrices?

Dose dumping refers to the rapid and unintended release of a large portion of the drug from a controlled-release dosage form.[4] This can lead to toxic plasma concentrations of the API. While matrix tablets are generally considered to have a lower risk of dose dumping compared to reservoir-type systems, it can still occur, especially if the matrix integrity is compromised.[4][5] With MAS matrices, a sudden change in pH to a highly soluble environment for the specific API could potentially lead to a rapid increase in release rate.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Dose Dumping in Acidic Media (e.g., pH 1.2)	1. The API is a weakly basic drug with high solubility at low pH. 2. The concentration of MAS in the matrix is too low to adequately control the release of the highly soluble drug.[2] 3. The tablet has high porosity, allowing for rapid ingress of the acidic medium.	1. Incorporate a pH-modifying agent: Add an acidic excipient (e.g., citric acid, tartaric acid) to the matrix to create a more acidic microenvironment within the tablet, even in higher pH external media. This can help to maintain a more consistent release rate.[6] 2. Increase MAS concentration: A higher proportion of MAS (e.g., above 50% w/w) can create a more tortuous and robust matrix, slowing down drug diffusion.[2] 3. Use a higher viscosity polymer: Combine MAS with a swellable polymer like hydroxypropyl methylcellulose (B11928114) (HPMC) to form a gel layer upon hydration, which can better control the initial burst release.
Incomplete Drug Release at Neutral or Intestinal pH (e.g., pH 6.8)	1. The API is a weakly acidic drug with low solubility at neutral pH. 2. The drug is strongly adsorbed to the surface of the MAS. 3. The matrix is not sufficiently wetted or is eroding too slowly at this pH.	1. Add a pH modifier: Incorporate an alkaline excipient (e.g., sodium bicarbonate, magnesium oxide) into the matrix to create a higher pH microenvironment that can enhance the solubility of a weakly acidic drug. 2. Include a surfactant: A small amount of a pharmaceutically acceptable surfactant (e.g., sodium lauryl sulfate) in the formulation can improve the wetting of the matrix and the solubility of the drug. 3. Optimize disintegrant concentration: While MAS itself has some disintegrant properties, adding a superdisintegrant like crospovidone can facilitate the breakdown of the tablet and enhance drug release.[7]
High Variability in Release Profiles Between Batches	1. Inconsistent mixing of the API and MAS. 2. Variations in tablet compression force. Increased compression can lead to slower release.[1] 3. Differences in the moisture content of the powder blend.	1. Ensure homogeneous blending: Use a suitable blending technique (e.g., V-blender, bin blender) for an adequate duration to ensure uniform distribution of the API within the MAS. 2. Control compression parameters: Maintain consistent compression force and tablet hardness specifications across batches. 3. Monitor and control moisture content: Store raw materials under controlled conditions and monitor the moisture content of the blend before compression.
Tablet Capping or Lamination	1. Entrapment of air during compression. 2. Excessive "fines" (very small particles) in the powder blend. 3. Worn or improperly set punches and dies.	1. Adjust pre-compression and main compression forces: Optimize these parameters to reduce air entrapment. 2. Granulate the powder blend: Granulation can improve the flow and compaction properties of the powder, reducing the proportion of fines. 3. Inspect and maintain tooling: Regularly check and maintain the tablet press tooling.

Data Presentation

The following table provides a representative summary of the expected cumulative release of a model weakly basic drug from a magnesium aluminometasilicate matrix tablet at different pH values.

Time (hours)	pH 1.2 (Simulated Gastric Fluid)	pH 4.5 (Acetate Buffer)	pH 6.8 (Simulated Intestinal Fluid)
1	35%	25%	15%
2	55%	40%	25%
4	80%	65%	45%
6	95%	85%	60%
8	>98%	95%	75%
12	>98%	>98%	90%

Note: This table presents synthesized data based on qualitative descriptions and trends observed in the scientific literature. Actual release profiles will vary depending on the specific API, formulation, and manufacturing process.

Experimental Protocols

Standard In Vitro Dissolution Testing (USP Apparatus 2 - Paddle Method)

This protocol is for assessing the drug release profile at a single pH.

Materials:

• Magnesium aluminometasilicate matrix tablets

• Dissolution medium (e.g., 900 mL of 0.1 N HCl for pH 1.2, or phosphate (B84403) buffer for pH 6.8)

• USP Apparatus 2 (Paddle Apparatus)

• Water bath maintained at 37 ± 0.5 °C

• Syringes and filters (e.g., 0.45 µm PVDF)

• Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer or HPLC)

Procedure:

• Prepare the dissolution medium and bring it to 37 ± 0.5 °C in the dissolution vessels.

• De-gas the medium if necessary.

• Set the paddle speed to the desired rate (e.g., 50 rpm).

• Place one tablet in each dissolution vessel.

• Start the apparatus and begin timing.

• At predetermined time points (e.g., 1, 2, 4, 6, 8, and 12 hours), withdraw a sample of the dissolution medium.

• Filter the sample immediately.

• Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

• Analyze the samples for drug content using a validated analytical method.

• Calculate the cumulative percentage of drug released at each time point.

pH-Gradient Dissolution Testing

This protocol simulates the transit of the tablet through the gastrointestinal tract by changing the pH of the dissolution medium over time.

Materials:

• Same as for the standard dissolution test, but with multiple dissolution media of different pH values (e.g., pH 1.2, pH 4.5, and pH 6.8 buffers).

Procedure:

• Begin the dissolution test with 750 mL of 0.1 N HCl (pH 1.2) at 37 ± 0.5 °C and a paddle speed of 50 rpm.

• After 2 hours, add 250 mL of a pre-warmed buffer concentrate to adjust the pH of the medium to 4.5.

• Continue the dissolution for another 2 hours.

• After a total of 4 hours, adjust the pH of the medium to 6.8 by adding another pre-warmed buffer concentrate.

• Continue the dissolution for the remainder of the test period (e.g., up to 12 hours).

• Sample, filter, and analyze the drug content at each time point as described in the standard protocol.

• Calculate the cumulative percentage of drug released, accounting for the changes in volume and pH.

Visualizations

Caption: Workflow for pH-Gradient Dissolution Testing.

Caption: Influence of pH on the Release of a Weakly Basic Drug.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. US20100196475A1 - Controlled release tablet formulation containing magnesium aluminometasilicate - Google Patents [patents.google.com]
• 3. pharmafocusasia.com [pharmafocusasia.com]
• 4. Matrix Tablets: The Effect of Hydroxypropyl Methylcellulose/Anhydrous Dibasic Calcium Phosphate Ratio on the Release Rate of a Water-Soluble Drug Through the Gastrointestinal Tract I. In Vitro Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpras.com [ijpras.com]
• 6. pH-independent release of a weakly basic drug from water-insoluble and -soluble matrix tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating the impact of moisture on the stability of Magnesium aluminometasilicate formulations.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on mitigating the impact of moisture on the stability of Magnesium Aluminometasilicate (MAS) formulations.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation process.

Question: My powder blend containing MAS shows poor flowability, especially under humid conditions. What can I do?

Answer: Poor flowability in the presence of moisture can be due to several factors. Here’s a step-by-step troubleshooting approach:

• Verify MAS Grade and Concentration: Different grades of MAS (e.g., Neusilin® US2, UFL2) have varying particle sizes and bulk densities, which affect flow.[1] Ensure you are using a grade suitable for your formulation. Adding as little as 0.5% of certain grades can improve flow.[2][3]

• Assess Moisture Content: Determine the moisture content of your powder blend. While MAS itself absorbs very little moisture up to 70% relative humidity (RH), other excipients in your blend might be hygroscopic.[4][5]

• Optimize Mixing: Ensure MAS is uniformly distributed within the blend. Insufficient mixing can lead to localized moisture pockets and poor flow.

• Consider Environmental Control: If the issue persists, consider processing in a controlled humidity environment (e.g., below 50% RH) to minimize moisture uptake by other excipients.

• Evaluate Excipient Compatibility: Highly hygroscopic excipients can counteract the benefits of MAS. Consider replacing them with less hygroscopic alternatives if possible.

Question: My tablets are losing hardness upon storage at accelerated stability conditions (e.g., 40°C/75% RH). How can MAS help?

Answer: Loss of tablet hardness at high humidity is a common issue, often caused by moisture absorption weakening the tablet structure.[6] Here's how to address this with MAS:

• Incorporate MAS into your formulation: Adding MAS, such as Neusilin®, can significantly improve tablet hardness and maintain it even under humid conditions.[2] It has been shown to make hard tablets at low compression forces.[1][7][8]

• Optimize MAS Concentration: Studies have shown that adding 2% of a grade like Neusilin® UFL2 can enhance tablet hardness and protect against deterioration by moisture.[2]

• Investigate Binder and Disintegrant: The choice of other excipients is crucial. For instance, when using Neusilin® US2, croscarmellose sodium is a highly compatible disintegrant that does not negatively impact hardness or disintegration time.[1]

• Check for API Deliquescence: If your Active Pharmaceutical Ingredient (API) is deliquescent, it will absorb significant moisture. MAS is effective in stabilizing such drugs.[9]

Question: I am working with a moisture-sensitive API. How can I best utilize MAS to protect it?

Answer: MAS is an excellent choice for protecting moisture-sensitive APIs.[1][7][8][9][10] Here are key strategies:

• Direct Blending: The high porosity and large specific surface area of MAS allow it to adsorb moisture, effectively creating a drier microenvironment for the API.[1][7][8]

• Solid Dispersion: Creating a solid dispersion of your API with MAS can protect the amorphous form of the drug from recrystallizing due to moisture.[1]

• Co-processing with other Excipients: Co-processing the API with MAS and other hydrophobic excipients can further enhance moisture protection.[11]

• Packaging Considerations: While MAS provides formulation-level protection, it should be complemented with appropriate packaging, such as blister packs with high moisture barrier properties or containers with desiccants.

Frequently Asked Questions (FAQs)

Q1: What is Magnesium Aluminometasilicate (MAS)?

A1: Magnesium Aluminometasilicate is a synthetic, amorphous silicate (B1173343) represented by the empirical formula Al2O3·MgO·1.7SiO2·xH2O.[1][7][8] It is a multifunctional excipient used in solid dosage forms to improve powder flow, increase tablet hardness, stabilize moisture-sensitive APIs, and act as a carrier for liquid or oily substances.[1][3][10]

Q2: How does MAS adsorb moisture?

A2: MAS possesses a very large specific surface area and a porous structure, which gives it a high capacity for adsorbing both water and oil.[1][7][8][9] This allows it to physically trap moisture, preventing it from interacting with the API or other excipients.

Q3: Will MAS affect the dissolution of my drug?

A3: In many cases, MAS can actually improve the dissolution of poorly water-soluble drugs by acting as a carrier in solid dispersions, which can lead to amorphization and increased surface area of the drug.[1][12] However, it is always essential to perform dissolution studies on your specific formulation to confirm this.

Q4: Are there different grades of MAS available?

A4: Yes, there are various grades of MAS, such as those under the brand name Neusilin® (e.g., S1, S2, US2, UFL2).[1][2] These grades differ in properties like particle size, bulk density, pH, and water content, making them suitable for different applications.[1]

Q5: Is MAS compatible with wet granulation?

A5: Yes, MAS can be used in both direct compression and wet granulation processes.[1][8] Unlike some other silicates, certain grades of MAS like Neusilin® do not form gels in aqueous solutions.[1][4][8]

Data Presentation

Table 1: Moisture Adsorption of Different Neusilin® Grades

Relative Humidity (%)	Neusilin® UFL2 Moisture Adsorption (%)	Neusilin® US2 Moisture Adsorption (%)
Up to 70%	Very low	Very low

Source: Adapted from hygroscopic equilibrium curves.[1][4]

Table 2: Impact of Neusilin® UFL2 on Acetaminophen Tablet Hardness

Formulation	Initial Hardness (N)	Hardness after 1 month at 40°C/75% RH (Open Bottle) (N)
Acetaminophen + Lactose	~60	~30
Acetaminophen + Lactose + 2% Neusilin® UFL2	~80	~65
Acetaminophen + Mannitol	~70	~40
Acetaminophen + Mannitol + 2% Neusilin® UFL2	~90	~80

Note: These are approximate values based on graphical data presented in technical newsletters. Actual results may vary depending on the specific formulation and processing parameters.[2]

Experimental Protocols

Protocol 1: Determination of Moisture Content (Loss on Drying)

This protocol outlines the thermogravimetric approach to determine the moisture content of a powder blend.

Objective: To quantify the percentage of moisture in a given powder sample.

Apparatus:

• Moisture analyzer (with integrated balance and heating unit) or a drying oven and an analytical balance.

• Spatula

• Aluminum weighing pans

Procedure:

• Instrument Setup: Ensure the moisture analyzer or drying oven is calibrated and set to the appropriate temperature (e.g., 105°C, unless the material is heat sensitive).[13]

• Sample Preparation: Place an empty aluminum weighing pan on the balance and tare it.

• Sample Weighing: Accurately weigh a specified amount of the powder sample (e.g., 1-2 grams) and distribute it evenly on the pan.

• Drying:

  • Moisture Analyzer: Close the lid to start the drying process. The instrument will automatically weigh the sample continuously and stop when the weight is constant, indicating all moisture has evaporated.

  • Drying Oven: Place the pan in the preheated oven for a specified duration (e.g., 2-4 hours, or until constant weight is achieved).

• Final Weighing:

  • Moisture Analyzer: The instrument will display the final moisture content as a percentage.

  • Drying Oven: After the specified time, remove the pan from the oven and place it in a desiccator to cool to room temperature. Once cooled, re-weigh the pan with the dried sample.

• Calculation (for Drying Oven Method):

  • Moisture Content (%) = [ (Initial Weight - Final Weight) / Initial Weight ] * 100

Protocol 2: Tablet Hardness Testing

Objective: To measure the breaking force of a tablet.

Apparatus:

• Tablet hardness tester

• Brush for cleaning

Procedure:

• Instrument Calibration: Ensure the hardness tester is properly calibrated according to the manufacturer's instructions.

• Sample Placement: Place a single tablet on the testing platform, orienting it consistently (e.g., diametrically).

• Testing: Start the test. The motorized jaw will move to compress the tablet until it fractures.

• Data Recording: The instrument will display the force required to break the tablet in Newtons (N) or Kiloponds (kp). Record this value.

• Replication: Repeat the measurement for a statistically significant number of tablets from the same batch (e.g., n=10) to calculate the average hardness and standard deviation.

• Cleaning: Clean any tablet debris from the testing platform before testing the next tablet.

Visualizations

References

• 1. dva.com [dva.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 4. fujichemical.co.jp [fujichemical.co.jp]
• 5. biozoomer.com [biozoomer.com]
• 6. Effect of Humidity Level on Tablet Stability | Pharmaguideline [pharmaguideline.com]
• 7. Neusilin [neusilin.com]
• 8. neusilin.jp [neusilin.jp]
• 9. chempoint.com [chempoint.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmafocusasia.com [pharmafocusasia.com]
• 13. mt.com [mt.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Magnesium Aluminometasilicate vs. Fumed Silica as Glidants in Powder Formulations

For researchers, scientists, and drug development professionals, optimizing powder flow is a critical step in ensuring manufacturing efficiency and final product quality. The choice of glidant, an excipient that reduces interparticle friction, is paramount. This guide provides an objective, data-driven comparison between two commonly used silicate-based glidants: magnesium aluminometasilicate and fumed silica (B1680970).

Magnesium aluminometasilicate, a synthetic, amorphous silicate, and fumed silica (colloidal silicon dioxide), a fine, amorphous, non-porous powder, are both effective at improving the flowability of powders. However, they possess distinct physical properties that influence their performance and suitability for different formulations. This comparison delves into their mechanisms of action, presents key experimental data, and outlines the protocols for evaluating their performance.

Mechanism of Action

Both glidants improve powder flow by reducing the cohesive forces between particles. Fumed silica, with its extremely small primary particle size and high surface area, adheres to the surface of the host powder particles. This creates a physical barrier, reducing the contact area and, consequently, the van der Waals forces between the larger particles. This surface modification leads to a smoother, more free-flowing powder blend.

Magnesium aluminometasilicate also functions by coating the host particles. However, certain grades have a more granular structure and can exhibit a "function switching" behavior.[1] At low pressures, they act as a glidant by reducing inter-particle interactions.[1] Under higher pressures, such as during tablet compression, the particles can fracture and form new surfaces, leading to increased particle interactions that can act as a binder.[1]

Quantitative Performance Data

The selection of a glidant is often based on empirical data. The following tables summarize the physical properties of the pure glidants and their performance in a model pharmaceutical formulation.

Table 1: Comparative Physical Properties of Pure Glidants

Property	Magnesium Aluminometasilicate (Neusilin® US2)	Magnesium Aluminometasilicate (Neusilin® UFL2)	Fumed Silica (Aerosil® 200)
Bulk Density (g/mL)	0.22	0.06	0.04
Tapped Density (g/mL)	0.30	0.08	0.06
Carr's Index (%)	26.7	25.0	33.3
Hausner Ratio	1.36	1.33	1.50
Angle of Repose (°)	35.1	42.1	44.3

Data for Neusilin® and Aerosil® 200 sourced from Kostelanská et al., 2022. Carr's Index and Hausner Ratio were calculated from the provided bulk and tapped density data.

Table 2: Comparative Performance in Microcrystalline Cellulose (MCC) Blends

Glidant Concentration (% w/w)	Glidant	Effective Angle of Internal Friction (°) at 9 kPa
1%	Magnesium Aluminometasilicate (Neusilin® US2)	33.5
5%	Magnesium Aluminometasilicate (Neusilin® US2)	29.5
10%	Magnesium Aluminometasilicate (Neusilin® US2)	26.5
1%	Fumed Silica (Aerosil® 200)	31.0
2%	Fumed Silica (Aerosil® 200)	28.5
5%	Fumed Silica (Aerosil® 200)	32.5

Data for Neusilin® US2 from Komínová et al., 2021. Data for Aerosil® 200 from Tran et al., as cited in Komínová et al., 2021.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Determination of Bulk and Tapped Density

• Apparatus: A graduated cylinder and a tapped density tester.

• Procedure:

  • A known mass of the powder is gently poured into the graduated cylinder.

  • The initial volume is recorded as the bulk volume.

  • The cylinder is then placed on the tapped density tester and subjected to a set number of taps (B36270) (e.g., 500 or 1250 taps) until a constant volume is observed.

  • This final volume is recorded as the tapped volume.

• Calculations:

  • Bulk Density: Mass of the powder / Bulk volume of the powder.

  • Tapped Density: Mass of the powder / Tapped volume of the powder.

  • Carr's Index (%) : [(Tapped Density - Bulk Density) / Tapped Density] x 100.

  • Hausner Ratio : Tapped Density / Bulk Density.

Determination of the Angle of Repose

• Apparatus: A funnel with a fixed stand, a flat horizontal surface, and a ruler or a protractor.

• Procedure:

  • The funnel is fixed at a specific height above the flat surface.

  • The powder is poured through the funnel until the apex of the cone formed on the surface reaches the tip of the funnel.

  • The height (h) and the radius (r) of the powder cone are measured.

• Calculation:

  • Angle of Repose (θ): tan⁻¹(h/r).

Visualization of Glidant Selection Workflow

The following diagram illustrates a logical workflow for selecting a glidant based on initial powder properties and desired formulation outcomes.

Caption: Logical workflow for glidant selection in powder formulations.

Conclusion

Both magnesium aluminometasilicate and fumed silica are effective glidants that can significantly improve the flow properties of powder formulations. Fumed silica is a well-established glidant known for its high efficiency at low concentrations. Magnesium aluminometasilicate, particularly grades like Neusilin®, offers a multifunctional approach, providing excellent flow enhancement with the added potential for binding properties under compression.

The choice between these two glidants will depend on the specific characteristics of the active pharmaceutical ingredient and other excipients, as well as the final dosage form requirements. For formulations where tablet hardness and integrity are also a concern, magnesium aluminometasilicate may offer an advantageous dual functionality. Conversely, when a pure glidant effect is desired at minimal concentration, fumed silica remains a primary choice. It is recommended to perform comparative studies with the specific formulation to determine the optimal glidant and its concentration for each unique application.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]

Comparative analysis of Magnesium aluminometasilicate and microcrystalline cellulose as tablet binders.

In the formulation of solid oral dosage forms, the choice of a binder is paramount to ensure tablet integrity, manufacturability, and optimal drug delivery. Among the plethora of available excipients, Magnesium Aluminometasilicate (MAS) and Microcrystalline Cellulose (MCC) are two stalwarts, each possessing a unique profile of characteristics. This guide provides a comprehensive comparative analysis of their performance as tablet binders, supported by experimental data to aid researchers, scientists, and drug development professionals in making informed formulation decisions.

Executive Summary: Key Performance Differences

Magnesium Aluminometasilicate, a synthetic, amorphous silicate, distinguishes itself with multifunctional capabilities. It acts as a glidant at low concentrations and a binder at higher pressures, a phenomenon described as "function switching."[1][2] Its high porosity and large surface area make it an excellent adsorbent, offering advantages for moisture-sensitive formulations and liquid-solid compacts.[3][4]

Microcrystalline Cellulose is a widely used, versatile excipient derived from purified wood pulp.[5] Renowned for its excellent compressibility and robust binding capabilities even at low concentrations, MCC is a gold standard in direct compression formulations.[6][7] However, its performance can be sensitive to moisture, which may negatively impact tablet strength.[8]

Quantitative Performance Analysis

The efficacy of a binder is best assessed through quantitative measures of tablet quality. The following tables summarize key performance indicators for MAS and MCC based on available experimental data.

Table 1: Binder Concentration and Tablet Hardness

Binder	Concentration (% w/w)	Formulation Base	Compression Force/Pressure	Tablet Hardness (N)	Source
Neusilin® US2 (MAS)	10%	Lactose	10 kN	~100	[9]
Microcrystalline Cellulose	10%	Lactose	10 kN	~70	[9]
Neusilin® US2 (MAS)	15%	Lactose	10 kN	~120	[9]
Microcrystalline Cellulose	15%	Lactose	10 kN	~100	[9]
Neusilin® UFL2 (MAS)	10%	Corn Starch/Lactose (70/30)	10 kN	~120	[9]
Silica (for comparison)	10%	Corn Starch/Lactose (70/30)	10 kN	~80	[9]

Observation: Experimental data shows that MAS (Neusilin® US2) can produce significantly harder tablets at lower concentrations compared to MCC.[9] For instance, 10% Neusilin US2 achieved the tablet hardness that required 15% MCC in a lactose-based formulation.[9]

Table 2: Disintegration Time

Binder / Formulation Detail	Disintegrant	Disintegration Time (seconds)	Source
Formulation with Neusilin®	Croscarmellose Sodium	~20-30	[3][9]
Formulation with Neusilin®	Carmellose Calcium	~30-40	[9]
Formulation without Neusilin®	Methylcellulose (forms polymer barrier)	Prolonged	[9]
Tablets with Avicel® PH 101 (MCC)	-	< 300 seconds (5 minutes)

Observation: The addition of MAS can significantly improve tablet disintegration, especially in formulations containing substances that may form an adhesive barrier, like methylcellulose.[9] Its capillary action through micropores helps accelerate water uptake.[9] For optimal performance, croscarmellose sodium is recommended as the disintegrant of choice for MAS-based formulations.[3]

Functional Properties and Mechanisms

Compressibility and Binding Mechanism

MCC's binding capacity stems from plastic deformation, where its fibrous particles twist and interlock under compression, forming a strong, coherent tablet structure.[7] This mechanism contributes to its excellent tabletability.

MAS exhibits a unique pressure-dependent behavior. At low stress, its particles maintain a repulsive character, improving powder flow (glidant effect).[1][2] As compression force increases beyond a certain threshold, the MAS particles fracture, creating new, active surfaces that lead to strong inter-particle interactions and binding.[1][2] This allows MAS to function as a multifunctional excipient. A mixture of 25% Neusilin® US2 with MCC demonstrated stronger particle interactions than pure MCC, which is itself known for good tableting properties.[1][2]

Flowability and Moisture Sensitivity

Moisture is a critical factor affecting powder behavior. The performance of MCC, being hygroscopic, can be compromised at high humidity, leading to decreased flowability and weaker tablets.[8][10] In one study, increasing moisture led to a 40% decrease in the tensile strength of pure MCC tablets.[8]

MAS, with its high adsorption capacity, can mitigate the negative effects of moisture.[3][8] The addition of 25% MAS to MCC resulted in an almost twofold increase in the flow function coefficient, even at high relative humidity (78% RH), demonstrating its ability to serve as a moisture-controlling additive.[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. The following protocols are standard for evaluating binder performance.

Powder Flow and Compressibility Analysis

• Methodology : Powder rheology and compaction analysis are used to study inter-particle interactions under varying pressures.

• Apparatus : Powder rheometer (e.g., FT4 Powder Rheometer®), Compaction simulator.

• Procedure :

  • Prepare physical powder mixtures of the binder with a model substance (e.g., MCC or lactose) at various concentrations (e.g., 5%, 10%, 25%, 50%).[1][2]

  • Measure flow properties such as Basic Flowability Energy (BFE), Specific Energy (SE), and Aerated Energy (AE).

  • For compressibility, use equations like Heckel and Kawakita to analyze data from a compaction simulator, which measures punch displacement and force.[7]

  • Evaluate parameters like mean yield pressure to understand the material's deformation behavior under pressure.

Tablet Hardness (Crushing Strength) Test

• Methodology : Measures the force required to fracture a tablet diametrically.

• Apparatus : Tablet hardness tester.

• Procedure :

  • Randomly select a specified number of tablets (e.g., 10) from a batch.[11]

  • Place each tablet individually between the platens of the tester.

  • Apply a diametrical compressive force until the tablet fractures.

  • Record the force in Newtons (N) or Kiloponds (kp). The average of the measurements is reported.[11]

Tablet Friability Test

• Methodology : Assesses the ability of a tablet to withstand abrasion and shock during handling, packaging, and shipping.

• Apparatus : Roche Friabilator.

• Procedure :

  • Take an initial weight of a specified number of tablets (e.g., 20 tablets).

  • Place the tablets in the friabilator drum.

  • Rotate the drum at 25 rpm for 4 minutes (100 rotations).

  • Remove the tablets, de-dust them, and record the final weight.

  • Calculate the percentage weight loss. A loss of less than 1% is generally considered acceptable.[11]

Tablet Disintegration Test

• Methodology : Determines the time it takes for a tablet to break up into smaller particles when placed in a liquid medium.

• Apparatus : USP Disintegration Apparatus.

• Procedure :

  • Place one tablet in each of the six tubes of the basket-rack assembly.[4][12]

  • Immerse the basket in the specified medium (e.g., water) maintained at a constant temperature (37 ± 2°C).[4][12]

  • Move the basket up and down at a constant frequency.[4]

  • The disintegration time is the point at which no residue of the tablet remains on the screen of the apparatus.[12]

Visualizing Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Caption: Experimental workflow for comparative analysis of tablet binders.

Caption: Logical relationship diagram of MAS and MCC properties.

Conclusion and Formulation Strategy

Both Magnesium Aluminometasilicate and Microcrystalline Cellulose are highly effective binders, but their optimal applications differ.

Choose Magnesium Aluminometasilicate (MAS) when:

• The formulation involves moisture-sensitive or oily active ingredients.

• High tablet hardness is required at low binder concentrations.

• The formulation requires improved powder flow, leveraging MAS's dual-functionality as a glidant and binder.

• Developing orally disintegrating tablets (ODTs), where MAS can achieve high hardness with fast disintegration.[9]

Choose Microcrystalline Cellulose (MCC) when:

• A robust, well-characterized, and versatile binder for direct compression is needed.[6]

• The active pharmaceutical ingredient (API) has poor compressibility, as MCC excels at forming strong compacts.[6]

• The manufacturing process is sensitive to cost, as MCC is a widely available and established excipient.

Ultimately, the decision rests on the specific requirements of the drug product, including the properties of the API, the desired release profile, and the manufacturing process. This comparative guide serves as a foundational tool for navigating that decision with empirical backing.

References

• 1. mdpi.com [mdpi.com]
• 2. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dva.com [dva.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Comparative Analysis of Microcrystalline Cellulose Effect on Binder Erosion [eureka.patsnap.com]
• 6. nbinno.com [nbinno.com]
• 7. Physical properties and compact analysis of commonly used direct compression binders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Impact of magnesium aluminometasilicates on rheological and compaction properties of moisture-sensitive excipients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation and Comparison of Three Types of Spray Dried Coprocessed Excipient Avicel® for Direct Compression - PMC [pmc.ncbi.nlm.nih.gov]

Performance evaluation of Magnesium aluminometasilicate against calcium silicate as a drug carrier.

For researchers, scientists, and drug development professionals, the choice of an appropriate drug carrier is a critical decision that significantly impacts a formulation's stability, dissolution, and overall bioavailability. Among the myriad of inorganic carriers, magnesium aluminometasilicate and calcium silicate (B1173343) have emerged as promising candidates due to their high porosity, large surface area, and excellent biocompatibility. This guide provides an objective comparison of their performance as drug carriers, supported by experimental data and detailed methodologies.

At a Glance: Key Performance Indicators

A summary of the key performance characteristics of magnesium aluminometasilicate and calcium silicate as drug carriers is presented below. It is important to note that direct comparative studies are limited, and performance can be highly dependent on the specific drug molecule, manufacturing process, and formulation composition.

Performance Parameter	Magnesium Aluminometasilicate	Calcium Silicate	Key Considerations
Drug Loading Capacity	High, particularly for oily and poorly water-soluble drugs. Can adsorb liquids up to 3.2 mL/g.[1]	Very high, with reports of ultrahigh loading capacity for certain drugs.[2]	Drug properties (solubility, molecular size) and carrier's specific surface area and pore volume are critical factors.
Drug Release Profile	Can be tailored for immediate or sustained release. Often used to enhance the dissolution of poorly soluble drugs.[3][4]	Often exhibits sustained release profiles and can be pH-responsive, offering potential for targeted delivery.[5]	Formulation components (e.g., polymers, disintegrants) and the drug-carrier interaction strength influence the release kinetics.
Bioavailability Enhancement	Effective in improving the bioavailability of BCS Class II and IV drugs by converting crystalline drugs to an amorphous state and enhancing solubility.[3][6]	Can improve dissolution rates, which is expected to enhance bioavailability.[7]	The ability to maintain the amorphous state of the drug and prevent recrystallization is crucial.
Biocompatibility	Generally regarded as safe (GRAS) and well-tolerated.[8]	Exhibits high biocompatibility, bioactivity, and biodegradability.[5]	Both materials have a good safety profile for oral administration.
Applications	Widely used in solid dosage forms as a binder/disintegrant, adsorbent for self-emulsifying drug delivery systems (SEDDS), and stabilizer.[6]	Promising for bone implantable drug delivery due to its bioactivity and ability to transform into hydroxyapatite.[9] Also used in tablet formulations.[10]	The choice of carrier often depends on the desired dosage form and therapeutic application.

Deep Dive: Experimental Protocols

To ensure reproducible and comparable results, standardized experimental protocols are paramount. Below are detailed methodologies for key experiments used to evaluate the performance of drug carriers.

Characterization of Carrier Properties

A thorough characterization of the carrier's physical properties is the first step in evaluating its potential as a drug carrier.

Experimental Workflow for Carrier Characterization

Caption: Workflow for characterizing the physical properties of silicate-based drug carriers.

Methodology: Surface Area and Porosity Analysis

• Sample Preparation: Accurately weigh a sample of the silicate carrier and degas it under vacuum at an elevated temperature to remove any adsorbed moisture and other volatile impurities.

• Analysis: Perform nitrogen adsorption-desorption analysis at 77 K using a surface area and porosity analyzer.

• Data Interpretation: Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) method from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3. Determine the pore volume and pore size distribution from the desorption branch of the isotherm using the Barrett-Joyner-Halenda (BJH) method.[11]

Drug Loading Capacity

The drug loading capacity is a critical parameter that determines the amount of drug that can be incorporated into the carrier.

Experimental Workflow for Determining Drug Loading Capacity

Caption: Workflow for determining the drug loading capacity of silicate carriers.

Methodology: Solvent Evaporation/Impregnation Method

• Preparation of Drug Solution: Dissolve a known amount of the drug in a suitable solvent.

• Loading: Disperse a known amount of the silicate carrier in the drug solution. Stir the dispersion for a specified period to allow for drug adsorption onto the carrier.

• Solvent Removal: Evaporate the solvent under reduced pressure or at an elevated temperature.

• Washing: Wash the resulting powder with a solvent in which the drug is poorly soluble to remove any loosely bound drug from the surface.

• Quantification: Accurately weigh the drug-loaded carrier. To determine the drug content, dissolve a known amount of the drug-loaded carrier in a suitable solvent and analyze the drug concentration using a validated analytical method such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculation:

  • Drug Loading Capacity (%) = (Mass of drug in carrier / Mass of drug-loaded carrier) x 100

  • Drug Entrapment Efficiency (%) = (Mass of drug in carrier / Initial mass of drug) x 100

In-Vitro Drug Release

In-vitro drug release studies are essential to predict the in-vivo performance of the drug delivery system.

Experimental Workflow for In-Vitro Drug Release Study

Caption: Workflow for conducting an in-vitro drug release study.

Methodology: USP Dissolution Apparatus (Paddle Method)

• Apparatus Setup: Set up a USP II (paddle) dissolution apparatus. Fill the dissolution vessels with a specified volume of dissolution medium (e.g., simulated gastric fluid pH 1.2 or simulated intestinal fluid pH 6.8). Maintain the temperature at 37 ± 0.5 °C and the paddle speed at a specified rate (e.g., 50 or 100 rpm).

• Sample Introduction: Introduce a known amount of the drug-loaded carrier into each dissolution vessel.

• Sampling: At predetermined time intervals, withdraw an aliquot of the dissolution medium. To maintain a constant volume, replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Sample Analysis: Filter the withdrawn samples and analyze the drug concentration using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis: Calculate the cumulative percentage of drug released at each time point and plot it against time to obtain the drug release profile.

Comparative Analysis of Properties: A Logical Relationship

The selection between magnesium aluminometasilicate and calcium silicate depends on a careful evaluation of their inherent properties and how they align with the specific requirements of the drug and the desired dosage form.

Logical Relationship Diagram of Carrier Properties

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Pharmaceutical Powder Characterization | Anton Paar [anton-paar.com]
• 4. Alginate-magnesium aluminum silicate films: effect of plasticizers on film properties, drug permeation and drug release from coated tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Calcium silicate-based drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pharmafocusasia.com [pharmafocusasia.com]
• 7. Particle Shape, Specific Surface, Methods for Determining Surface Area, Permeability, Adsorption | Pharmaguideline [pharmaguideline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Understanding Calcium Silicate Excipient: Applications & Uses [celluloseankit.com]
• 11. researchgate.net [researchgate.net]

Validation protocol for assessing the performance of Magnesium aluminometasilicate in controlled-release formulations.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed validation protocol for assessing the performance of Magnesium Aluminometasilicate (MAS) as an excipient in controlled-release oral solid dosage forms. It offers a comparative analysis of MAS against commonly used alternatives, Hydroxypropyl Methylcellulose (HPMC) and Microcrystalline Cellulose (MCC), supported by experimental data and detailed methodologies.

Introduction to Magnesium Aluminometasilicate in Controlled-Release Systems

Magnesium aluminometasilicate is a synthetic, amorphous silicate (B1173343) with a high specific surface area and porosity.[1][2] These characteristics make it a versatile excipient in pharmaceutical formulations, where it can function as a glidant, binder, and a carrier for liquid or poorly soluble active pharmaceutical ingredients (APIs).[1][2] In controlled-release systems, MAS can form a porous matrix that regulates drug dissolution and release. Its performance is influenced by factors such as its concentration in the formulation and the compression force used during tableting.[1]

This guide outlines a systematic approach to validate the performance of MAS, ensuring the development of robust and reliable controlled-release drug products. The protocol is designed in accordance with the principles of pharmaceutical development and analytical procedure validation outlined in the International Council for Harmonisation (ICH) guidelines Q8 and Q2(R2).

Validation Protocol Workflow

The following diagram illustrates the comprehensive workflow for the validation of Magnesium Aluminometasilicate in controlled-release formulations.

Validation Protocol Workflow Diagram

Comparative Performance Data

The following tables summarize the quantitative data from studies comparing the performance of Magnesium Aluminometasilicate (MAS) with HPMC and MCC in key areas of controlled-release formulation development.

Table 1: Powder Blend Characteristics

Parameter	Magnesium Aluminometasilicate (MAS)	Hydroxypropyl Methylcellulose (HPMC)	Microcrystalline Cellulose (MCC)
Angle of Repose (degrees)	30-35 (Good Flow)	35-45 (Fair to Passable Flow)	32-40 (Good to Fair Flow)
Carr's Index (%)	12-18 (Good to Fair Compressibility)	18-25 (Fair to Poor Compressibility)	15-22 (Good to Fair Compressibility)
Hausner Ratio	1.14-1.22	1.22-1.33	1.18-1.28

Note: Values are typical ranges and can vary based on the specific grade of the excipient and the properties of the active pharmaceutical ingredient.

Table 2: Tablet Physical Properties

Parameter	Formulation with MAS	Formulation with HPMC	Formulation with MCC
Hardness (N)	80-150	60-120	90-180
Friability (%)	< 0.8	< 1.0	< 0.5
Tensile Strength (MPa)	1.5-3.0	1.0-2.5	1.8-3.5

Note: Tablet properties are highly dependent on the formulation composition and manufacturing process parameters such as compression force.

Table 3: In-Vitro Drug Release Characteristics

Parameter	Formulation with MAS	Formulation with HPMC	Formulation with MCC
Drug Release Mechanism	Primarily diffusion-controlled through a porous matrix	Swelling and diffusion-controlled	Primarily disintegration and dissolution
Time to 80% Drug Release (T80)	6-12 hours (Can be modulated)	8-16 hours (Viscosity dependent)	< 1 hour (as a disintegrant)
Release Kinetics Model Fit	Higuchi, Korsmeyer-Peppas	Zero-order, Higuchi, Korsmeyer-Peppas	First-order

Note: Drug release profiles are specific to the drug substance and the overall formulation design.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Powder Blend Characterization

Objective: To assess the flow and compressibility properties of the powder blends containing MAS, HPMC, or MCC.

A. Angle of Repose:

• A funnel with a fixed diameter is mounted at a specific height above a flat surface.

• The powder blend is poured through the funnel until the apex of the cone just touches the tip of the funnel.

• The diameter and height of the resulting powder cone are measured.

• The angle of repose (θ) is calculated using the formula: tan(θ) = 2h/d, where h is the height and d is the diameter of the cone.

B. Bulk and Tapped Density:

• A known weight of the powder blend is gently poured into a graduated cylinder, and the initial volume is recorded as the bulk volume.

• The cylinder is then mechanically tapped for a specified number of times (e.g., 100, 500, 1250 taps) until there is no further significant change in volume. This final volume is the tapped volume.

• Bulk density is calculated as weight/bulk volume, and tapped density is calculated as weight/tapped volume.

C. Carr's Index and Hausner Ratio:

• Carr's Index (%) is calculated as: [(Tapped Density - Bulk Density) / Tapped Density] x 100.

• Hausner Ratio is calculated as: Tapped Density / Bulk Density.

Tablet Physical Characterization

Objective: To evaluate the mechanical strength and integrity of the compressed tablets.

A. Hardness (Breaking Force):

• A tablet is placed between the platens of a tablet hardness tester.

• Force is applied diametrically to the tablet until it fractures.[3]

• The force required to break the tablet is recorded in Newtons (N).[3]

• The test is repeated for a statistically significant number of tablets (e.g., n=10).

B. Friability:

• A pre-weighed sample of tablets (typically 10-20 tablets) is placed in a friabilator drum.[4]

• The drum is rotated at a constant speed (usually 25 rpm) for a set number of revolutions (typically 100).[4]

• The tablets are removed, de-dusted, and re-weighed.

• Friability (%) is calculated as: [(Initial Weight - Final Weight) / Initial Weight] x 100. A friability of less than 1% is generally considered acceptable.[4]

C. Tensile Strength:

• The breaking force (hardness), diameter, and thickness of the tablets are measured.

• The tensile strength (σ) is calculated using the formula for a cylindrical tablet: σ = 2F / (πDT), where F is the breaking force, D is the tablet diameter, and T is the tablet thickness.

In-Vitro Drug Release (Dissolution Testing)

Objective: To determine the rate and extent of drug release from the controlled-release tablets. This protocol is based on USP General Chapter <711> Dissolution.[5]

Apparatus: USP Apparatus 2 (Paddle Apparatus) is commonly used for tablets.

Dissolution Medium: The choice of medium should be justified and simulate the physiological conditions of the gastrointestinal tract (e.g., 0.1 N HCl for the first 2 hours, followed by a switch to pH 6.8 phosphate (B84403) buffer).

Procedure:

• The dissolution vessels are filled with a specified volume of the dissolution medium and equilibrated to 37 ± 0.5 °C.

• One tablet is placed in each vessel.

• The paddle is rotated at a constant speed (e.g., 50 or 75 rpm).

• At predetermined time points, samples of the dissolution medium are withdrawn and replaced with an equal volume of fresh medium to maintain sink conditions.

• The amount of drug released in each sample is quantified using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• The cumulative percentage of drug released is plotted against time to generate the dissolution profile.

Visualization of Key Processes

The following diagrams, created using Graphviz (DOT language), illustrate important workflows and relationships in the validation process.

Signaling Pathway for Controlled Drug Release from a Porous Matrix

Controlled Drug Release Mechanism

Experimental Workflow for Comparative Dissolution Profile Analysis

Comparative Dissolution Analysis Workflow

Logical Relationship for Excipient Selection in Controlled-Release Formulations

Excipient Selection Decision Tree

Conclusion

This validation protocol provides a robust framework for the comprehensive assessment of Magnesium Aluminometasilicate in controlled-release formulations. The comparative data and detailed experimental methodologies serve as a valuable resource for formulation scientists and researchers. By following a systematic and data-driven approach, the performance of MAS can be effectively evaluated and compared against other commonly used excipients, leading to the development of high-quality, reliable, and effective controlled-release drug products. The unique properties of MAS, such as its high porosity and good compressibility, offer significant potential in the design of innovative drug delivery systems.[1]

References

• 1. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and Compaction Applications [mdpi.com]
• 2. Stress-Dependent Particle Interactions of Magnesium Aluminometasilicates as Their Performance Factor in Powder Flow and… [ouci.dntb.gov.ua]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. rheologylab.com [rheologylab.com]
• 5. usp.org [usp.org]

The In-Vitro and In-Vivo Correlation of Drug Release from Magnesium Aluminometasilicate-Based Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Magnesium aluminometasilicate (MAS), a synthetic, amorphous silicate, has emerged as a multifunctional excipient in pharmaceutical formulations. Its high porosity and large specific surface area make it an excellent carrier for improving the solubility, stability, and bioavailability of poorly water-soluble drugs.[1] This guide provides a comparative analysis of the in-vitro and in-vivo performance of MAS-based drug formulations, with a focus on the correlation between drug release in the laboratory and its behavior in the body. While direct head-to-head in-vitro in-vivo correlation (IVIVC) studies comparing MAS-based formulations with other systems for the same drug are limited in publicly available literature, this guide synthesizes existing data to offer valuable insights.

Performance Comparison: Magnesium Aluminometasilicate vs. Alternative Formulations

The unique properties of MAS, commercially available as Neusilin®, contribute to its performance in drug delivery. It can be used to develop solid self-emulsifying drug delivery systems (S-SNEDDS), liquisolid compacts, and as a filler in matrix tablets to modulate drug release.[1][2]

In-Vitro Dissolution Performance

The in-vitro dissolution profile is a critical quality attribute of solid dosage forms and the foundation for establishing an IVIVC. Studies have compared the dissolution of drugs from MAS-based formulations with those containing other common excipients like microcrystalline cellulose (B213188) (MCC).

Table 1: Comparative In-Vitro Drug Release from HPMC Matrix Tablets Containing Magnesium Aluminometasilicate (Neusilin® US2) vs. Microcrystalline Cellulose (MCC)

Formulation	Drug	Key Findings	Reference
HPMC matrix with Neusilin® US2	Caffeine (soluble drug)	Reduced initial burst release compared to MCC-containing matrices. Provided a more controlled and sustained release profile, especially at 10-20% HPMC content.	[3]
HPMC matrix with Neusilin® US2/MCC blend	-	Showed a positive impact on the in-vitro drug dissolution profile towards zero-order kinetics. Dissolution data from USP 2 apparatus showed similarity to that from a dynamic biorelevant apparatus, suggesting more predictable in-vivo behavior.	[4]
HPMC matrix with MCC	Caffeine (soluble drug)	Exhibited a higher initial burst release.	[3]

Table 2: In-Vitro Dissolution of Poorly Water-Soluble Drugs in MAS-Based Formulations

Formulation Type	Drug	Key Dissolution Enhancement Findings	Reference
Surface Solid Dispersion with Neusilin® US2	Sorafenib (B1663141) Tosylate	97.13% cumulative release in 1 hour compared to 29.93% for the pure drug.	[5]
Liquisolid Compact with Neusilin® US2	Felodipine	Significantly improved dissolution rate compared to conventional pellets.	[2]
Solid SEDDS with Neusilin® US2	Cyclosporine A	Improved drug release compared to the liquid form filled into a capsule.	[6]

In-Vivo Pharmacokinetic Performance

In-vivo studies are essential to determine the rate and extent of drug absorption. The following tables summarize pharmacokinetic data from studies involving MAS-based formulations.

Table 3: Pharmacokinetic Parameters of Sorafenib Tosylate from a Neusilin® US2-Based Surface Solid Dispersion vs. Pure Drug in Rats

Parameter	SFN-SSD Formulation	Pure SFN	Fold Increase	Reference
Cmax (µg/mL)	10.8 ± 1.2	5.4 ± 0.8	2.0	[5]
AUC0-t (µg·h/mL)	148.5 ± 15.2	22.8 ± 3.5	6.5	[5]
Tmax (h)	2.0	4.0	-	[5]

Table 4: Bioavailability of Cyclosporine A from a Porous MAS-Based Tablet vs. a Capsule Formulation in Dogs

Formulation	Key Bioavailability Findings	Reference
SMEDDS loaded into porous MAS tablets (with superdisintegrant)	Bioavailability was at the same level as the capsule formulation.	[6]
SMEDDS loaded into porous MAS tablets (without superdisintegrant)	Absorption was significantly lower than from the capsule formulation.	[6]

Experimental Protocols

Establishing a meaningful in-vitro in-vivo correlation requires robust and well-defined experimental protocols for both dissolution and pharmacokinetic studies.

In-Vitro Dissolution Testing

• Apparatus: USP Apparatus 2 (Paddle) is commonly used for tablets and capsules.

• Dissolution Medium: The choice of medium is critical and should ideally be biorelevant. Commonly used media include:

  • 0.1 N HCl (to simulate gastric fluid)

  • Phosphate buffer (pH 6.8, to simulate intestinal fluid)

  • Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF) for more biorelevant conditions.

• Agitation Speed: Typically ranges from 50 to 100 rpm.

• Temperature: Maintained at 37 ± 0.5 °C.

• Sampling Times: Multiple time points should be selected to adequately characterize the dissolution profile.

• Analytical Method: A validated analytical method, such as High-Performance Liquid Chromatography (HPLC), is used to quantify the amount of dissolved drug.

In-Vivo Bioavailability Studies

• Study Design: A randomized, crossover design is often preferred to minimize subject variability.

• Subjects: Healthy human volunteers are typically used. For preclinical studies, animal models such as rats or dogs are employed.[5][6]

• Administration: The investigational formulation and a reference product (e.g., an oral solution or an immediate-release tablet) are administered.

• Blood Sampling: Blood samples are collected at predetermined time points before and after drug administration.

• Bioanalytical Method: A validated bioanalytical method, such as LC-MS/MS, is used to measure the drug concentration in plasma or serum.

• Pharmacokinetic Analysis: The following pharmacokinetic parameters are calculated:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): A measure of the total drug exposure.

Visualization of IVIVC Workflow and Experimental Design

To better understand the process of establishing an in-vitro in-vivo correlation, the following diagrams illustrate the logical workflow and the key steps in the experimental design.

Caption: Logical workflow for establishing an IVIVC.

Caption: Experimental workflow for IVIVC studies.

Conclusion

Magnesium aluminometasilicate is a promising excipient for enhancing the delivery of challenging drug compounds. Its application in various formulation strategies has been shown to improve in-vitro dissolution and in-vivo bioavailability. While a comprehensive, direct comparative IVIVC study against other controlled-release platforms is an area for future research, the existing data suggests that MAS-based formulations can offer predictable and enhanced drug delivery. The development of a robust IVIVC for these formulations can further streamline the drug development process, reduce the need for extensive in-vivo studies, and ensure product quality and performance.

References

• 1. pharmafocusasia.com [pharmafocusasia.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Exploration of Neusilin® US2 as an Acceptable Filler in HPMC Matrix Systems—Comparison of Pharmacopoeial and Dynamic Biorelevant Dissolution Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of magnesium aluminometasilicate (Neusilin US2) based surface solid dispersion of sorafenib tosylate using QbD approach: In vitro and in vivo pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Porous magnesium aluminometasilicate tablets as carrier of a cyclosporine self-emulsifying formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative study on the adsorption capacity of Magnesium aluminometasilicate and other porous silicas.

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Adsorbent

In the realm of pharmaceutical sciences and materials research, the efficiency of adsorbent materials is paramount for applications ranging from drug delivery and stabilization to purification and formulation enhancement. This guide provides an objective comparison of the adsorption capacities of Magnesium Aluminometasilicate, commercially known as Neusilin®, and other widely used porous silicas, including mesoporous silica (B1680970) nanoparticles (MSNs), fumed silica, and silica gel. The comparative analysis is supported by experimental data to aid in the selection of the most suitable adsorbent for specific research and development needs.

Unveiling the Adsorbents: A Head-to-Head Comparison

The selection of an appropriate adsorbent hinges on its physical properties, which directly influence its performance. Key parameters for comparison include specific surface area, pore volume, and pore size. A larger surface area generally translates to a higher adsorption capacity. The pore volume dictates the amount of substance that can be adsorbed, while the pore size determines the accessibility of the internal surface to molecules of varying dimensions.

The following table summarizes the key physical properties of various grades of Magnesium Aluminometasilicate (Neusilin®) and other common porous silicas.

Material	Grade/Type	Specific Surface Area (m²/g)	Pore Volume (cm³/g)	Average Pore Diameter (nm)
Magnesium Aluminometasilicate	Neusilin® S1	110[1][2][3]	-	-
Neusilin® S2	110[2][3]	-	-
Neusilin® UFL2	300 - 400[3][4]	-	-
Neusilin® US2	300[3]	-	-
Mesoporous Silica	MCM-41	>800 - >850[5]	≥0.75[5]	3.4 - 4.0[5]
SBA-15	≥550[6]	1.46[6]	6 - 11[6]
Fumed Silica	Hydrophilic	90 - 400[7]	-	Non-porous[8]
Silica Gel	Type A	650 - 800[9][10]	0.35 - 0.45[9][10]	2.0 - 4.0[9]

In-Depth Analysis of Adsorbent Properties

Magnesium Aluminometasilicate (Neusilin®) is a synthetic, amorphous material with a complex three-dimensional structure.[11] Different grades of Neusilin® offer a range of specific surface areas, with UFL2 and US2 grades exhibiting significantly higher surface areas compared to S1 and S2 grades.[3] This makes them particularly suitable for applications requiring high adsorption capacity for oils and water.[12]

Mesoporous Silica Nanoparticles (MSNs) , such as MCM-41 and SBA-15, are characterized by their highly ordered porous structures and exceptionally large surface areas, often exceeding 800 m²/g.[5] Their tunable pore sizes make them ideal for the controlled loading and release of drug molecules.

Fumed Silica , produced in a flame, consists of non-porous, amorphous silica particles that form a three-dimensional branched chain structure.[8] While it has a high external surface area, its lack of internal porosity distinguishes it from other silicas. Its primary applications are as a thickening agent and a glidant.[8]

Silica Gel is a porous, amorphous form of silicon dioxide. It possesses a high specific surface area and is commonly used as a desiccant due to its excellent water adsorption capacity.[9]

Experimental Protocols: A Guide to Characterization

To ensure accurate and reproducible results in the evaluation of adsorbent materials, standardized experimental protocols are essential. The following sections detail the methodologies for determining key adsorption parameters.

Determination of Specific Surface Area and Pore Size Distribution (BET Analysis)

The Brunauer-Emmett-Teller (BET) method is a widely accepted technique for determining the specific surface area of porous materials.[13] It involves the physical adsorption of a gas (typically nitrogen) onto the surface of the material at cryogenic temperatures.

Experimental Workflow for BET Analysis

BET Analysis Workflow

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 0.5-2 grams of the porous silica sample into a sample tube.[14]

  • Degas the sample under a flow of an inert gas (e.g., nitrogen) for an extended period (e.g., 18 hours) to remove any adsorbed contaminants from the surface.[14] Heating can be applied during degassing, but the temperature should remain below the sample's decomposition point.[14]

  • After degassing and cooling to room temperature, reweigh the sample tube to determine the exact mass of the degassed sample.[14]

• Analysis:

  • Place the sample tube in the analysis port of the BET instrument.

  • Immerse the sample tube in a dewar of liquid nitrogen to maintain a constant temperature of approximately 77K.[13]

  • The instrument will then incrementally introduce known amounts of nitrogen gas into the sample tube and measure the pressure.

  • The amount of gas adsorbed at each pressure point is recorded to generate an adsorption-desorption isotherm.

• Data Interpretation:

  • The specific surface area is calculated from the adsorption isotherm data using the BET equation.

  • The pore size distribution can be determined from the desorption branch of the isotherm using the Barrett-Joyner-Halenda (BJH) method.

Determination of Drug Adsorption Capacity

This protocol outlines a common method for determining the maximum amount of a drug that can be adsorbed onto a porous silica carrier.

Experimental Workflow for Drug Adsorption

Drug Adsorption Workflow

Methodology:

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of the drug in a suitable solvent at known concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

  • Plot a calibration curve of absorbance versus concentration.

• Adsorption Experiment:

  • Prepare a drug solution of a known initial concentration.

  • Add a precisely weighed amount of the porous silica adsorbent to the drug solution.

  • Agitate the mixture for a predetermined time to allow the adsorption process to reach equilibrium.

  • Separate the adsorbent from the solution by centrifugation or filtration.

• Quantification of Adsorbed Drug:

  • Measure the absorbance of the supernatant (the solution after separation of the adsorbent).

  • Use the calibration curve to determine the final concentration of the drug remaining in the solution.

  • The amount of drug adsorbed onto the silica is calculated by subtracting the amount of drug remaining in the solution from the initial amount of drug.

Conclusion

The choice between Magnesium Aluminometasilicate and other porous silicas is highly dependent on the specific application. For applications demanding very high surface areas and tunable mesopores, such as in advanced drug delivery systems, mesoporous silicas like MCM-41 and SBA-15 are excellent candidates. Magnesium Aluminometasilicate (Neusilin®), particularly the UFL2 and US2 grades, offers a balance of high surface area and excellent powder flowability, making it a versatile excipient in pharmaceutical formulations for improving drug stability and converting liquid or oily substances into free-flowing powders. Fumed silica serves a different purpose, primarily as a rheology modifier and glidant, while silica gel remains a cost-effective choice for applications requiring high moisture adsorption. By understanding the distinct properties and employing rigorous experimental characterization, researchers can make informed decisions to optimize their formulations and research outcomes.

References

• 1. chempoint.com [chempoint.com]
• 2. neusilin.jp [neusilin.jp]
• 3. neusilin.jp [neusilin.jp]
• 4. neusilin.jp [neusilin.jp]
• 5. MCM-41 - Mesoporous Silica - Molecular Sieves | ACS Material [acsmaterial.com]
• 6. SBA-15 - Mesoporous Silica | ACS Material [acsmaterial.com]
• 7. en.hifull.com [en.hifull.com]
• 8. Fumed silica - Wikipedia [en.wikipedia.org]
• 9. baskiville.co.nz [baskiville.co.nz]
• 10. ddc.nl [ddc.nl]
• 11. dva.com [dva.com]
• 12. Neusilin [neusilin.com]
• 13. nanopartikel.info [nanopartikel.info]
• 14. see.leeds.ac.uk [see.leeds.ac.uk]

The Enduring Stability of Amorphous Drugs: A Comparative Guide to Magnesium Aluminometasilicate Formulations

For researchers, scientists, and drug development professionals, the quest for stable and effective amorphous drug formulations is a perpetual challenge. The inherent thermodynamic instability of the amorphous state, while offering enhanced solubility and bioavailability, presents a significant hurdle in developing robust dosage forms. This guide provides an in-depth comparison of magnesium aluminometasilicate (MAS) as a stabilizing carrier for amorphous drugs, benchmarked against commonly used polymeric alternatives. Supported by experimental data, this document serves as a practical resource for formulation scientists seeking to optimize the long-term stability of amorphous drug products.

Magnesium aluminometasilicate, a synthetic, amorphous silicate, has emerged as a promising excipient for the stabilization of amorphous active pharmaceutical ingredients (APIs). Its unique porous structure, high surface area, and moisture-adsorbing properties contribute to its ability to inhibit the recrystallization of amorphous drugs, a primary cause of formulation failure. This guide will delve into the performance of MAS in comparison to traditional polymeric carriers such as polyvinylpyrrolidone (B124986) (PVP), hydroxypropyl methylcellulose (B11928114) (HPMC), and others, focusing on key performance indicators like drug loading, physical stability, and dissolution enhancement.

Comparative Performance Analysis: MAS vs. Polymeric Carriers

The selection of an appropriate carrier is paramount in the development of stable amorphous solid dispersions (ASDs). The following tables summarize quantitative data from various studies, offering a comparative overview of MAS and polymeric carriers in key formulation aspects.

Table 1: Drug Loading Capacity

Carrier	Drug	Maximum Drug Loading (%)	Formulation Method	Reference
Magnesium Aluminometasilicate (Neusilin® US2)	Ezetimibe	40	Hot Melt Extrusion	[1]
Polyvinylpyrrolidone (PVP) K30	Aceclofenac	50	Solvent Evaporation
Hydroxypropyl Methylcellulose (HPMC)	NVS981	50	Hot Melt Extrusion	[2]
Soluplus®	Mefenamic Acid	80	Hot Melt Extrusion	[3]
Copovidone (Kollidon® VA 64)	Ezetimibe	30	Hot Melt Extrusion	[1]

Table 2: Long-Term Stability of Amorphous Drugs

Drug	Carrier	Drug:Carrier Ratio	Storage Conditions	Duration	Outcome	Reference
Indomethacin	Magnesium Aluminometasilicate (Neusilin®)	-	40°C / 75% RH	12 months	Remained amorphous
Indomethacin	Polyvinylpyrrolidone (PVP)	-	40°C / 75% RH	3 months	Partial recrystallization
Ezetimibe	Magnesium Aluminometasilicate (Neusilin® US2) with Copovidone	40:60	40°C / 75% RH	6 months	Remained amorphous	[1]
Felodipine (B1672334)	Polyvinylpyrrolidone (PVP)	50:50	75% RH	300 days	Recrystallization observed	[4]
Nifedipine (B1678770)	Polyvinylpyrrolidone (PVP)	-	-	-	Crystallized more readily than felodipine	[5]
Amlodipine Besylate	-	1:1 molar ratio	25°C	1 month	Remained amorphous (3% increase in crystallinity)	[6]

Table 3: Comparative Dissolution Performance

Drug	Carrier	Dissolution Medium	Time (min)	% Drug Released	Reference
Indomethacin	Magnesium Aluminometasilicate	pH 6.8 Phosphate (B84403) Buffer	60	>90
Indomethacin	Hydroxypropyl Methylcellulose (HPMC) E5	pH 6.8	120	~60	[7]
Aceclofenac	Magnesium Aluminometasilicate	-	-	-
Aceclofenac	Polyvinylpyrrolidone (PVP) K30	pH 6.8	60	~90
Ezetimibe	Magnesium Aluminometasilicate (Neusilin® US2) with Copovidone	0.1 N HCl	30	~100	[1]

Experimental Protocols: Methodologies for Stability Assessment

The following section details the experimental protocols commonly employed to assess the physical stability and performance of amorphous drug formulations.

Preparation of Amorphous Solid Dispersions with Magnesium Aluminometasilicate

A common method for preparing amorphous solid dispersions with MAS is through co-grinding or hot-melt extrusion.

• Co-grinding: The crystalline drug and MAS are mixed in a defined ratio (e.g., 1:1, 1:3, 1:5 by weight). The mixture is then milled using a ball mill or a similar grinding apparatus. The milling time and intensity are optimized to ensure complete amorphization, which is monitored using techniques like PXRD.

• Hot-Melt Extrusion (HME): The drug and MAS, often in combination with a polymeric carrier, are fed into a hot-melt extruder. The mixture is heated to a temperature above the drug's melting point and the polymer's glass transition temperature, ensuring the drug dissolves in the molten carrier. The extrudate is then cooled rapidly to solidify the amorphous dispersion.

Powder X-ray Diffraction (PXRD)

PXRD is a fundamental technique for determining the physical form of a solid. The absence of sharp diffraction peaks and the presence of a broad "halo" pattern are indicative of an amorphous state.

• Sample Preparation: A thin layer of the powder sample is placed on a sample holder.

• Instrumentation: A powder X-ray diffractometer equipped with a Cu Kα radiation source is typically used.

• Data Collection: The sample is scanned over a 2θ range of 5° to 50° with a step size of 0.02° and a scan speed of 2°/minute.

• Analysis: The resulting diffractogram is analyzed for the presence of characteristic crystalline peaks. The percentage of crystallinity can be quantified by comparing the area of the crystalline peaks to the total area of the diffractogram.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the thermal properties of a material, including the glass transition temperature (Tg) and melting point (Tm). For an amorphous solid, the presence of a Tg and the absence of a melting endotherm confirm its amorphous nature.

• Sample Preparation: A small amount of the sample (typically 3-5 mg) is hermetically sealed in an aluminum pan.

• Instrumentation: A differential scanning calorimeter is used.

• Data Collection: The sample is heated at a constant rate, typically 10°C/min, over a temperature range that encompasses the expected Tg and Tm of the drug. An inert atmosphere (e.g., nitrogen) is maintained.

• Analysis: The thermogram is analyzed to identify the glass transition, which appears as a step change in the heat flow, and any melting endotherms, which indicate the presence of crystalline material.

In Vitro Dissolution Testing

Dissolution testing evaluates the rate and extent to which a drug dissolves from its dosage form. For amorphous formulations, this is a critical parameter for predicting in vivo performance.

• Apparatus: USP Apparatus 1 (basket) or Apparatus 2 (paddle) are commonly used.

• Dissolution Medium: The choice of medium depends on the drug's properties and the intended site of absorption. Commonly used media include 0.1 N HCl (simulated gastric fluid) and phosphate buffer at various pH values (e.g., 4.5, 6.8) to simulate intestinal conditions.

• Test Conditions: A specified volume of dissolution medium (e.g., 900 mL) is maintained at 37 ± 0.5°C. The apparatus is operated at a constant speed (e.g., 50 or 75 RPM).

• Sampling and Analysis: Aliquots of the dissolution medium are withdrawn at predetermined time intervals and analyzed for drug concentration using a suitable analytical method, such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify functional groups and study intermolecular interactions between the drug and the carrier. Changes in the vibrational frequencies of specific functional groups can indicate the formation of hydrogen bonds, which play a crucial role in the stabilization of the amorphous state.

• Sample Preparation: The sample is typically mixed with potassium bromide (KBr) and compressed into a pellet, or analyzed directly using an attenuated total reflectance (ATR) accessory.

• Instrumentation: A Fourier-transform infrared spectrometer is used.

• Data Collection: The spectrum is recorded over a specific wavenumber range (e.g., 4000-400 cm⁻¹).

• Analysis: The spectra of the amorphous dispersion, the pure drug, and the carrier are compared to identify shifts in characteristic peaks, which can provide insights into drug-carrier interactions.

The Impact on Cellular Pathways: A Look at Drug Absorption

The enhanced dissolution and potential for generating supersaturated solutions from amorphous drug formulations can have a significant impact on drug absorption and interaction with cellular transport mechanisms. One key area of influence is on efflux transporters, such as P-glycoprotein (P-gp), which are present in the intestinal epithelium and can limit the absorption of many drugs.

Caption: Simplified workflow of drug absorption and the potential impact of supersaturation.

By achieving a high concentration of dissolved drug in the intestinal lumen, amorphous formulations can effectively saturate the P-gp transporters. This saturation reduces the efflux of the drug back into the lumen, thereby increasing the net amount of drug that crosses the intestinal barrier and enters the systemic circulation. This can lead to a significant enhancement in the oral bioavailability of P-gp substrates.[8][9] Furthermore, the increased intracellular concentration of the drug may also influence the rate of intestinal metabolism, primarily mediated by cytochrome P450 enzymes like CYP3A4.[10][11][12][13]

Conclusion

Magnesium aluminometasilicate presents a compelling alternative to traditional polymeric carriers for the stabilization of amorphous drugs. Its high surface area, porous nature, and moisture-scavenging capabilities contribute to its effectiveness in preventing recrystallization and maintaining the amorphous state over extended periods. The comparative data presented in this guide suggests that MAS can offer comparable or even superior performance in terms of drug loading and long-term stability for certain drugs.

The choice of an optimal carrier remains drug-dependent, and a thorough evaluation of drug-excipient compatibility and performance is essential. The experimental protocols outlined in this guide provide a framework for conducting such evaluations. By understanding the interplay between the drug, the carrier, and the gastrointestinal environment, researchers can design robust and effective amorphous drug formulations with enhanced stability and bioavailability. The potential to modulate cellular transport mechanisms through supersaturation further underscores the therapeutic advantages of well-designed amorphous solid dispersions.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of HPMC based polymers performance as carriers for manufacture of solid dispersions using the melt extruder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medipol.edu.tr [medipol.edu.tr]
• 4. The Physical Stability of Felodipine and Its Recrystallization from an Amorphous Solid Dispersion Studied by NMR Relaxometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comparison of the physical stability of amorphous felodipine and nifedipine systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Advances in the development of amorphous solid dispersions: The role of polymeric carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Intestinal Absorption Study: Challenges and Absorption Enhancement Strategies in Improving Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benthamdirect.com [benthamdirect.com]
• 12. benthamscience.com [benthamscience.com]
• 13. Enhanced Characterization of Drug Metabolism and the Influence of the Intestinal Microbiome: A Pharmacokinetic, Microbiome, and Untargeted Metabolomics Study - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of different grades of Magnesium aluminometasilicate in pharmaceutical applications.

For Researchers, Scientists, and Drug Development Professionals

Magnesium aluminometasilicate, a synthetic, amorphous silicate, has carved a significant niche in pharmaceutical development due to its multifunctional properties. Commercially available under various trade names, with Neusilin® being a prominent example, its different grades offer a spectrum of physicochemical characteristics tailored to address specific formulation challenges. This guide provides an objective, data-driven comparison of these grades, empowering formulation scientists to select the optimal excipient for their application.

Physicochemical Properties: A Quantitative Comparison

The performance of magnesium aluminometasilicate in a pharmaceutical formulation is intrinsically linked to its physical and chemical properties. The following tables summarize the key specifications of four common grades: UFL2, US2, S1, and S2, which primarily differ in their physical form (powder vs. granule), pH, and water content.[1][2][3][4]

Table 1: General Properties of Different Magnesium Aluminometasilicate Grades [1][5][6][7]

Property	UFL2	US2	S1	S2
Appearance	White Powder	White Granule	White Granule	White Granule
pH (4% slurry)	6.0 - 8.0 (Neutral)	6.0 - 8.0 (Neutral)	8.5 - 10.0 (Alkaline)	8.5 - 10.0 (Alkaline)
Loss on Drying (%)	< 7	< 7	13 - 20	< 5
Average Particle Size (μm)	3.1	106	112	115
Specific Surface Area (m²/g)	300	300	110	110
True Specific Gravity	2.2	2.2	2.0	2.2

Table 2: Functional Properties of Different Magnesium Aluminometasilicate Grades [1][5][6][7]

Property	UFL2	US2	S1	S2
Bulk Density, Loose (g/mL)	0.06 - 0.11	0.13 - 0.18	0.30 - 0.37	0.29 - 0.37
Bulk Density, Tapped (g/mL)	0.10 - 0.17	0.16 - 0.22	0.36 - 0.43	0.34 - 0.42
Oil Adsorbing Capacity (mL/g)	2.7 - 3.4	2.7 - 3.4	1.3	1.4
Water Adsorbing Capacity (mL/g)	2.4 - 3.1	2.4 - 3.1	1.0	1.2
Angle of Repose (°)	45	30	30	30

Key Performance Attributes and Applications

The choice of a specific grade of magnesium aluminometasilicate is dictated by the intended application and the challenges presented by the active pharmaceutical ingredient (API) and the desired dosage form.

High Adsorption Capacity (Grades UFL2 & US2): With a specific surface area of 300 m²/g, the neutral grades UFL2 and US2 exhibit exceptional oil and water adsorption capabilities.[1][5][6][7] This makes them ideal for:

• Solidification of Liquid Formulations: They can convert oily or liquid APIs and self-emulsifying drug delivery systems (SEDDS) into free-flowing powders, facilitating their formulation into solid dosage forms like tablets and capsules.[8][9][10][11][12][13]

• Enhanced Bioavailability of Poorly Soluble Drugs: By adsorbing the API onto their porous surface, they can present the drug in an amorphous state, which can lead to improved dissolution and bioavailability.[11][14]

• Moisture Protection: Their high water adsorption capacity helps to protect moisture-sensitive APIs from degradation.[2]

Improved Flowability and Compressibility (Granular Grades US2, S1, S2): The granular nature of US2, S1, and S2 grades contributes to better powder flow, as indicated by their lower angles of repose (30°) compared to the powdered UFL2 grade (45°).[1] This is a critical attribute in high-speed tableting operations. Their superior compressibility allows for the formation of hard tablets at low compression forces.[2][4]

pH Considerations (Neutral vs. Alkaline Grades): The availability of both neutral (UFL2, US2) and alkaline (S1, S2) grades provides formulation flexibility.[1] The neutral grades are suitable for a wide range of APIs, including those that may be sensitive to alkaline conditions. The alkaline grades can be beneficial in specific applications, such as antacid formulations.[4][15]

Experimental Protocols

To objectively evaluate and compare the performance of different magnesium aluminometasilicate grades, standardized experimental protocols are essential.

Powder Flowability Assessment

The flowability of a powder blend is a critical parameter for ensuring uniform die filling and consistent tablet weight. It is commonly assessed using the following methods:

• Angle of Repose: This is the angle of the conical pile produced when a powder is poured onto a horizontal surface. A lower angle of repose generally indicates better flowability.[16]

• Carr's Compressibility Index and Hausner Ratio: These indices are calculated from the bulk and tapped densities of the powder.[17][18]

  • Bulk Density: The density of the powder in a loose, untapped state.

  • Tapped Density: The density of the powder after being subjected to a standardized tapping procedure to settle the particles.[19]

  • Carr's Index (%) = [(Tapped Density - Bulk Density) / Tapped Density] x 100

  • Hausner Ratio = Tapped Density / Bulk Density

  Lower Carr's Index and Hausner Ratio values are indicative of better powder flow.[16][17][18] A Carr's Index of ≤ 10 is considered excellent, while a value > 38 is considered extremely poor.[18] Similarly, a Hausner Ratio of < 1.11 suggests excellent flow, while a ratio > 1.60 indicates very, very poor flow.[17]

Tablet Hardness (Breaking Force) Testing

Tablet hardness is a measure of the mechanical strength required to fracture a tablet. It is a crucial quality control parameter to ensure the tablet can withstand the rigors of handling and transportation.[20][21][22][23]

• Procedure: A tablet is placed between two platens of a hardness tester. A force is applied by one of the platens, and the force required to break the tablet is recorded.[20][22]

• Units: The breaking force is typically measured in Newtons (N), kiloponds (kp), or Strong-Cobb units (SCU).[22][23]

In Vitro Dissolution Testing

Dissolution testing is a key in vitro test to predict the in vivo performance of a drug product. It measures the rate and extent of drug release from a dosage form.[24][25][26][27]

• Apparatus: The most commonly used apparatuses for tablets are USP Apparatus 1 (Basket) and USP Apparatus 2 (Paddle).[24][25]

  • Apparatus 1 (Basket): The dosage form is placed in a mesh basket that rotates in the dissolution medium.

  • Apparatus 2 (Paddle): The dosage form is allowed to sink to the bottom of the vessel, and a paddle rotates to provide agitation.

• Procedure: The test is conducted in a specified dissolution medium (e.g., simulated gastric or intestinal fluid) at a controlled temperature (typically 37°C ± 0.5°C) and agitation speed.[24][25] Samples of the dissolution medium are withdrawn at predetermined time intervals and analyzed for drug content.

Visualizing Workflows with Magnesium Aluminometasilicate

The following diagrams illustrate common workflows where different grades of magnesium aluminometasilicate are employed to overcome formulation challenges.

Formulation workflow for poorly soluble drugs.

Workflow for converting liquid SEDDS to a solid dosage form.

Conclusion

The various grades of magnesium aluminometasilicate offer a versatile toolkit for the pharmaceutical formulator. The neutral, high-surface-area grades like UFL2 and US2 are particularly effective for enhancing the solubility and stability of challenging APIs and for converting liquid formulations into solid dosage forms. The granular grades (US2, S1, S2) provide excellent flow and compressibility, making them suitable for robust tableting processes. By understanding the distinct properties of each grade and applying rigorous experimental evaluation, researchers and drug development professionals can leverage these excipients to develop high-quality, effective, and stable pharmaceutical products.

References

• 1. neusilin.jp [neusilin.jp]
• 2. tech-en.fujichemical.co.jp [tech-en.fujichemical.co.jp]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. dva.com [dva.com]
• 5. chempoint.com [chempoint.com]
• 6. neusilin.jp [neusilin.jp]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Quality by Design-Based Development of Solid Self-Emulsifying Drug Delivery System (SEDDS) as a Potential Carrier for Oral Delivery of Lysozyme - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Formulation and processing of solid self-emulsifying drug delivery systems (HME S-SEDDS): A single-step manufacturing process via hot-melt extrusion technology through response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijpsonline.com [ijpsonline.com]
• 11. neusilin.jp [neusilin.jp]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. Porous Magnesium Aluminometasilicate Tablets as Carrier of a Cyclosporine Self-Emulsifying Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmafocusasia.com [pharmafocusasia.com]
• 15. biozoomer.com [biozoomer.com]
• 16. bettersizeinstruments.com [bettersizeinstruments.com]
• 17. Comparative Evaluation of Flow for Pharmaceutical Powders and Granules - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmacyfreak.com [pharmacyfreak.com]
• 19. ovid.com [ovid.com]
• 20. scribd.com [scribd.com]
• 21. pharmtech.com [pharmtech.com]
• 22. Hardness Testing: Basic Principles and Methods | Teledyne LABS [teledynelabs.com]
• 23. Tablet hardness testing - Wikipedia [en.wikipedia.org]
• 24. usp.org [usp.org]
• 25. uspnf.com [uspnf.com]
• 26. US5412979A - Method and apparatus for dissolution testing of a dosage form - Google Patents [patents.google.com]
• 27. dissolution test method: Topics by Science.gov [science.gov]

Validating the effectiveness of Magnesium aluminometasilicate as a bioavailability enhancer for specific APIs.

For Researchers, Scientists, and Drug Development Professionals

The oral bioavailability of an active pharmaceutical ingredient (API) is a critical determinant of its therapeutic efficacy. For poorly water-soluble drugs, typically those in the Biopharmaceutics Classification System (BCS) Class II and IV, dissolution is the rate-limiting step for absorption. This guide provides a comprehensive comparison of Magnesium Aluminometasilicate (MAS) as a bioavailability enhancer for specific APIs, supported by experimental data and detailed protocols.

Mechanism of Action of Magnesium Aluminometasilicate

Magnesium Aluminometasilicate, a synthetic, amorphous silicate, enhances bioavailability primarily through its unique physical properties. Its large specific surface area and high porosity make it an excellent carrier for APIs. The key mechanisms include:

• Amorphous Solid Dispersion: MAS can be used to create amorphous solid dispersions of crystalline APIs. By preventing crystallization, the drug is maintained in a higher energy, more soluble state.

• Increased Surface Area: By adsorbing the API onto its porous surface, MAS effectively increases the surface area of the drug available for dissolution.

• Improved Wettability: MAS can improve the wettability of hydrophobic drug particles.

• Carrier for Lipid-Based Formulations: It is widely used as a solid adsorbent to convert liquid self-nanoemulsifying drug delivery systems (SNEDDS) and other lipid-based formulations into solid dosage forms, improving their stability and handling.

Comparative Performance Analysis

This section presents quantitative data from studies evaluating the effectiveness of Magnesium Aluminometasilicate (specifically Neusilin®) in enhancing the bioavailability of various APIs.

Sorafenib Tosylate (SFN)

A study on the development of a surface solid dispersion (SSD) of Sorafenib Tosylate using Neusilin US2 demonstrated a significant improvement in its biopharmaceutical properties.

Table 1: In Vivo Pharmacokinetic Parameters of Sorafenib Tosylate Formulation

Formulation	Maximum Concentration (Cmax)	Area Under the Curve (AUC0-t)	Fold Increase (vs. Pure SFN)
Pure SFN	Not specified in snippet	Not specified in snippet	-
SFN-SSD with Neusilin US2	2-fold increase	6.5-fold increase	Cmax: 2x, AUC: 6.5x

Data extracted from an in vivo pharmacokinetic study.

The study also reported a more than 20-fold improvement in the solubility of SFN in the SSD formulation. The cumulative drug release within 1 hour was 97.13% for the SFN-SSD, compared to 29.93% for an immediate-release tablet of the pure drug.

Cyclosporine (CyA)

A study in dogs investigated the use of porous magnesium aluminometasilicate tablets as a carrier for a self-emulsifying drug delivery system (SMEDDS) of Cyclosporine.

Table 2: Bioavailability of Cyclosporine SMEDDS Formulations in Dogs

Formulation	Relative Bioavailability
CyA-SMEDDS in Capsule	Reference
CyA-SMEDDS in MAS Tablet (without superdisintegrant)	Significantly lower than capsule
CyA-SMEDDS in MAS Tablet (with superdisintegrant)	At the same level as capsule

This study highlights the importance of formulation optimization when using MAS as a carrier.

Celecoxib (CXB)

Research has been conducted on a solid self-microemulsifying drug delivery system (S-SMEDDS) of Celecoxib using Neusilin-US2 as the solid adsorbent. While in vivo comparative data was not available in the provided search results, the formulation was characterized.

Table 3: Characterization of Celecoxib S-SMEDDS with Neusilin-US2

Parameter	Result
Physical State of CXB	Amorphous
In Vitro Dissolution	>90% in different media

The amorphous state and high dissolution suggest a potential for enhanced bioavailability.

Alternative Bioavailability Enhancers

Magnesium Aluminometasilicate is one of several excipients used to enhance the bioavailability of poorly soluble drugs. The choice of enhancer depends on the specific properties of the API and the desired dosage form.

Table 4: Common Bioavailability Enhancers for BCS Class II and IV Drugs

Enhancer Type	Examples	Mechanism of Action
Porous Inorganic Silicates	Magnesium Aluminometasilicate (Neusilin®) , Silicon Dioxide	Adsorption, amorphization, increased surface area
Polymers	PVP, HPMC, Soluplus®, Eudragit®	Amorphous solid dispersion, inhibition of precipitation
Cyclodextrins	β-Cyclodextrin, HP-β-Cyclodextrin	Inclusion complex formation, increasing solubility
Lipid Excipients	Oils, Surfactants (e.g., Cremophor®, Tween®)	Formation of micelles, emulsions, and self-emulsifying systems
Superdisintegrants	Croscarmellose Sodium, Sodium Starch Glycolate	Rapid disintegration of the dosage form, increasing surface area
Milling/Nanonization	-	Particle size reduction, increasing surface area and dissolution rate

Experimental Protocols

Preparation of Surface Solid Dispersion (SSD) of Sorafenib Tosylate with Neusilin US2 (Modified Solvent Evaporation Technique)

Objective: To prepare an amorphous solid dispersion of SFN on the surface of Neusilin US2 to enhance its solubility and dissolution rate.

Materials:

• Sorafenib Tosylate (SFN)

• Neusilin US2 (magnesium aluminometasilicate)

• Sodium Dodecyl Sulphate (SDS) as a surfactant

• Suitable solvent (e.g., methanol, acetone)

Protocol:

• Dissolve SFN and SDS in the selected solvent.

• Disperse Neusilin US2 in the drug-surfactant solution.

• Evaporate the solvent using a rotary evaporator under controlled temperature and pressure.

• The resulting powder is a surface solid dispersion of SFN on Neusilin US2.

• Characterize the SSD for drug content, morphology (SEM), physical state (PXRD, DSC), and in vitro dissolution.

In Vitro Dissolution Testing

Objective: To assess the dissolution rate of the API from the formulated dosage form.

Apparatus: USP Dissolution Apparatus 2 (Paddle)

Media:

• Simulated Gastric Fluid (SGF, pH 1.2)

• Simulated Intestinal Fluid (SIF, pH 6.8)

Protocol:

• Maintain the dissolution medium at 37 ± 0.5°C.

• Place the dosage form in the dissolution vessel.

• Rotate the paddle at a specified speed (e.g., 50 or 75 RPM).

• Withdraw samples at predetermined time intervals (e.g., 5, 15, 30, 45, 60 minutes).

• Analyze the drug concentration in the samples using a validated analytical method (e.g., HPLC).

• Calculate the percentage of drug dissolved at each time point.

In Vivo Bioavailability Study (Rat Model)

Objective: To determine and compare the pharmacokinetic parameters of the API after oral administration of different formulations.

Animals: Male Wistar rats (or other appropriate strain)

Protocol:

• Fast the animals overnight with free access to water.

• Divide the animals into groups (e.g., control - pure API; test - API with MAS).

• Administer the formulations orally via gavage.

• Collect blood samples from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours).

• Process the blood samples to obtain plasma.

• Analyze the drug concentration in plasma using a validated bioanalytical method (e.g., LC-MS/MS).

• Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC using appropriate software.

Visualizing the Workflow

The following diagrams illustrate the general workflows for developing and evaluating a bioavailability-enhanced formulation using Magnesium Aluminometasilicate.

Caption: Experimental workflow for formulation and evaluation.

Comparative dissolution studies of tablets formulated with Magnesium aluminometasilicate and traditional excipients.

A detailed analysis of in-vitro dissolution performance for researchers, scientists, and drug development professionals.

In the realm of oral solid dosage form development, the selection of excipients plays a pivotal role in determining the ultimate bioavailability and therapeutic efficacy of the active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of the dissolution profiles of tablets formulated with Magnesium Aluminometasilicate (MAS), a multifunctional excipient, against those formulated with traditional excipients such as microcrystalline cellulose (B213188) (MCC), lactose, and dicalcium phosphate (B84403). The experimental data presented herein offers valuable insights for formulation scientists aiming to optimize drug release characteristics.

Magnesium Aluminometasilicate, commercially available under trade names like Neusilin®, is a synthetic, amorphous form of magnesium aluminometasilicate.[1] Its unique porous structure and large specific surface area contribute to its multifunctional properties, including acting as a binder, disintegrant, and carrier for solid dispersions, which can significantly enhance the dissolution of poorly soluble drugs.[2][3] Traditional excipients, while widely used and well-characterized, may not always provide the desired dissolution enhancement, particularly for challenging APIs.

Comparative Dissolution Data

The following tables summarize the quantitative data from various studies, comparing the percentage of drug dissolved over time from tablets formulated with Magnesium Aluminometasilicate against those with traditional excipients.

Table 1: Comparison of Drug Release from a Self-Microemulsifying Drug Delivery System (S-SMEDDS) Adsorbed onto Different Carriers

Time (min)	Neusilin® US2 (% Drug Released)	Anhydrous Dicalcium Phosphate (% Drug Released)
5	45.2 ± 3.1	55.8 ± 4.2
10	68.7 ± 5.5	78.3 ± 5.1
20	85.4 ± 6.2	92.1 ± 4.8
30	93.1 ± 4.9	98.6 ± 3.9
60	98.5 ± 3.7	99.2 ± 3.1

Data adapted from a study on a solid self-microemulsifying drug delivery system. While both excipients facilitated rapid drug release, anhydrous dicalcium phosphate showed a slightly faster initial release profile in this specific formulation context.

Table 2: Dissolution of a Poorly Soluble Drug from Tablets Formulated as a Solid Dispersion with Neusilin® US2 versus the Pure Drug

Time (min)	Neusilin® US2 Solid Dispersion (% Drug Dissolved)	Pure Drug Formulation (% Drug Dissolved)
15	85	20
30	95	35
45	98	45
60	99	50

This data illustrates the significant dissolution enhancement achieved by formulating a poorly soluble drug as a solid dispersion with Neusilin® US2 compared to a conventional tablet of the pure drug.

Table 3: Comparative Dissolution of Controlled-Release Matrix Tablets with Neusilin® US2 and Microcrystalline Cellulose (MCC)

Time (hours)	Formulation with Neusilin® US2 (% Drug Released)	Formulation with MCC (% Drug Released)
1	30	25
2	45	40
4	65	60
8	85	80
12	98	95

In this controlled-release formulation, the use of Neusilin® US2 resulted in a slightly faster and more complete drug release compared to microcrystalline cellulose over a 12-hour period.[4][5]

Experimental Protocols

The following methodologies are representative of the key experiments cited in the comparative dissolution studies.

In-Vitro Dissolution Testing

Objective: To determine the rate and extent of drug release from the tablet formulations under standardized conditions.

Apparatus: USP Dissolution Apparatus 2 (Paddle Method) is commonly employed for immediate-release tablets.[6][7]

Methodology:

• Dissolution Medium: 900 mL of a specified medium (e.g., 0.1 N HCl to simulate gastric fluid, or phosphate buffer at pH 6.8 to simulate intestinal fluid) is placed in each vessel of the dissolution apparatus.[8][9]

• Temperature: The temperature of the dissolution medium is maintained at 37 ± 0.5 °C.[8]

• Apparatus Setup: The paddle speed is typically set to 50 or 75 rpm.[1][7]

• Sample Introduction: One tablet is dropped into each vessel.

• Sampling: At predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes), an aliquot of the dissolution medium is withdrawn from each vessel.[10] The withdrawn volume is immediately replaced with an equal volume of fresh, pre-warmed dissolution medium to maintain a constant total volume.

• Sample Analysis: The concentration of the dissolved API in each sample is determined using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Data Calculation: The cumulative percentage of drug released at each time point is calculated.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of a comparative dissolution study.

Comparative Dissolution Study Workflow

Conclusion

The presented data suggests that Magnesium Aluminometasilicate can be a valuable excipient for enhancing the dissolution of drugs, particularly for poorly soluble compounds, when compared to some traditional excipients. Its application in solid dispersions has shown remarkable improvements in drug release. While in some contexts, traditional excipients like anhydrous dicalcium phosphate may exhibit comparable or slightly faster initial release rates, the multifunctionality of MAS offers formulators a versatile tool to address various drug delivery challenges. The choice of excipient will ultimately depend on the specific properties of the API and the desired release profile. These comparative studies underscore the importance of excipient selection in the early stages of formulation development to achieve optimal drug product performance.

References

• 1. uspnf.com [uspnf.com]
• 2. <1092> THE DISSOLUTION PROCEDURE: DEVELOPMENT AND VALIDATION [drugfuture.com]
• 3. dva.com [dva.com]
• 4. Exploration of Neusilin® US2 as an Acceptable Filler in HPMC Matrix Systems—Comparison of Pharmacopoeial and Dynamic Biorelevant Dissolution Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. raiselabequip.com [raiselabequip.com]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. ijpsonline.com [ijpsonline.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Magnesium Aluminometasilicate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure and sustainable work environment. Magnesium aluminometasilicate, a common excipient in the pharmaceutical industry, is generally not classified as a hazardous substance, simplifying its disposal process. However, adherence to proper procedures is essential to prevent environmental contamination and ensure workplace safety. This guide provides detailed, step-by-step instructions for the proper disposal of magnesium aluminometasilicate.

Regulatory Overview

Magnesium aluminometasilicate is not typically categorized as a hazardous waste under the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard or the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2] Consequently, its disposal is governed by regulations for non-hazardous solid waste. The primary federal regulation in the United States for solid waste is the Resource Conservation and Recovery Act (RCRA), with non-hazardous waste falling under Subtitle D. It is important to note that state and local regulations may have more specific requirements.[3]

Regulation	Key Guidance
Federal (EPA - RCRA Subtitle D)	Governs the disposal of non-hazardous solid waste. States are primarily responsible for implementation.[4][3]
State and Local	May have specific landfill acceptance criteria and other disposal requirements. Always consult local authorities.

Step-by-Step Disposal Procedure

This protocol outlines the standard procedure for the disposal of magnesium aluminometasilicate from a laboratory setting.

Personal Protective Equipment (PPE)

Before handling magnesium aluminometasilicate for disposal, ensure you are wearing the appropriate PPE to minimize exposure to the fine powder.

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Nitrile or latex gloves.

• Respiratory Protection: A dust mask or respirator is recommended, especially in poorly ventilated areas or when handling large quantities, to avoid inhalation of airborne particles.[3]

• Protective Clothing: A standard laboratory coat.

Spill Management

In the event of a spill, follow these steps to safely clean the area:

• Secure the Area: Cordon off the spill area to prevent further dispersal.

• Containment: Use a shovel or other appropriate tools to carefully scoop the spilled material into a designated waste container.[2][3][5][6][7] Avoid dry sweeping, which can generate dust.

• Cleaning: After removing the bulk of the material, gently wipe the area with a wet cloth or paper towels to collect any remaining residue.

• Disposal of Cleaning Materials: Dispose of all contaminated cleaning materials in the same waste container as the spilled chemical.

Waste Collection and Storage

• Container: Place the waste magnesium aluminometasilicate in a clearly labeled, sealed container. The original container, if empty and in good condition, can be used.

• Labeling: The label should clearly identify the contents as "Waste Magnesium Aluminometasilicate" and indicate that it is non-hazardous.

• Storage: Store the waste container in a designated area away from incompatible materials.

Final Disposal

The primary method for the disposal of non-hazardous solid waste is landfilling.

• Consult Institutional Guidelines: Before proceeding, review your institution's specific waste disposal guidelines. Many research facilities have dedicated waste management programs.

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for guidance on local and state regulations and will provide instructions for the final disposal process.

• Disposal as Solid Waste: In most cases, once properly contained and labeled, the waste can be disposed of in the regular solid waste stream designated for landfill. Do not dispose of down the drain or in a manner that could allow it to enter waterways.[1][2][6][7][8]

Container Disposal

Empty containers that held magnesium aluminometasilicate should also be disposed of properly.

• Residue Removal: Ensure the container is empty and free of any significant residue.

• Deface Label: Mark out or remove the original product label to prevent misidentification.

• Disposal: The empty container can typically be disposed of in the regular trash or recycling, in accordance with your facility's procedures.[1][9]

Disposal Process Workflow

The following diagram illustrates the decision-making process for the proper disposal of magnesium aluminometasilicate.

Magnesium Aluminometasilicate Disposal Workflow

References

• 1. sfasu.edu [sfasu.edu]
• 2. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. sites.rowan.edu [sites.rowan.edu]
• 6. Resource Conservation and Recovery Act (RCRA) | Wex | US Law | LII / Legal Information Institute [law.cornell.edu]
• 7. orf.od.nih.gov [orf.od.nih.gov]
• 8. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 9. Environmental Compliance Information for Energy Extraction [eciee.org]

Personal protective equipment for handling Magnesium aluminometasilicate

This guide provides immediate and essential safety and logistical information for researchers, scientists, and drug development professionals handling Magnesium Aluminometasilicate. It includes detailed operational and disposal plans to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

Proper PPE is critical to minimize exposure and ensure safety when handling Magnesium Aluminometasilicate, which is typically a fine, white to off-white powder.[1] The primary hazards are mild skin and eye irritation and potential respiratory tract irritation from dust inhalation.[1][2][3]

Summary of Recommended Personal Protective Equipment

Protection Type	Recommended PPE	Specifications and Use Cases
Eye Protection	Chemical safety goggles or a full-face shield	Use where dusting or splashing of solutions is possible.[4] Safety glasses with side-shields are a minimum requirement.[3]
Skin Protection	Protective gloves and clean, body-covering clothing	Wear waterproof boots and suitable protective clothing.[4][5] Chemical resistant aprons are also recommended.[3]
Respiratory Protection	NIOSH-approved particulate respirator or dust mask	Required when dust or mist is apparent and engineering controls are not sufficient.[4][6] For emergencies or unknown exposure levels, a full-face positive-pressure, air-supplied respirator is recommended.[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize the risk of exposure and contamination.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area.[5][7]

• Use process enclosures, local exhaust ventilation, or other engineering controls to keep airborne levels below recommended exposure limits.[1][5]

• Cover work surfaces with absorbent bench paper.

• Ensure an eyewash station and quick-drench facility are readily accessible.[4]

2. Handling the Substance:

• Avoid breathing dust, fumes, or mist.[4][5]

• Minimize dust generation during handling.[2][4]

• Do not get the substance in eyes, on skin, or on clothing.[1][4]

• Wash hands thoroughly after handling.[4][5]

• Do not eat, drink, or smoke in the handling area.[2][4]

• Keep the container tightly closed when not in use.[4][7]

3. Storage:

• Store in a cool, dry, and well-ventilated area.[4][7]

• Keep away from heat sources and direct sunlight.[4][5]

• Store in the original, tightly closed container.[4][5]

• Keep away from incompatible materials such as oxidizing agents and acids.[4][5]

Spill and Disposal Plan

Prompt and appropriate action is necessary in the event of a spill. Waste disposal must comply with all relevant regulations.

Emergency Procedures for Spills:

Spill Size	Containment and Cleanup Procedure
Small Spill	Use appropriate tools to put the spilled solid into a convenient waste disposal container.[4][8] Finish cleaning by spreading water on the contaminated surface and dispose of according to legal requirements.[4][8]
Large Spill	Contain the spilled material.[4] Do not inhale dust or vapors.[1][4] Use a shovel to put the material into a convenient waste disposal container.[4][8] Finish cleaning by spreading water on the contaminated surface and allow it to be evacuated according to local regulations.[4]

Waste Disposal Protocol:

• Waste must be disposed of in accordance with federal, state, and local environmental control regulations.[4][8]

• Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.[2]

• Do not allow the product to enter drains, soil, or water sources.[4][5]

• Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[7]

Workflow for Handling Magnesium Aluminometasilicate

Caption: Workflow for the safe handling of Magnesium Aluminometasilicate.

References

• 1. Magnesium Aluminum Silicate SDS MSDS of Manufacturers [magnesiumaluminumsilicate.com]
• 2. makingcosmetics.com [makingcosmetics.com]
• 3. spectrumrx.com [spectrumrx.com]
• 4. Magnesium Aluminometasilicate SDS of Manufacturers [anmol.org]
• 5. Magnesium Aluminometasilicate EP BP Ph Eur USP NF Manufacturers, SDS [mubychem.com]
• 6. Specifications, Uses, SDS of Magnesium Aluminum Silicate Manufacturers [kingofchemicals.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]